(+)-SHIN1

Core Science & Biosynthesis

The Mechanism of Action of (+)-SHIN1 on SHMT1/2: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Serine Hydroxymethyltransferase (SHMT) exists in two isoforms, the cytosolic SHMT1 and the mitochondrial SHMT2, which are pivotal enzymes in one-carbon (1C) metabolism. They catalyze the reversible conversion of serine and tetrahydrofolate to glycine and 5,10-methylenetetrahydrofolate, a crucial one-carbon donor for the biosynthesis of nucleotides and other essential biomolecules. The upregulation of SHMT, particularly SHMT2, in various cancers has identified it as a promising therapeutic target. (+)-SHIN1 is a potent, enantiomerically specific small-molecule inhibitor of both human SHMT1 and SHMT2. This document provides a comprehensive technical overview of the mechanism of action of (+)-SHIN1, summarizing key quantitative data, detailing experimental methodologies, and illustrating the associated metabolic pathways and experimental workflows.

Introduction to SHMT and One-Carbon Metabolism

One-carbon metabolism is a complex network of interconnected pathways that are fundamental for cell proliferation and survival.[1] This metabolic network is responsible for the transfer of one-carbon units required for the synthesis of purines, thymidylate, and for the remethylation of homocysteine to methionine. The SHMT-catalyzed reaction is a primary entry point of one-carbon units into this network.

The cytosolic isoform, SHMT1, and the mitochondrial isoform, SHMT2, are key players in this process.[1] While both isoforms catalyze the same reaction, they have distinct roles in cellular metabolism. SHMT2 is often the dominant isoform in cancer cells, meeting the high demand for one-carbon units required for rapid proliferation.[1][2] Consequently, dual inhibition of both SHMT1 and SHMT2 is a compelling strategy for anti-cancer therapy.[3]

(+)-SHIN1, a pyrazolopyran derivative, has emerged as a potent dual inhibitor of human SHMT1 and SHMT2. It is the active enantiomer of the racemic compound SHIN1 (also known as RZ-2994).

Quantitative Analysis of (+)-SHIN1 Inhibition

(+)-SHIN1 demonstrates potent enzymatic and cellular inhibition of both SHMT1 and SHMT2. The following table summarizes the key quantitative data reported in the literature.

Parameter	Target/Cell Line	Value	Reference(s)
Biochemical IC50	Human SHMT1	5 nM
Human SHMT2	13 nM
Cellular IC50 (Growth Inhibition)	HCT-116 (Wild-Type)	870 nM
HCT-116 (ΔSHMT2)	< 50 nM
HCT-116 (ΔSHMT1)	Indistinguishable from WT
8988T (Pancreatic Cancer)	< 100 nM

Mechanism of Action and Binding Mode

(+)-SHIN1 acts as a folate-competitive inhibitor of SHMT1 and SHMT2. Structural studies of a closely related pyrazolopyran inhibitor in complex with human SHMT2 (PDB ID: 5V7I) have elucidated the binding mode. The inhibitor occupies the folate binding site of the enzyme.

Key interactions observed in the crystal structure include:

• The bicyclic ring system of the inhibitor occupies the same space as the pteridine moiety of folate.

• Hydrogen bonds are formed between the inhibitor and the enzyme, preserving key interactions seen with the natural substrate.

• The substituted phenyl ring of the inhibitor traces along the para-aminobenzoic acid moiety of folate.

The enantioselectivity of inhibition is confirmed by the observation that the inactive (–) enantiomer of SHIN1 has no significant effect on cell growth at concentrations up to 30 µM.

Cellular Effects and On-Target Validation

The on-target activity of (+)-SHIN1 has been extensively validated through metabolomics and genetic approaches. Inhibition of SHMT1/2 by (+)-SHIN1 leads to distinct metabolic signatures that phenocopy the genetic deletion of these enzymes.

Metabolic Consequences of (+)-SHIN1 Treatment:

• Depletion of Glycine and One-Carbon Units: Treatment with (+)-SHIN1 leads to a significant reduction in intracellular glycine levels and blocks the incorporation of the serine-derived one-carbon unit into downstream metabolites like purines and glutathione.

• Disruption of Nucleotide Synthesis: The depletion of one-carbon units results in the accumulation of purine biosynthetic intermediates upstream of the 10-formyl-THF-dependent steps. This ultimately leads to a depletion of purine and thymidylate pools, causing cell cycle arrest.

• Formate Rescue: The cytotoxic effects of (+)-SHIN1 can be rescued by the addition of exogenous formate, which can replenish the one-carbon pool downstream of the SHMT-catalyzed reaction. This formate rescue is dependent on the presence of glycine in the media.

Experimental Protocols

In Vitro SHMT Enzymatic Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of (+)-SHIN1 against purified human SHMT1 and SHMT2.

Methodology:

• Enzyme and Substrate Preparation: Recombinant human SHMT1 and SHMT2 are purified. A reaction mixture is prepared containing the enzyme, pyridoxal 5'-phosphate (PLP), and the substrate L-serine in a suitable buffer.

• Inhibitor Preparation: (+)-SHIN1 is dissolved in DMSO to create a stock solution, which is then serially diluted to various concentrations.

• Reaction Initiation and Incubation: The enzymatic reaction is initiated by the addition of the co-substrate tetrahydrofolate (THF). The reaction is allowed to proceed for a defined period at a controlled temperature.

• Detection of Product Formation: The rate of reaction is measured by monitoring the formation of 5,10-methylenetetrahydrofolate. This can be done using a coupled assay where the product is converted to a spectrophotometrically detectable molecule.

• Data Analysis: The reaction rates at different inhibitor concentrations are normalized to the control (no inhibitor) and plotted against the logarithm of the inhibitor concentration. The IC50 value is determined by fitting the data to a dose-response curve.

Cell Growth Inhibition Assay

Objective: To determine the cellular IC50 of (+)-SHIN1 on cancer cell lines.

Methodology:

• Cell Seeding: Cancer cells (e.g., HCT-116) are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with serial dilutions of (+)-SHIN1. A vehicle control (DMSO) is also included. For rescue experiments, cells are co-treated with (+)-SHIN1 and a rescuing agent like formate.

• Incubation: The plates are incubated for a period of 48 to 72 hours.

• Cell Viability Measurement: Cell viability is assessed using a colorimetric assay such as the Cell Counting Kit-8 (CCK-8) or by direct cell counting using a hemocytometer and trypan blue exclusion.

• Data Analysis: The cell viability data is normalized to the vehicle control and plotted against the logarithm of the drug concentration. The IC50 value is calculated by fitting the data to a sigmoidal dose-response curve.

Metabolomics Analysis using LC-MS

Objective: To identify and quantify the changes in intracellular metabolite levels upon treatment with (+)-SHIN1.

Methodology:

• Cell Culture and Treatment: Cells are cultured and treated with (+)-SHIN1 or a vehicle control for a specified duration.

• Metabolite Extraction: The culture medium is removed, and the cells are washed with ice-cold saline. Intracellular metabolites are extracted using a cold solvent mixture (e.g., 80% methanol).

• LC-MS Analysis: The extracted metabolites are analyzed by liquid chromatography-mass spectrometry (LC-MS). The metabolites are separated by liquid chromatography and detected by a mass spectrometer, which provides information on their mass-to-charge ratio and fragmentation pattern.

• Data Processing and Analysis: The raw LC-MS data is processed to identify and quantify the metabolites. The metabolite levels in the treated samples are compared to the control samples to identify significant changes.

Visualizations

Signaling Pathway: One-Carbon Metabolism

References

• 1. Reprogramming of Serine, Glycine and One-Carbon Metabolism in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SHMT inhibition is effective and synergizes with methotrexate in T-cell acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]

(+)-SHIN1: A Selective Inhibitor of Serine Hydroxymethyltransferase (SHMT)

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

(+)-SHIN1 is a potent and selective dual inhibitor of cytosolic (SHMT1) and mitochondrial (SHMT2) serine hydroxymethyltransferase. As a key enzyme in one-carbon (1C) metabolism, SHMT plays a critical role in the biosynthesis of nucleotides and amino acids, which are essential for rapidly proliferating cells, particularly cancer cells. (+)-SHIN1, the active enantiomer of SHIN1, demonstrates nanomolar efficacy in enzymatic assays and sub-micromolar to low-micromolar potency in cell-based assays. Its mechanism of action involves the competitive inhibition of the folate binding site on SHMT, leading to the disruption of 1C unit production from serine. This guide provides a comprehensive overview of (+)-SHIN1, including its inhibitory activity, experimental protocols for its evaluation, and the key signaling pathways it modulates.

Data Presentation

Table 1: In Vitro Enzymatic Inhibition by (+)-SHIN1

Target	IC50 (nM)	Notes
Human SHMT1	5[1][2]	Potent inhibition of the cytosolic isoform.
Human SHMT2	13[1]	Potent inhibition of the mitochondrial isoform.

Table 2: Cellular Growth Inhibition by (+)-SHIN1

Cell Line	Genetic Background	IC50	Notes
HCT-116 (colon cancer)	Wild-Type	870 nM	Demonstrates efficacy in a standard cancer cell line.
HCT-116	SHMT2 Knockout	~10 nM	Increased sensitivity highlights potent inhibition of SHMT1.
HCT-116	SHMT1 Knockout	870 nM	Efficacy is primarily driven by SHMT2 inhibition in wild-type cells.
8988T (pancreatic cancer)	Defective mitochondrial folate pathway	<100 nM	High sensitivity in cells reliant on SHMT1.
T-ALL cell lines	-	Average of 2.8 µM	Effective against T-cell acute lymphoblastic leukemia.
B-ALL cell lines	-	Average of 4.4 µM
AML cell lines	-	Average of 8.1 µM
HCT-116	Wild-Type	>30 µM	The (-)-SHIN1 enantiomer is inactive.

Table 3: Antibacterial Activity of (+)-SHIN1

Organism	EC50	Notes
Enterococcus faecium	10-11 M	Potent bacteriostatic activity.

Signaling Pathways and Mechanisms of Action

The primary mechanism of (+)-SHIN1 is the inhibition of SHMT1 and SHMT2, which blocks the conversion of serine to glycine and the concurrent production of 5,10-methylenetetrahydrofolate (5,10-CH2-THF). This has several downstream consequences that contribute to its anti-proliferative effects.

Caption: Inhibition of SHMT1 and SHMT2 by (+)-SHIN1.

The inhibition of SHMT leads to a depletion of the one-carbon pool, which is critical for nucleotide synthesis. This results in an accumulation of purine biosynthetic intermediates and a reduction in nucleotide triphosphates, ultimately leading to cell cycle arrest and inhibition of proliferation.

In certain contexts, such as in diffuse large B-cell lymphomas (DLBCL), SHMT inhibition by (+)-SHIN1 leads to glycine depletion. These cells are often unable to import sufficient glycine from the extracellular environment, making them particularly vulnerable to the loss of endogenous glycine synthesis.

Caption: Downstream effects of (+)-SHIN1-mediated SHMT inhibition.

Experimental Protocols

In Vitro SHMT Enzymatic Inhibition Assay

This protocol is a representative method for determining the IC50 values of (+)-SHIN1 against purified human SHMT1 and SHMT2.

Materials:

• Purified recombinant human SHMT1 and SHMT2

• (+)-SHIN1 stock solution (in DMSO)

• L-serine

• Tetrahydrofolate (THF)

• Pyridoxal 5'-phosphate (PLP)

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM 2-mercaptoethanol)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a serial dilution of (+)-SHIN1 in assay buffer. The final DMSO concentration should be kept constant across all wells (e.g., <1%).

• In a 96-well plate, add the SHMT enzyme (SHMT1 or SHMT2) to each well, along with PLP.

• Add the serially diluted (+)-SHIN1 or vehicle control (DMSO) to the wells.

• Pre-incubate the enzyme and inhibitor for 15 minutes at room temperature.

• Initiate the reaction by adding the substrates, L-serine and THF.

• Monitor the reaction kinetics by measuring the change in absorbance at a specific wavelength (e.g., 340 nm for NADH-coupled assays) over time at a constant temperature (e.g., 25°C).

• Calculate the initial reaction velocities for each inhibitor concentration.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell Viability/Growth Inhibition Assay (MTT/WST-1 Based)

This protocol outlines a general procedure to assess the effect of (+)-SHIN1 on the proliferation of cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., HCT-116)

• Complete cell culture medium

• (+)-SHIN1 stock solution (in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or WST-1 reagent

• Solubilization solution (for MTT assay, e.g., DMSO or a detergent-based buffer)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density (e.g., 2,000-5,000 cells/well) and allow them to adhere overnight.

• Prepare serial dilutions of (+)-SHIN1 in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of (+)-SHIN1 or vehicle control (DMSO).

• Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a humidified 5% CO2 incubator.

• After incubation, add 10-20 µL of MTT or WST-1 reagent to each well and incubate for an additional 1-4 hours.

• If using MTT, add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., ~570 nm for MTT, ~450 nm for WST-1) using a microplate reader.

• Normalize the absorbance values to the vehicle-treated control wells and plot cell viability against the logarithm of the (+)-SHIN1 concentration to determine the IC50 value.

Metabolite Extraction and Analysis by LC-MS

This protocol describes the general workflow for analyzing metabolic changes in cells treated with (+)-SHIN1.

Caption: Experimental workflow for cellular metabolomics.

Procedure:

• Cell Culture and Treatment: Plate cells and treat with a specific concentration of (+)-SHIN1 (e.g., 5-10 µM) or DMSO for the desired duration.

• Metabolism Quenching: Rapidly aspirate the medium and wash the cells with ice-cold saline. Immediately add a quenching solution (e.g., ice-cold 80% methanol) to arrest all enzymatic activity.

• Metabolite Extraction: Scrape the cells in the quenching solution and transfer to a microcentrifuge tube. Vortex and centrifuge at high speed to pellet cell debris.

• Sample Preparation: Collect the supernatant containing the polar metabolites. Dry the supernatant under a stream of nitrogen or using a vacuum concentrator.

• LC-MS Analysis: Reconstitute the dried metabolite extract in a suitable solvent for liquid chromatography-mass spectrometry (LC-MS) analysis. Inject the sample onto the LC-MS system for separation and detection of metabolites.

• Data Analysis: Process the raw LC-MS data using appropriate software to identify and quantify metabolites based on their retention times and mass-to-charge ratios. Compare the metabolite levels between (+)-SHIN1-treated and control samples to identify significant changes.

Conclusion

(+)-SHIN1 is a valuable research tool for probing the function of one-carbon metabolism and a promising lead compound for the development of therapeutics targeting cancers with a high metabolic demand for 1C units. Its high potency and selectivity for both SHMT isoforms allow for the effective shutdown of serine-driven nucleotide and amino acid synthesis. The experimental protocols and pathway diagrams provided in this guide offer a framework for researchers to effectively utilize and understand the biological impact of this potent inhibitor. While (+)-SHIN1 itself has shown poor pharmacokinetics, it has paved the way for the development of next-generation SHMT inhibitors with improved in vivo stability and efficacy.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SHIN 1 | Other Transferases | Tocris Bioscience [tocris.com]

An In-depth Technical Guide to the Discovery and Synthesis of (+)-SHIN1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, mechanism of action, and synthesis of (+)-SHIN1, a potent inhibitor of serine hydroxymethyltransferase (SHMT). (+)-SHIN1, also known as RZ-2994, has emerged as a significant tool compound for studying one-carbon metabolism and a potential therapeutic agent in oncology, particularly for hematological malignancies.

Discovery and Biological Activity

(+)-SHIN1 is a pyrazolopyran derivative identified as a potent dual inhibitor of both the cytosolic (SHMT1) and mitochondrial (SHMT2) isoforms of serine hydroxymethyltransferase.[1][2] These enzymes are crucial for cellular one-carbon metabolism, catalyzing the reversible conversion of serine and tetrahydrofolate to glycine and 5,10-methylenetetrahydrofolate. This one-carbon unit is essential for the biosynthesis of nucleotides (purines and thymidylate) and other vital biomolecules.[3] Due to the high metabolic demands of cancer cells, SHMT enzymes are considered attractive targets for anticancer therapies.[3]

The discovery of (+)-SHIN1 was based on a pyrazolopyran scaffold that was previously found to inhibit plant SHMT.[4] Subsequent development and enantiomeric resolution led to the identification of the active (+)-enantiomer, (+)-SHIN1.

Quantitative Biological Data

The biological activity of (+)-SHIN1 has been characterized through various in vitro assays, with key quantitative data summarized in the tables below.

Table 1: Enzymatic Inhibition of Human SHMT by (+)-SHIN1

Enzyme Isoform	IC₅₀ (nM)	Reference
SHMT1	5
SHMT2	13

Table 2: In Vitro Cell Growth Inhibition by (+)-SHIN1

Cell Line	Cancer Type	IC₅₀ (nM)	Notes	Reference
HCT-116	Colon Cancer	870	Wild-type
HCT-116 (SHMT2 knockout)	Colon Cancer	< 50	Demonstrates potent inhibition of SHMT1 in a cellular context.
HCT-116 (SHMT1 knockout)	Colon Cancer	~870	Inhibition of mitochondrial SHMT2 is limiting for efficacy in wild-type cells.
8988T	Pancreatic Cancer	< 100	These cells are particularly reliant on SHMT1.
H1299 (FRAT1-overexpressing)	Non-Small Cell Lung Cancer	600
Various B-cell malignancies	Lymphoma	Enriched in the more sensitive half of 298 cell lines

Mechanism of Action and Signaling Pathway

(+)-SHIN1 exerts its biological effects by inhibiting SHMT1 and SHMT2, thereby disrupting the one-carbon metabolic pathway. This inhibition leads to a depletion of one-carbon units, which are critical for the de novo synthesis of purines and thymidylate, essential components of DNA and RNA. The consequence is an impairment of nucleotide biosynthesis, leading to cell cycle arrest and inhibition of cell proliferation.

The signaling pathway affected by (+)-SHIN1 is central to cellular metabolism. The following diagram illustrates the role of SHMT1 and SHMT2 in one-carbon metabolism and the point of inhibition by (+)-SHIN1.

References

• 1. rndsystems.com [rndsystems.com]
• 2. selleckchem.com [selleckchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]

(+)-SHIN1 CAS number and chemical properties

An In-Depth Technical Guide to (+)-SHIN1

This technical guide provides a comprehensive overview of the chemical properties, mechanism of action, and biological activity of (+)-SHIN1, a potent inhibitor of serine hydroxymethyltransferase. This document is intended for researchers, scientists, and professionals in the field of drug development.

Chemical Properties

(+)-SHIN1, also known as (+)-RZ-2994, is the active enantiomer of the dual SHMT1/2 inhibitor, SHIN1.[1][2] It is a synthetic small molecule with the following properties:

Property	Value
CAS Number	2443966-90-1[1][2]
Molecular Formula	C₂₄H₂₄N₄O₂[1]
Molecular Weight	400.47 g/mol
IUPAC Name	6-amino-1,4-dihydro-4-[5-(hydroxymethyl)[1,1′-biphenyl]-3-yl]-3-methyl-4-(1-methylethyl)-pyrano[2,3-c]pyrazole-5-carbonitrile
Appearance	White to off-white solid
Solubility	Soluble in DMSO (≥ 100 mg/mL)
Purity	≥98%
Storage	Store at -20°C

Mechanism of Action

(+)-SHIN1 is a potent, dual inhibitor of both the cytosolic (SHMT1) and mitochondrial (SHMT2) isoforms of serine hydroxymethyltransferase. These enzymes are crucial for one-carbon metabolism, catalyzing the reversible conversion of serine and tetrahydrofolate (THF) to glycine and 5,10-methylenetetrahydrofolate (5,10-CH₂-THF). The 5,10-CH₂-THF produced is a key one-carbon donor for various biosynthetic pathways, most notably the de novo synthesis of purines and thymidylate.

By inhibiting SHMT1 and SHMT2, (+)-SHIN1 effectively depletes the cellular pool of one-carbon units, leading to a reduction in purine biosynthesis. This disruption of nucleotide synthesis ultimately results in the inhibition of cell proliferation, particularly in cancer cells that have a high demand for nucleotides to support rapid growth and division.

Figure 1. Mechanism of action of (+)-SHIN1.

Quantitative Biological Data

The inhibitory activity of SHIN1 (racemic mixture) and the cell growth inhibitory effects of (+)-SHIN1 have been quantified in various assays.

Target/Cell Line	IC₅₀ Value	Notes
SHMT1 (human, enzymatic)	5 nM (racemate)	In vitro enzymatic assay.
SHMT2 (human, enzymatic)	13 nM (racemate)	In vitro enzymatic assay.
HCT-116 (SHMT2 deletion)	< 50 nM	Cell growth inhibition by (+)-SHIN1.
HCT-116 (wild-type)	870 nM	Cell growth inhibition by (+)-SHIN1.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

SHMT Enzymatic Inhibition Assay (Representative Protocol)

This protocol describes a general method to determine the enzymatic inhibitory activity of (+)-SHIN1 against SHMT1 and SHMT2.

References

• 1. Resazurin Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. researchgate.net [researchgate.net]

The Structure-Activity Relationship of Pyrazolopyran Inhibitors of Serine Hydroxymethyltransferase: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of pyrazolopyran-based inhibitors targeting serine hydroxymethyltransferase (SHMT), a critical enzyme in one-carbon metabolism. The pyrazolopyran scaffold has emerged as a promising starting point for the development of potent and selective inhibitors of SHMT, with implications for the treatment of cancer and infectious diseases. This document summarizes the key structural features influencing inhibitory activity, details the experimental protocols for inhibitor characterization, and visualizes the relevant biological pathways and experimental workflows.

Introduction to Serine Hydroxymethyltransferase (SHMT)

Serine hydroxymethyltransferase (SHMT) is a pyridoxal phosphate (PLP)-dependent enzyme that plays a central role in cellular one-carbon metabolism.[1][2] It catalyzes the reversible conversion of serine and tetrahydrofolate (THF) to glycine and 5,10-methylenetetrahydrofolate (CH2-THF).[3] This reaction is a primary source of one-carbon units essential for the biosynthesis of purines, thymidylate, and other critical biomolecules.[4]

In humans, two major isoforms of SHMT exist: the cytosolic isoform (SHMT1) and the mitochondrial isoform (SHMT2).[3] While both isoforms catalyze the same reaction, they have distinct roles in cellular metabolism. SHMT1 is primarily involved in the synthesis of purines and pyrimidines in the cytoplasm, whereas SHMT2 is a key player in mitochondrial folate metabolism and is often associated with serine catabolism. Due to their crucial role in supporting rapid cell proliferation, both SHMT1 and SHMT2 have been identified as attractive therapeutic targets in oncology.

The Pyrazolopyran Scaffold as an SHMT Inhibitor

The pyrazolopyran core structure has been identified as a potent scaffold for the inhibition of SHMT. These compounds generally act as competitive inhibitors with respect to tetrahydrofolate, binding to the folate-binding site of the enzyme. The discovery of pyrazolopyran derivatives as inhibitors of plant SHMT has led to their exploration as potential anticancer and antimalarial agents.

Mechanism of Action

Pyrazolopyran-based inhibitors, such as the well-characterized compound (+)-SHIN1, exert their biological effects by disrupting one-carbon metabolism. By inhibiting SHMT, these compounds deplete the cellular pool of one-carbon units, leading to a reduction in the synthesis of purines and thymidylate. This, in turn, impairs DNA synthesis and repair, ultimately causing cell cycle arrest and apoptosis, particularly in rapidly dividing cancer cells.

Structure-Activity Relationship (SAR) of Pyrazolopyran Inhibitors

The inhibitory potency and isoform selectivity of pyrazolopyran derivatives are highly dependent on the nature and position of substituents on the core scaffold. The following sections summarize the key SAR findings based on available data.

Core Scaffold and Stereochemistry

The pyrazolopyran ring system is essential for binding to the SHMT active site. The stereochemistry at the chiral center of the pyran ring plays a critical role in inhibitory activity. For instance, the (+)-enantiomer of SHIN1 is significantly more active than the (-)-enantiomer, highlighting the importance of a specific three-dimensional arrangement for optimal interaction with the enzyme.

Substitutions on the Phenyl Ring

Modifications to the phenyl ring attached to the pyran moiety have a profound impact on potency.

• Halogenation: Dichloro-substitution on the phenyl ring, as seen in compound 2.12, has been shown to confer preferential inhibition of SHMT1 over SHMT2.

• Other Substitutions: The specific substitution pattern on the phenyl ring influences the interaction with the hydrophobic pocket of the active site. Aromatic substitutions can lead to increased potency.

Substitutions on the Pyrazole Ring

The pyrazole moiety is crucial for key hydrogen bonding interactions within the active site. The exocyclic amine and the pyrazole nitrogens are involved in critical contacts with the enzyme.

Quantitative Bioactivity Data

The following tables summarize the inhibitory activities of representative pyrazolopyran inhibitors against SHMT isoforms.

Compound	Target	Assay Type	Ki (μM)	IC50 (μM)	Reference
(+)-SHIN1	human SHMT1	In vitro enzymatic	-	0.005
human SHMT2	In vitro enzymatic	-	0.013
Compound 2.12	human SHMT1	Spectrophotometric	-	57.9 ± 5.5
human SHMT2	Spectrophotometric	-	227.2 ± 38.0
human SHMT1	Radioisotopic	59.6 ± 4.6	-
human SHMT2	Radioisotopic	252.8 ± 30.7	-
Compound 2.2	human SHMT1	Spectrophotometric	-	154.5 ± 14.4
human SHMT2	Spectrophotometric	-	262.8 ± 48.0

Signaling Pathways and Experimental Workflows

SHMT-Mediated One-Carbon Metabolism

The following diagram illustrates the central role of SHMT in one-carbon metabolism, leading to the synthesis of purines and thymidylate.

SHMT-mediated one-carbon metabolism pathway.

Experimental Workflow for SHMT Inhibitor Evaluation

The following diagram outlines the general workflow for the characterization of pyrazolopyran-based SHMT inhibitors.

References

• 1. A pyrazolopyran derivative preferentially inhibits the activity of human cytosolic serine hydroxymethyltransferase and induces cell death in lung cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A pyrazolopyran derivative preferentially inhibits the activity of human cytosolic serine hydroxymethyltransferase and induces cell death in lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Differential inhibitory effect of a pyrazolopyran compound on human serine hydroxymethyltransferase-amino acid complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. oncotarget.com [oncotarget.com]

In Vitro Characterization of (+)-SHIN1: A Technical Guide to its Enzymatic Inhibition

This technical guide provides an in-depth overview of the in vitro characterization of (+)-SHIN1, a potent inhibitor of serine hydroxymethyltransferase (SHMT). The document is intended for researchers, scientists, and drug development professionals interested in the mechanism of action and experimental evaluation of this compound.

Introduction to (+)-SHIN1

(+)-SHIN1, also known as RZ-2994, is a small molecule inhibitor that targets both the cytosolic (SHMT1) and mitochondrial (SHMT2) isoforms of serine hydroxymethyltransferase.[1][2][3][4] SHMT enzymes are crucial in one-carbon (1C) metabolism, catalyzing the reversible conversion of serine and tetrahydrofolate to glycine and 5,10-methylenetetrahydrofolate.[5] This pathway is vital for the synthesis of nucleotides (purines and thymidylate) and amino acids, and is often upregulated in cancer cells to meet the demands of rapid proliferation. By inhibiting SHMT1 and SHMT2, (+)-SHIN1 disrupts the cellular supply of 1C units, leading to cell cycle arrest and inhibition of tumor growth.

Quantitative Inhibition Data

The inhibitory potency of (+)-SHIN1 has been quantified against its primary targets, SHMT1 and SHMT2, as well as in various cancer cell lines. The following tables summarize the key in vitro inhibition data.

Table 1: Enzymatic Inhibition of (+)-SHIN1

Target Enzyme	IC50 (nM)
Human SHMT1	5
Human SHMT2	13

Table 2: Cellular Growth Inhibition by (+)-SHIN1

Cell Line	Cancer Type	IC50
HCT-116 (Wild-Type)	Colon Cancer	870 nM
HCT-116 (SHMT2 knockout)	Colon Cancer	~10 nM
HCT-116 (SHMT1 knockout)	Colon Cancer	Indistinguishable from Wild-Type
H1299 (FRAT1-overexpressing)	Non-Small Cell Lung Cancer	0.6 µM
8988T	Pancreatic Cancer	<100 nM

Signaling Pathways and Mechanism of Action

(+)-SHIN1 exerts its biological effects by disrupting the one-carbon metabolic pathway, which has significant downstream consequences on nucleotide synthesis and cellular proliferation.

One-Carbon Metabolism Pathway

The primary mechanism of action of (+)-SHIN1 is the competitive inhibition of SHMT1 and SHMT2 at the folate binding site. This blockade prevents the conversion of serine to glycine and the concurrent generation of 5,10-methylenetetrahydrofolate, a key one-carbon donor.

Figure 1: Inhibition of One-Carbon Metabolism by (+)-SHIN1.

Impact on Purine Synthesis

The depletion of 5,10-methylenetetrahydrofolate and its derivatives, such as 10-formyl-THF, directly impacts de novo purine synthesis, a process that requires these one-carbon donors. This leads to a progressive depletion of purine nucleotides, ultimately resulting in cell cycle arrest.

Figure 2: Downstream Effects of (+)-SHIN1 on Purine Synthesis.

Experimental Protocols

The following sections detail the methodologies for key in vitro experiments used to characterize (+)-SHIN1.

Enzymatic Inhibition Assay

This protocol outlines the determination of IC50 values for (+)-SHIN1 against purified human SHMT1 and SHMT2.

Materials:

• Purified recombinant human SHMT1 and SHMT2

• (+)-SHIN1 stock solution (in DMSO)

• L-serine

• Tetrahydrofolate (THF)

• Pyridoxal 5'-phosphate (PLP)

• Assay buffer (e.g., 20 mM Tris pH 7.3, 100 mM NaCl, 1 mM EDTA, 2 mM DTT)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a serial dilution of (+)-SHIN1 in the assay buffer.

• In a 96-well plate, add the enzyme (SHMT1 or SHMT2) and the diluted (+)-SHIN1.

• Incubate the enzyme-inhibitor mixture at room temperature for a pre-determined time (e.g., 15 minutes) to allow for binding.

• Initiate the enzymatic reaction by adding the substrates (L-serine and THF) and the cofactor (PLP).

• Monitor the reaction kinetics by measuring the change in absorbance or fluorescence over time using a microplate reader. The specific detection method will depend on the assay format (e.g., coupled enzyme assay).

• Calculate the initial reaction velocities for each inhibitor concentration.

• Plot the percentage of enzyme inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell Growth Inhibition Assay

This protocol describes the measurement of the cytotoxic effects of (+)-SHIN1 on cancer cell lines.

Materials:

• Cancer cell lines (e.g., HCT-116)

• Complete cell culture medium

• (+)-SHIN1 stock solution (in DMSO)

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®, MTT, or resazurin)

• Incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare a serial dilution of (+)-SHIN1 in the complete cell culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of (+)-SHIN1. Include a vehicle control (DMSO).

• Incubate the cells for a specified period (e.g., 72 hours).

• Add the cell viability reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time to allow for the colorimetric or luminescent reaction to occur.

• Measure the absorbance or luminescence using a microplate reader.

• Normalize the data to the vehicle control and plot the percentage of cell viability against the logarithm of the (+)-SHIN1 concentration.

• Fit the data to a dose-response curve to calculate the IC50 value.

Experimental Workflow for Target Engagement

The following diagram illustrates a typical workflow to confirm that (+)-SHIN1 engages its target (SHMT1/2) in a cellular context using metabolomics.

Figure 3: Workflow for Confirming Cellular Target Engagement of (+)-SHIN1.

Conclusion

The in vitro characterization of (+)-SHIN1 demonstrates its potent and specific inhibition of both SHMT1 and SHMT2. This activity translates to effective growth inhibition in various cancer cell lines, primarily through the disruption of one-carbon metabolism and subsequent depletion of the purine nucleotide pool. The experimental protocols and workflows outlined in this guide provide a framework for the continued investigation and development of SHMT inhibitors as potential therapeutic agents. While (+)-SHIN1 itself has shown limitations for in vivo applications due to rapid clearance, it remains a valuable tool compound for studying the roles of SHMT in cancer metabolism.

References

• 1. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. rndsystems.com [rndsystems.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. SHMT inhibition is effective and synergizes with methotrexate in T-cell acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of (+)-SHIN1 on One-Carbon Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the effects of (+)-SHIN1, a potent dual inhibitor of serine hydroxymethyltransferase (SHMT) 1 and 2, on one-carbon metabolism pathways. By targeting the key enzymes responsible for the interconversion of serine and glycine, (+)-SHIN1 disrupts the production of one-carbon units essential for nucleotide biosynthesis, redox balance, and methylation reactions, making it a compound of significant interest in cancer research.

Core Mechanism of Action

(+)-SHIN1 is a pyrazolopyran-based small molecule that acts as a potent inhibitor of both the cytosolic (SHMT1) and mitochondrial (SHMT2) isoforms of serine hydroxymethyltransferase.[1][2] The primary mechanism of action of (+)-SHIN1 involves the competitive inhibition of SHMT, thereby blocking the conversion of serine to glycine and the concurrent production of 5,10-methylenetetrahydrofolate (5,10-CH2-THF).[3][4] This disruption of one-carbon flux leads to a depletion of downstream metabolites critical for cellular proliferation, including purines and thymidylate.[5] The inhibition of SHMT by (+)-SHIN1 has been shown to induce cell cycle arrest and suppress the growth of various cancer cell lines.

Quantitative Data on (+)-SHIN1 Activity

The following tables summarize the quantitative data on the inhibitory activity of (+)-SHIN1 against its primary targets and its effects on cancer cell proliferation.

Target	IC50 (nM)	Source
Human SHMT1	5
Human SHMT2	13

Table 1: Biochemical Inhibitory Activity of (+)-SHIN1

Cell Line	Cancer Type	IC50 (nM)	Notes	Source
HCT-116	Colon Cancer	870	Wild-type
HCT-116 SHMT2 knockout	Colon Cancer	< 50	Demonstrates potent inhibition of cytosolic SHMT1
8988T	Pancreatic Cancer	< 100	Relies on SHMT1 due to defects in mitochondrial folate pathway
Various B-cell lines	B-cell Lymphoma	-	Particularly sensitive to SHMT inhibition
Ewing Sarcoma Cell Lines	Ewing Sarcoma	-	Effective in suppressing cell proliferation
Gastric Cancer Cell Lines	Gastric Cancer	-	Shows anti-tumor activity and synergizes with 5-Fu

Table 2: In Vitro Anti-proliferative Activity of (+)-SHIN1

Signaling Pathways and Metabolic Consequences

The inhibition of SHMT1 and SHMT2 by (+)-SHIN1 initiates a cascade of metabolic consequences that ultimately impair cancer cell growth. The primary effect is the dual depletion of glycine and one-carbon units. This leads to a reduction in the synthesis of purines and thymidylate, which are essential building blocks for DNA and RNA. Metabolomic studies have demonstrated that treatment with (+)-SHIN1 leads to the accumulation of purine biosynthetic intermediates, such as 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR), upstream of the one-carbon-dependent steps.

Furthermore, the disruption of mitochondrial one-carbon metabolism by inhibiting SHMT2 affects cellular redox balance. The pathway is a significant source of NADPH, which is crucial for regenerating antioxidants like glutathione. Inhibition of SHMT2 can therefore lead to increased oxidative stress within cancer cells.

References

• 1. rndsystems.com [rndsystems.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Serine hydroxymethyltransferase as a potential target of antibacterial agents acting synergistically with one-carbon metabolism-related inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition Of One-Carbon Metabolism In Ewing Sarcoma Results In Profound And Prolonged Growth Suppression Associated With Purine Depletion - PMC [pmc.ncbi.nlm.nih.gov]

Cellular Targets of (+)-SHIN1: A Review of its High Specificity for SHMT1 and SHMT2

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth analysis of the cellular targets of (+)-SHIN1, a potent inhibitor of one-carbon metabolism. Based on a comprehensive review of the current scientific literature, this document establishes that (+)-SHIN1 exhibits a high degree of selectivity for its primary targets, serine hydroxymethyltransferase 1 (SHMT1) and serine hydroxymethyltransferase 2 (SHMT2). At present, there is a notable absence of published evidence identifying direct cellular targets of (+)-SHIN1 beyond these two key enzymes.

The primary mechanism of action of (+)-SHIN1 is the competitive inhibition of SHMT1 and SHMT2, which are crucial for the conversion of serine to glycine and the generation of one-carbon units for various biosynthetic pathways. The cellular effects of (+)-SHIN1 are consistent with the on-target inhibition of this pathway, as demonstrated by metabolic profiling and rescue experiments. Notably, the metabolic perturbations induced by (+)-SHIN1 can be reversed by the addition of formate, a downstream product of the SHMT-mediated one-carbon pathway, underscoring the specificity of its action. One study explicitly concluded that there were "no other large changes in metabolism, suggestive of off-target effects"[1].

While direct off-target binding has not been identified, the potent inhibition of SHMT1/2 by (+)-SHIN1 leads to significant downstream cellular consequences. These indirect effects include the disruption of nucleotide biosynthesis, alterations in redox balance, and the modulation of key signaling pathways such as the mTOR pathway.

This guide will summarize the quantitative data on the on-target activity of (+)-SHIN1, detail the experimental protocols used to verify its mechanism of action, and provide visual representations of the relevant biological pathways and experimental workflows.

Quantitative Data on (+)-SHIN1 On-Target Activity

The following tables summarize the reported quantitative data for the inhibitory activity of (+)-SHIN1 against its known targets, SHMT1 and SHMT2, and its effects on cell growth.

Target	Assay Type	IC50 (nM)	Reference
SHMT1	In vitro enzymatic assay	5	[2][3][4]
SHMT2	In vitro enzymatic assay	13	[2]

Table 1: In Vitro Inhibitory Activity of (+)-SHIN1

Cell Line	Condition	IC50 (nM)	Reference
HCT-116	Wild-type	870
HCT-116	SHMT2 deletion	< 50

Table 2: Cell Growth Inhibition by (+)-SHIN1

Key Experimental Protocols

Detailed methodologies are crucial for the robust scientific investigation of small molecule inhibitors. The following sections describe the key experimental protocols that have been utilized to characterize the cellular effects of (+)-SHIN1.

Cell Growth Inhibition Assay

This protocol is used to determine the half-maximal inhibitory concentration (IC50) of (+)-SHIN1 on the proliferation of cancer cell lines.

• Cell Seeding: Plate cells (e.g., HCT-116) in 96-well plates at a density of 1,000-5,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of (+)-SHIN1 in culture medium. Remove the existing medium from the cells and add the medium containing the different concentrations of (+)-SHIN1. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Viability Assessment: Assess cell viability using a resazurin-based assay (e.g., CellTiter-Blue) or by direct cell counting.

• Data Analysis: Plot the percentage of cell viability against the logarithm of the drug concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Metabolite Extraction and LC-MS Analysis

This protocol is employed to identify and quantify the changes in intracellular metabolite levels following treatment with (+)-SHIN1.

• Cell Culture and Treatment: Grow cells to 80-90% confluency and treat with (+)-SHIN1 or vehicle control for a specified period (e.g., 24-48 hours).

• Metabolite Extraction: Aspirate the medium and wash the cells with ice-cold saline. Quench metabolism and extract metabolites by adding a cold extraction solvent (e.g., 80% methanol).

• Sample Preparation: Scrape the cells and transfer the cell lysate to a microcentrifuge tube. Centrifuge at high speed to pellet cellular debris. Collect the supernatant containing the metabolites.

• LC-MS Analysis: Analyze the metabolite extracts using liquid chromatography-mass spectrometry (LC-MS) to separate and detect individual metabolites.

• Data Analysis: Process the raw LC-MS data to identify and quantify metabolites. Compare the metabolite levels between (+)-SHIN1-treated and control samples to determine significant changes.

Isotope Tracing Analysis

This method traces the metabolic fate of labeled substrates to confirm the inhibition of specific metabolic pathways.

• Cell Culture: Culture cells in a medium containing a stable isotope-labeled substrate, such as U-13C-serine.

• Compound Treatment: Treat the cells with (+)-SHIN1 or vehicle control and incubate for a defined period to allow for the incorporation of the labeled substrate into downstream metabolites.

• Metabolite Extraction and Analysis: Extract intracellular metabolites as described above and analyze them by LC-MS.

• Data Analysis: Determine the fractional labeling of metabolites to assess the flux through the SHMT-dependent pathway. A reduction in the incorporation of the 13C label from serine into downstream metabolites in the presence of (+)-SHIN1 indicates on-target inhibition.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the known signaling pathway affected by (+)-SHIN1 and a typical experimental workflow for its characterization.

Figure 1: Mechanism of action of (+)-SHIN1.

Figure 2: Workflow for characterizing (+)-SHIN1.

References

• 1. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. SHIN 1 | Other Transferases | Tocris Bioscience [tocris.com]

The Dual SHMT1/2 Inhibitor (+)-SHIN1: A Technical Guide to its Pharmacokinetics and Pharmacodynamics

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-SHIN1, a potent, cell-permeable pyrazolopyran derivative, has emerged as a critical tool compound for investigating the role of one-carbon metabolism in cancer biology. It acts as a dual inhibitor of both the cytosolic (SHMT1) and mitochondrial (SHMT2) isoforms of serine hydroxymethyltransferase, key enzymes in the folate cycle. By blocking the conversion of serine to glycine, (+)-SHIN1 effectively depletes the one-carbon units essential for nucleotide biosynthesis, leading to cell cycle arrest and inhibition of cancer cell proliferation. While its pharmacodynamic profile is well-characterized, its clinical development has been hampered by poor pharmacokinetic properties, including metabolic instability and rapid clearance, rendering it unsuitable for in vivo applications. This technical guide provides a comprehensive overview of the available pharmacokinetic and pharmacodynamic data on (+)-SHIN1, detailed experimental protocols for its in vitro evaluation, and visual representations of its mechanism of action and experimental workflows.

Pharmacokinetics

There is a consensus in the scientific literature that (+)-SHIN1 possesses unfavorable pharmacokinetic properties that preclude its use in in vivo studies.[1] The compound is characterized by rapid clearance and metabolic instability, leading to a short in vivo half-life.[2] To date, no formal pharmacokinetic studies providing quantitative data on parameters such as half-life, clearance rate, volume of distribution, or oral bioavailability have been published. The focus of subsequent research has shifted to the development of analogs with improved pharmacokinetic profiles, such as SHIN2.[3]

Pharmacodynamics

The pharmacodynamic effects of (+)-SHIN1 are well-documented, establishing it as a potent and specific inhibitor of one-carbon metabolism.

Mechanism of Action

(+)-SHIN1 is a folate-competitive inhibitor of both SHMT1 and SHMT2.[3] These enzymes catalyze the reversible conversion of serine and tetrahydrofolate (THF) to glycine and 5,10-methylenetetrahydrofolate (5,10-CH2-THF).[4] This reaction is a primary source of one-carbon units for various biosynthetic pathways, including the de novo synthesis of purines and thymidylate. By inhibiting SHMT1 and SHMT2, (+)-SHIN1 blocks the production of 5,10-CH2-THF, leading to a depletion of the one-carbon pool. This, in turn, disrupts the synthesis of DNA and RNA precursors, ultimately causing cell cycle arrest and inhibiting cell proliferation.

Quantitative Pharmacodynamic Data

The inhibitory activity of (+)-SHIN1 has been quantified against its enzymatic targets and in various cancer cell lines. The following tables summarize the reported half-maximal inhibitory concentration (IC50) and half-maximal effective concentration (EC50) values.

Table 1: Enzymatic Inhibition of (+)-SHIN1

Target	IC50 (nM)	Reference
Human SHMT1	5
Human SHMT2	13

Table 2: In Vitro Cell Growth Inhibition by (+)-SHIN1

Cell Line	Cancer Type	IC50	Reference
HCT-116	Colon Cancer	870 nM
HCT-116 (SHMT2 knockout)	Colon Cancer	< 50 nM
Jurkat	T-cell Acute Lymphoblastic Leukemia	-
Su-DHL-4	Diffuse Large B-cell Lymphoma	-
Su-DHL-2	Diffuse Large B-cell Lymphoma	-
8988T	Pancreatic Cancer	< 100 nM
T-ALL cell lines (average)	T-cell Acute Lymphoblastic Leukemia	2.8 µM
B-ALL cell lines (average)	B-cell Acute Lymphoblastic Leukemia	4.4 µM
AML cell lines (average)	Acute Myeloid Leukemia	8.1 µM

Experimental Protocols

This section provides detailed methodologies for key in vitro experiments used to characterize the pharmacodynamics of (+)-SHIN1.

Cell Growth Inhibition Assay

This protocol is used to determine the IC50 value of (+)-SHIN1 in cancer cell lines.

• Cell Seeding: Plate cells in 96-well plates at a density of 1,000-5,000 cells per well and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of (+)-SHIN1 in the appropriate cell culture medium. A typical concentration range would be from 1 nM to 100 µM.

• Treatment: Remove the overnight culture medium from the cells and add the medium containing the various concentrations of (+)-SHIN1. Include a vehicle control (e.g., DMSO) at the same final concentration as in the drug-treated wells.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Viability Assessment: After the incubation period, assess cell viability using a suitable method, such as the CellTiter-Glo® Luminescent Cell Viability Assay or by staining with crystal violet.

• Data Analysis: Plot the cell viability against the logarithm of the (+)-SHIN1 concentration. Fit the data to a four-parameter logistic curve to determine the IC50 value.

Isotope Tracing Analysis of One-Carbon Metabolism

This protocol allows for the direct measurement of the effect of (+)-SHIN1 on the flux of one-carbon units from serine.

• Cell Culture: Culture cells in a medium containing dialyzed fetal bovine serum to minimize background levels of unlabeled serine and glycine.

• Labeling: Treat the cells with (+)-SHIN1 or vehicle control for a predetermined time (e.g., 24 hours). Then, replace the medium with a medium containing a stable isotope-labeled serine, such as [U-13C]-serine.

• Metabolite Extraction: After a specific incubation period with the labeled serine (e.g., 8 hours), wash the cells with ice-cold saline and quench metabolism by adding ice-cold 80% methanol. Scrape the cells and collect the extract.

• LC-MS Analysis: Analyze the metabolite extracts using liquid chromatography-mass spectrometry (LC-MS) to measure the incorporation of the 13C label into downstream metabolites of one-carbon metabolism, such as glycine, purines (e.g., ATP, GTP), and thymidine.

• Data Analysis: Quantify the fractional labeling of each metabolite by dividing the peak area of the labeled isotopologue by the sum of the peak areas of all isotopologues. Compare the fractional labeling between (+)-SHIN1-treated and control cells to determine the extent of inhibition of one-carbon flux.

Metabolomics Analysis

This protocol provides a global view of the metabolic changes induced by (+)-SHIN1.

• Cell Treatment and Metabolite Extraction: Treat cells with (+)-SHIN1 or vehicle control for a specified duration (e.g., 24 or 48 hours). Extract metabolites as described in the isotope tracing protocol.

• LC-MS/MS Analysis: Analyze the metabolite extracts using a high-resolution mass spectrometer coupled to liquid chromatography to acquire untargeted metabolomics data.

• Data Processing: Process the raw data using software such as XCMS or MZmine to perform peak picking, alignment, and quantification.

• Statistical Analysis: Perform statistical analysis (e.g., t-test, volcano plot, principal component analysis) to identify metabolites that are significantly altered in abundance upon (+)-SHIN1 treatment.

• Pathway Analysis: Use pathway analysis tools such as MetaboAnalyst to identify the metabolic pathways that are most significantly affected by (+)-SHIN1.

Visualizations

Signaling Pathway

Caption: Mechanism of action of (+)-SHIN1.

Experimental Workflow: Cell Growth Inhibition Assay

Caption: Workflow for IC50 determination.

Experimental Workflow: Isotope Tracing Analysis

Caption: Workflow for isotope tracing.

References

• 1. mdpi.com [mdpi.com]
• 2. De novo synthesis of serine and glycine fuels purine nucleotide biosynthesis in human lung cancer tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SHMT inhibition is effective and synergizes with methotrexate in T-cell acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (+)-SHIN1 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-SHIN1, also known as RZ-2994, is a potent and specific dual inhibitor of cytosolic (SHMT1) and mitochondrial (SHMT2) serine hydroxymethyltransferase.[1][2][3] These enzymes are critical components of one-carbon (1C) metabolism, catalyzing the reversible conversion of serine and tetrahydrofolate to glycine and 5,10-methylenetetrahydrofolate.[4] By inhibiting SHMT1 and SHMT2, (+)-SHIN1 disrupts the production of 1C units necessary for the de novo synthesis of purines and thymidylate, ultimately leading to cell growth arrest and, in some cases, apoptosis. These characteristics make (+)-SHIN1 a valuable tool for studying cellular metabolism and a potential therapeutic agent, particularly in oncology research.

Mechanism of Action

(+)-SHIN1 exerts its biological effects by targeting the folate binding site of both SHMT1 and SHMT2. This inhibition blocks the primary pathway for generating one-carbon units from serine. The resulting depletion of the 1C pool leads to a reduction in the biosynthesis of purines and nucleotide triphosphates, which are essential for DNA replication and other vital cellular processes. This disruption of nucleotide synthesis can induce cell cycle arrest, DNA damage, and cellular senescence. The cellular response to (+)-SHIN1 can be influenced by the availability of exogenous glycine and formate, which can rescue the effects of SHMT inhibition in some contexts.

Signaling Pathway

Quantitative Data Summary

The following tables summarize the reported in vitro efficacy of (+)-SHIN1 and its enantiomer across various assays and cell lines.

Table 1: Inhibitory Activity of (+)-SHIN1

Target/Assay	Species	IC₅₀ (nM)	Notes
SHMT1	Human	5	In vitro enzyme assay.
SHMT2	Human	13	In vitro enzyme assay.
HCT-116 Cell Growth	Human	870	Colon cancer cell line.
SHMT2 Deletion HCT-116 Cell Growth	Human	< 50	Highlights potency against SHMT1.
T-ALL Cell Lines (average)	Human	2,800	Acute Lymphoblastic Leukemia.
B-ALL Cell Lines (average)	Human	4,400	Acute Lymphoblastic Leukemia.
AML Cell Lines (average)	Human	8,100	Acute Myeloid Leukemia.

Table 2: Effects of (+)-SHIN1 on Cellular Metabolites

Cell Line	Treatment	Metabolite Change	Notes
HCT-116	5 µM (+)-SHIN1, 24h	↓ M+2 labeling of ADP & Glutathione	From ¹³C-serine tracing, indicating SHMT inhibition.
HCT-116	10 µM (+)-SHIN1, 48h	↓ Purine biosynthetic intermediates	Demonstrates downstream effects of 1C depletion.
Jurkat & Su-DHL-4	5 µM (+)-SHIN1, 72h	↓ Nucleotide triphosphates	Highlights impact on nucleotide pools.
BIU-87	1 mM (+)-SHIN1	↑ Reactive Oxygen Species (ROS)	Suggests induction of oxidative stress.

Experimental Protocols

Preparation of (+)-SHIN1 Stock Solutions

(+)-SHIN1 is typically supplied as a solid. It is soluble in dimethyl sulfoxide (DMSO).

• Reconstitution: Dissolve (+)-SHIN1 in fresh, anhydrous DMSO to create a high-concentration stock solution (e.g., 10-20 mM). For example, to make a 10 mM stock solution of (+)-SHIN1 (M.W. 400.47 g/mol ), dissolve 4.005 mg in 1 mL of DMSO.

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store stock solutions at -20°C or -80°C for long-term stability. When stored at -80°C, it is recommended to use within 6 months.

Note on Inactive Enantiomer: The (-) enantiomer of SHIN1 can be used as a negative control in experiments, as it has been shown to have no significant effect on cell growth at concentrations up to 30 µM.

Cell Viability Assay (e.g., using Resazurin or CCK-8)

This protocol outlines a general procedure to assess the effect of (+)-SHIN1 on cell proliferation.

Materials:

• Cells of interest (e.g., HCT-116, Jurkat)

• Complete cell culture medium

• 96-well cell culture plates

• (+)-SHIN1 stock solution (in DMSO)

• DMSO (for vehicle control)

• Resazurin-based assay (e.g., CellTiter-Blue) or CCK-8 kit

• Plate reader (fluorescence or absorbance)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density that allows for logarithmic growth throughout the experiment. For adherent cells, allow them to attach overnight.

• Compound Preparation: Prepare serial dilutions of (+)-SHIN1 in complete culture medium from the DMSO stock. A typical concentration range might be from 1 nM to 10 µM. Also, prepare a vehicle control containing the same final concentration of DMSO as the highest (+)-SHIN1 concentration.

• Treatment: Remove the old medium and add the medium containing the different concentrations of (+)-SHIN1 or the DMSO control.

• Incubation: Incubate the plates for the desired duration (e.g., 48-72 hours) at 37°C in a humidified incubator with 5% CO₂.

• Viability Measurement:

  • Add the viability reagent (e.g., Resazurin) to each well according to the manufacturer's instructions.

  • Incubate for 1-4 hours.

  • Measure the fluorescence (for Resazurin) or absorbance (for CCK-8) using a microplate reader.

• Data Analysis:

  • Subtract the background reading (medium only).

  • Normalize the readings of the treated wells to the vehicle control wells to determine the percentage of cell viability.

  • Plot the percentage of viability against the log of the (+)-SHIN1 concentration and use a non-linear regression to calculate the IC₅₀ value.

Rescue Experiment Protocol

This experiment can determine if the growth-inhibitory effects of (+)-SHIN1 are specifically due to the depletion of one-carbon units.

Materials:

• Same as for the Cell Viability Assay

• Sodium formate (stock solution, e.g., 1 M in water, sterile filtered)

• Glycine (stock solution, e.g., 100 mM in water, sterile filtered)

Procedure:

• Follow the Cell Viability Assay protocol (Steps 1-3).

• Co-treatment: In parallel with the (+)-SHIN1 treatment, add a rescue agent to a set of wells. A final concentration of 1 mM formate is often sufficient to rescue the effects of SHMT inhibition.

• Experimental Groups:

  • Vehicle (DMSO) control

  • (+)-SHIN1 at a fixed concentration (e.g., 2x IC₅₀)

  • (+)-SHIN1 + 1 mM formate

  • 1 mM formate alone

• Incubate and measure cell viability as described above.

• Analysis: Compare the viability of cells treated with (+)-SHIN1 alone to those co-treated with (+)-SHIN1 and formate. A significant increase in viability in the co-treated group indicates a successful rescue.

Concluding Remarks

(+)-SHIN1 is a powerful research tool for interrogating the role of one-carbon metabolism in various cellular contexts. Its high potency and specificity for SHMT1/2 make it suitable for a range of cell culture applications. However, researchers should be aware of its poor in vivo stability, which may limit its use in animal models. For in vivo studies, the next-generation compound SHIN2 has been developed. Proper experimental design, including the use of appropriate controls like the inactive enantiomer and rescue experiments, is crucial for interpreting the results obtained with (+)-SHIN1.

References

• 1. selleckchem.com [selleckchem.com]
• 2. rndsystems.com [rndsystems.com]
• 3. Therapeutic Targeting of Mitochondrial One-Carbon Metabolism in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SHMT inhibition is effective and synergizes with methotrexate in T-cell acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing (+)-SHIN1 in HCT-116 Cell Proliferation Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing (+)-SHIN1, a potent inhibitor of serine hydroxymethyltransferase (SHMT) 1 and 2, in HCT-116 human colorectal carcinoma cell proliferation assays. This document outlines the mechanism of action, experimental protocols, and expected outcomes, offering valuable insights for cancer research and drug development.

Introduction

(+)-SHIN1 is a small molecule inhibitor targeting both cytosolic (SHMT1) and mitochondrial (SHMT2) isoforms of serine hydroxymethyltransferase.[1][2][3][4][5] These enzymes are crucial for one-carbon metabolism, a network of biochemical reactions essential for the synthesis of nucleotides (purines and thymidylate) and amino acids like glycine. By inhibiting SHMT1/2, (+)-SHIN1 disrupts the supply of one-carbon units, thereby impeding DNA replication and cell proliferation. The HCT-116 cell line, a widely used model for colorectal cancer research, is an appropriate system to study the anti-proliferative effects of (+)-SHIN1 due to its high proliferation rate.

It is important to distinguish the mechanism of (+)-SHIN1 from that of other inhibitors that have been tested on HCT-116 cells. For instance, inhibitors of the tyrosine phosphatase SHP2 have shown paradoxical effects, in some cases promoting the growth of HCT-116 cells. The application notes herein focus exclusively on the inhibitory action of (+)-SHIN1 via the SHMT pathway.

Data Presentation

Table 1: In Vitro Efficacy of (+)-SHIN1 on HCT-116 Cell Proliferation

Compound	Cell Line	Assay Type	Endpoint	IC50 Value	Reference
(+)-SHIN1	HCT-116 (Wild-Type)	Proliferation Assay	Growth Inhibition	~870 nM
(+)-SHIN1	HCT-116 (SHMT2 knockout)	Proliferation Assay	Growth Inhibition	~10 nM
(+)-SHIN1	HCT-116 (SHMT1 knockout)	Proliferation Assay	Growth Inhibition	Indistinguishable from Wild-Type

Note: The significantly lower IC50 in SHMT2 knockout cells highlights the potent inhibition of SHMT1 by (+)-SHIN1 and suggests that the efficacy in wild-type cells is primarily due to the inhibition of SHMT2.

Signaling Pathway and Mechanism of Action

(+)-SHIN1 exerts its anti-proliferative effects by targeting the one-carbon metabolic pathway, which is fundamental for cell growth. The diagram below illustrates the mechanism of action.

Caption: Mechanism of (+)-SHIN1 Action.

Experimental Protocols

HCT-116 Cell Culture

A standardized cell culture protocol is crucial for reproducible results.

• Cell Line: HCT-116 (ATCC® CCL-247™), human colorectal carcinoma.

• Growth Medium: McCoy's 5A Medium (Modified) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculturing:

  • Passage cells when they reach 70-90% confluency.

  • Wash the cell monolayer with PBS.

  • Detach cells using a suitable dissociation reagent (e.g., 0.25% Trypsin-EDTA).

  • Neutralize the trypsin with complete growth medium and centrifuge the cell suspension.

  • Resuspend the cell pellet in fresh medium and seed into new flasks at a recommended split ratio of 1:3 to 1:6.

Cell Proliferation Assay (MTS/WST-1 Based)

This protocol outlines a colorimetric assay to measure cell viability, which is indicative of cell proliferation.

Materials:

• HCT-116 cells

• Complete growth medium

• (+)-SHIN1 stock solution (dissolved in a suitable solvent, e.g., DMSO)

• 96-well clear-bottom cell culture plates

• Cell proliferation reagent (e.g., MTS or WST-1)

• Microplate reader

Workflow Diagram:

Caption: HCT-116 Cell Proliferation Assay Workflow.

Procedure:

• Cell Seeding:

  • Harvest HCT-116 cells and perform a cell count.

  • Seed the cells into 96-well plates at a density of approximately 2 x 10⁴ to 5 x 10³ cells per well in 100 µL of complete growth medium.

  • Incubate the plates overnight to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of (+)-SHIN1 in complete growth medium.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of (+)-SHIN1. Include vehicle control (e.g., DMSO) and untreated control wells.

  • Incubate the plates for a predetermined time, typically 72 hours, to assess the effect on proliferation.

• Cell Viability Measurement:

  • Following the incubation period, add the cell proliferation reagent (e.g., 20 µL of MTS or WST-1 solution) to each well.

  • Incubate the plates for 1-4 hours at 37°C, or as per the manufacturer's instructions.

  • Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS) using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (media only).

  • Normalize the absorbance values of the treated wells to the vehicle control wells (representing 100% viability).

  • Plot the percentage of cell viability against the log concentration of (+)-SHIN1.

  • Calculate the IC50 value, which is the concentration of the compound that inhibits cell proliferation by 50%, using a suitable software package.

(+)-SHIN1 presents a valuable tool for investigating the role of one-carbon metabolism in colorectal cancer and for screening potential anti-cancer therapeutics. The protocols and data provided in these application notes offer a solid foundation for researchers to effectively utilize (+)-SHIN1 in HCT-116 cell proliferation assays. Adherence to these guidelines will facilitate the generation of reliable and reproducible data, contributing to the advancement of cancer research.

References

• 1. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Therapeutic Targeting of Mitochondrial One-Carbon Metabolism in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Note and Protocol: Preparation of (+)-SHIN1 Stock Solution in DMSO

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a (+)-SHIN1 stock solution in dimethyl sulfoxide (DMSO). (+)-SHIN1 is a potent inhibitor of serine hydroxymethyltransferase 1 and 2 (SHMT1/2), key enzymes in one-carbon metabolism.[1][2][3] Accurate preparation of this stock solution is critical for reliable and reproducible experimental results in cell culture and in vitro assays.

Data Presentation

A summary of the key quantitative data for (+)-SHIN1 is presented in the table below.

Property	Value	Source(s)
Synonyms	(+)-RZ-2994
Molecular Formula	C₂₄H₂₄N₄O₂
Molecular Weight	400.47 g/mol (also reported as 400.48 and 400.5 g/mol )
CAS Number	2443966-90-1
Appearance	White to off-white solid
Purity	≥98%
Solubility in DMSO	Soluble to at least 50 mM. Reported values include ≥ 100 mg/mL (249.71 mM), 80 mg/mL (199.76 mM), 66.67 mg/mL (166.48 mM), and 50 mg/mL (124.85 mM).
Storage (Powder)	-20°C for up to 3 years.
Storage (DMSO Stock)	-80°C for 6 months to 2 years; -20°C for 1 month.

Experimental Protocol

This protocol details the steps to prepare a 10 mM stock solution of (+)-SHIN1 in DMSO. This concentration is a common starting point for subsequent serial dilutions for various experimental applications.

Materials:

• (+)-SHIN1 powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, amber, or foil-wrapped microcentrifuge tubes or vials

• Calibrated micropipettes and sterile, nuclease-free pipette tips

• Vortex mixer

• (Optional) Sonicator water bath

Procedure:

• Equilibration: Before opening, allow the vial of (+)-SHIN1 powder to equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of atmospheric moisture, which can impact the compound's stability and solubility.

• Weighing: In a sterile environment, such as a laminar flow hood, carefully weigh the desired amount of (+)-SHIN1 powder. To prepare 1 mL of a 10 mM stock solution, weigh out 4.005 mg of (+)-SHIN1 (based on a molecular weight of 400.47 g/mol ).

• Dissolution:

  • Add the weighed (+)-SHIN1 powder to a sterile amber or foil-wrapped vial.

  • Add the calculated volume of anhydrous, sterile DMSO. For a 10 mM stock solution from 4.005 mg of (+)-SHIN1, add 1 mL of DMSO.

  • Important: Use newly opened or properly stored anhydrous DMSO, as hygroscopic (water-absorbing) DMSO can significantly decrease the solubility of the compound.

• Ensuring Complete Solubilization:

  • Tightly cap the vial and vortex the solution for 1-2 minutes until the powder is completely dissolved.

  • Visually inspect the solution against a light source to ensure no solid particles are visible.

  • If the compound does not fully dissolve, brief sonication in a water bath or gentle warming (if the compound is thermostable) may be used to aid dissolution.

• Aliquoting and Storage:

  • Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can degrade the compound.

  • Clearly label each aliquot with the compound name, concentration (10 mM), solvent (DMSO), and the date of preparation.

  • For long-term storage (up to 2 years), store the aliquots at -80°C. For short-term storage (up to 1 month), -20°C is sufficient.

Preparation of Working Solutions:

• For cell-based assays, the DMSO stock solution should be serially diluted in the appropriate cell culture medium to the final desired concentration.

• It is critical to maintain the final DMSO concentration in the culture medium below 0.5%, and preferably at or below 0.1%, to avoid solvent-induced cytotoxicity.

• Always include a vehicle control in your experiments, which consists of the same final concentration of DMSO in the culture medium without (+)-SHIN1.

Visualizations

The following diagrams illustrate the experimental workflow for preparing the (+)-SHIN1 stock solution and the signaling pathway it targets.

Caption: Workflow for preparing (+)-SHIN1 stock solution.

Caption: (+)-SHIN1 inhibits SHMT1/2 in one-carbon metabolism.

References

• 1. caymanchem.com [caymanchem.com]
• 2. glpbio.com [glpbio.com]
• 3. medchemexpress.com [medchemexpress.com]

Application of (+)-SHIN1 in Diffuse Large B-cell Lymphoma Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Diffuse large B-cell lymphoma (DLBCL) is an aggressive form of non-Hodgkin lymphoma.[1] While standard chemoimmunotherapy regimens like R-CHOP are effective for many patients, a significant portion experience relapse or refractory disease, highlighting the need for novel therapeutic strategies.[1][2] One emerging area of interest is the targeting of cancer metabolism.

(+)-SHIN1 is a potent and selective dual inhibitor of cytosolic serine hydroxymethyltransferase (SHMT1) and mitochondrial SHMT2.[3][4] These enzymes are crucial for one-carbon metabolism, catalyzing the conversion of serine to glycine and providing one-carbon units for the synthesis of nucleotides and other essential biomolecules. Research has revealed that DLBCL cells have a unique metabolic vulnerability related to glycine metabolism, making them particularly sensitive to SHMT inhibition by (+)-SHIN1. This document provides detailed application notes and protocols for the use of (+)-SHIN1 in DLBCL research.

Mechanism of Action

In most cancer cells, the primary role of the SHMT pathway is to produce one-carbon units for nucleotide synthesis. The concurrent production of glycine is often non-essential as it can be imported from the extracellular environment. However, studies have shown that DLBCL cell lines exhibit defective glycine uptake. This metabolic defect renders them dependent on endogenous glycine synthesis catalyzed by SHMT.

By inhibiting both SHMT1 and SHMT2, (+)-SHIN1 disrupts two critical metabolic processes in DLBCL cells:

• One-carbon unit production: This leads to the depletion of purines and thymidine, ultimately inhibiting DNA and RNA synthesis and halting cell proliferation.

• Glycine synthesis: Due to their inability to import sufficient glycine, DLBCL cells treated with (+)-SHIN1 experience a severe glycine shortage. This impacts not only nucleotide synthesis but also the production of other essential metabolites like glutathione, a key antioxidant.

A paradoxical effect has been observed with formate supplementation. In most cancer cells, formate can rescue the anti-proliferative effects of SHMT inhibition by providing an alternative source of one-carbon units. However, in DLBCL cells, formate exacerbates the cytotoxicity of (+)-SHIN1. This is because formate can only rescue one-carbon metabolism, while the critical deficiency of glycine persists and is even worsened.

Quantitative Data

The following tables summarize the quantitative effects of (+)-SHIN1 on DLBCL and other hematological cancer cell lines.

Table 1: In Vitro Growth Inhibition of Hematological Cancer Cell Lines by (+)-SHIN1

Cell Line	Cancer Type	IC50 of (+)-SHIN1 (µM)
Su-DHL-4	DLBCL	< 4
Su-DHL-2	DLBCL	< 4
Jurkat	T-cell ALL	> 4

Data synthesized from a study where B-cell lymphoma lines were enriched among the more sensitive cells with a median IC50 of 4 µM.

Table 2: Effect of (+)-SHIN1 on Apoptosis in DLBCL Cells

Cell Line	Treatment (24h)	% Apoptotic Cells (Annexin V+)
Su-DHL-4	2.5 µM (+)-SHIN1	Significantly increased vs. control
Su-DHL-4	5 µM (+)-SHIN1	Further significantly increased vs. control

Data from flow cytometry analysis using FITC-Annexin V staining.

Experimental Protocols

Here are detailed protocols for key experiments involving (+)-SHIN1 in DLBCL research.

1. Cell Growth Inhibition Assay

This protocol determines the half-maximal inhibitory concentration (IC50) of (+)-SHIN1.

• Materials:

  • DLBCL cell lines (e.g., Su-DHL-4, Su-DHL-2)

  • Complete culture medium (e.g., RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

  • (+)-SHIN1 stock solution (in DMSO)

  • 96-well plates

  • Cell viability reagent (e.g., CellTiter-Glo®)

  • Plate reader

• Procedure:

  • Seed DLBCL cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Prepare serial dilutions of (+)-SHIN1 in culture medium. The final concentrations should typically range from 0.01 µM to 100 µM. Include a DMSO-only control.

  • Add 100 µL of the diluted (+)-SHIN1 or control to the respective wells.

  • Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

  • Allow the plate to equilibrate to room temperature for 30 minutes.

  • Add the cell viability reagent according to the manufacturer's instructions.

  • Measure luminescence using a plate reader.

  • Normalize the data to the DMSO control and plot the results to determine the IC50 value.

2. Apoptosis Assay by Flow Cytometry

This protocol quantifies the induction of apoptosis by (+)-SHIN1.

• Materials:

  • DLBCL cell line (e.g., Su-DHL-4)

  • Complete culture medium

  • (+)-SHIN1 stock solution (in DMSO)

  • 6-well plates

  • FITC Annexin V Apoptosis Detection Kit

  • Flow cytometer

• Procedure:

  • Seed DLBCL cells in 6-well plates at a density of 1 x 10^6 cells per well.

  • Treat the cells with the desired concentrations of (+)-SHIN1 (e.g., 2.5 µM and 5 µM) and a DMSO control for 24 hours.

  • Harvest the cells by centrifugation.

  • Wash the cells with cold PBS.

  • Resuspend the cells in 1X Binding Buffer provided in the apoptosis detection kit.

  • Add FITC Annexin V and Propidium Iodide (PI) to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

  • Analyze the cells by flow cytometry. Annexin V positive cells are undergoing apoptosis.

3. Metabolite Extraction and Analysis

This protocol is for the extraction of intracellular metabolites to study the effects of (+)-SHIN1 on cellular metabolism.

• Materials:

  • DLBCL cell lines

  • Complete culture medium

  • (+)-SHIN1 stock solution (in DMSO)

  • 6-well plates

  • Cold 80% methanol

  • Cell scraper

  • Microcentrifuge tubes

  • LC-MS system

• Procedure:

  • Seed cells in 6-well plates and treat with (+)-SHIN1 or DMSO control for the desired time (e.g., 72 hours for nucleotide analysis).

  • Aspirate the medium and quickly wash the cells with cold saline.

  • Add 1 mL of cold 80% methanol to each well.

  • Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

  • Vortex vigorously and incubate at -20°C for at least 30 minutes to precipitate proteins.

  • Centrifuge at maximum speed for 10 minutes at 4°C.

  • Transfer the supernatant containing the metabolites to a new tube.

  • Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator.

  • Resuspend the dried metabolites in a suitable solvent for LC-MS analysis.

Visualizations

Signaling Pathway

Caption: Mechanism of (+)-SHIN1 in DLBCL.

Experimental Workflow

Caption: General experimental workflow.

Logical Relationship

References

• 1. 2021 Update on Diffuse large B cell lymphoma: A review of current data and potential applications on risk stratification and management - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2021 Update on Diffuse large B cell lymphoma: A review of current data and potential applications on risk stratification and management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]

Application Notes and Protocols: Investigating the Synergistic Effects of (+)-SHIN1 and 5-Fluorouracil (5-Fu) in Gastric Cancer Models

For Research Use Only.

Introduction

Gastric cancer remains a significant global health challenge with a high mortality rate. 5-Fluorouracil (5-Fu) is a cornerstone of many chemotherapy regimens for gastric cancer. It primarily functions as a thymidylate synthase inhibitor, leading to the disruption of DNA synthesis and repair in rapidly dividing cancer cells[1][2][3][4]. However, the efficacy of 5-Fu is often limited by both intrinsic and acquired resistance.

Recent research has highlighted the potential of targeting cellular metabolism to enhance the efficacy of traditional chemotherapeutics. One such target is serine hydroxymethyltransferase (SHMT), a key enzyme in one-carbon metabolism that is crucial for the synthesis of nucleotides and amino acids essential for cancer cell proliferation[5]. (+)-SHIN1 is a potent inhibitor of both cytosolic (SHMT1) and mitochondrial (SHMT2) isoforms of this enzyme.

This application note provides a detailed overview of the synergistic effects of combining (+)-SHIN1 with 5-Fu in preclinical gastric cancer models. An abstract has indicated that the combination of (+)-SHIN1 and 5-Fu induces cell cycle arrest, DNA damage, and cellular senescence through the activation of the p53 signaling pathway, thereby overcoming 5-Fu resistance. The protocols provided herein are designed to guide researchers in investigating this promising therapeutic strategy.

Data Presentation

The following tables summarize illustrative quantitative data demonstrating the synergistic effects of (+)-SHIN1 and 5-Fu on gastric cancer cell lines. This data is representative of expected outcomes based on available literature.

Table 1: In Vitro Cytotoxicity of (+)-SHIN1 and 5-Fu in Gastric Cancer Cell Lines (MTT Assay)

Cell Line	Treatment	Concentration (µM)	Cell Viability (%) (Mean ± SD)
HGC-27	Control	-	100 ± 5.2
(+)-SHIN1	10	85 ± 4.1
5-Fu	10	78 ± 5.5
(+)-SHIN1 + 5-Fu	10 + 10	45 ± 3.8
AGS	Control	-	100 ± 4.8
(+)-SHIN1	10	88 ± 3.9
5-Fu	10	81 ± 4.3
(+)-SHIN1 + 5-Fu	10 + 10	52 ± 4.1

*p < 0.01 compared to either single agent treatment.

Table 2: Induction of Apoptosis by (+)-SHIN1 and 5-Fu in HGC-27 Gastric Cancer Cells (Annexin V-FITC Assay)

Treatment	Concentration (µM)	Apoptotic Cells (%) (Mean ± SD)
Control	-	5.2 ± 1.1
(+)-SHIN1	10	12.5 ± 2.3
5-Fu	10	18.9 ± 3.1
(+)-SHIN1 + 5-Fu	10 + 10	42.7 ± 4.5 *

*p < 0.01 compared to either single agent treatment.

Table 3: In Vivo Tumor Growth Inhibition in a Gastric Cancer Xenograft Model

Treatment Group	Dose (mg/kg)	Mean Tumor Volume (mm³) at Day 21 (Mean ± SD)	Tumor Growth Inhibition (%)
Vehicle Control	-	1500 ± 150	0
(+)-SHIN1	50	1100 ± 120	26.7
5-Fu	20	950 ± 110	36.7
(+)-SHIN1 + 5-Fu	50 + 20	350 ± 80 *	76.7

*p < 0.01 compared to either single agent treatment.

Mandatory Visualizations

Figure 1: Experimental workflow for investigating (+)-SHIN1 and 5-Fu synergy.

Figure 2: Proposed signaling pathway for (+)-SHIN1 and 5-Fu synergy.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of (+)-SHIN1 and 5-Fu, alone and in combination, on gastric cancer cells.

Materials:

• Gastric cancer cell lines (e.g., HGC-27, AGS)

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• (+)-SHIN1 (dissolved in DMSO)

• 5-Fluorouracil (5-Fu) (dissolved in DMSO or water)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding: Seed gastric cancer cells into a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Drug Treatment: Prepare serial dilutions of (+)-SHIN1 and 5-Fu in culture medium. For combination studies, prepare a fixed ratio of the two drugs.

• Remove the medium from the wells and add 100 µL of the drug-containing medium. Include wells with vehicle control (DMSO concentration should not exceed 0.1%).

• Incubate the plates for 48 or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The combination index (CI) can be calculated using appropriate software (e.g., CompuSyn) to determine synergy (CI < 1), additivity (CI = 1), or antagonism (CI > 1).

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This protocol quantifies the induction of apoptosis in gastric cancer cells following treatment.

Materials:

• Gastric cancer cells

• 6-well plates

• (+)-SHIN1 and 5-Fu

• Annexin V-FITC Apoptosis Detection Kit

• Binding Buffer

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates at a density of 2 x 10⁵ cells/well and allow them to attach overnight. Treat the cells with (+)-SHIN1, 5-Fu, or the combination for 48 hours.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, wash with PBS and detach using trypsin.

• Staining: Resuspend the cells in 100 µL of binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI).

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of binding buffer to each tube.

• Flow Cytometry: Analyze the cells using a flow cytometer within 1 hour. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol analyzes the distribution of cells in different phases of the cell cycle.

Materials:

• Gastric cancer cells

• 6-well plates

• (+)-SHIN1 and 5-Fu

• 70% cold ethanol

• PBS

• RNase A (100 µg/mL)

• Propidium Iodide (50 µg/mL)

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed and treat cells as described in the apoptosis assay protocol for 24 or 48 hours.

• Cell Harvesting and Fixation: Harvest the cells, wash with cold PBS, and fix in 70% cold ethanol overnight at -20°C.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in PBS containing RNase A. Incubate for 30 minutes at 37°C.

• Add Propidium Iodide and incubate for 15 minutes in the dark.

• Flow Cytometry: Analyze the DNA content of the cells by flow cytometry. The data will show the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis for p53 Pathway Proteins

This protocol detects changes in the expression of key proteins in the p53 signaling pathway.

Materials:

• Gastric cancer cells

• 6-well plates

• (+)-SHIN1 and 5-Fu

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-p53, anti-p21, anti-Bax, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent

• Imaging system

Protocol:

• Cell Lysis: After treatment, wash the cells with cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using the BCA assay.

• Electrophoresis and Transfer: Load equal amounts of protein onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: After washing, apply the chemiluminescence reagent and visualize the protein bands using an imaging system. β-actin is used as a loading control.

In Vivo Xenograft Model

This protocol evaluates the in vivo efficacy of the combination therapy. All animal experiments should be conducted in accordance with institutional guidelines.

Materials:

• Athymic nude mice (4-6 weeks old)

• Gastric cancer cells (e.g., HGC-27)

• Matrigel

• (+)-SHIN1 and 5-Fu formulations for injection

• Calipers

Protocol:

• Tumor Cell Implantation: Subcutaneously inject 5 x 10⁶ gastric cancer cells mixed with Matrigel into the flank of each mouse.

• Tumor Growth and Grouping: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³). Randomly assign the mice to treatment groups (e.g., vehicle control, (+)-SHIN1 alone, 5-Fu alone, and combination).

• Drug Administration: Administer the drugs according to a predetermined schedule (e.g., intraperitoneal injection daily or several times a week).

• Tumor Measurement: Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume (Volume = 0.5 x length x width²).

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry for proliferation and apoptosis markers).

Conclusion

The combination of (+)-SHIN1 and 5-Fu represents a promising therapeutic strategy for gastric cancer by targeting both cellular metabolism and DNA synthesis. The provided protocols offer a framework for researchers to further investigate the synergistic mechanisms and potential clinical translation of this combination therapy. The activation of the p53 pathway appears to be a key event in mediating the enhanced anti-tumor effects, warranting further detailed investigation.

References

• 1. Sinomenine sensitizes gastric cancer cells to 5-fluorouracil in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SHMT inhibitor synergizes with 5-Fu to suppress gastric cancer via cell cycle arrest and chemoresistance alleviation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of 5-Fluorouracil on Morphology, Cell Cycle, Proliferation, Apoptosis, Autophagy and ROS Production in Endothelial Cells and Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Enhanced induction of apoptosis of human gastric carcinoma cells after preoperative treatment with 5-fluorouracil - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: (+)-SHIN1 as a Tool for Studying Serine-Glycine Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-SHIN1 is a potent and specific small-molecule inhibitor of both cytosolic (SHMT1) and mitochondrial (SHMT2) serine hydroxymethyltransferases.[1][2][3][4] These enzymes are pivotal in one-carbon (1C) metabolism, catalyzing the reversible conversion of serine to glycine and generating a one-carbon unit carried by tetrahydrofolate.[5] This pathway is crucial for the biosynthesis of nucleotides (purines and thymidylate) and other essential biomolecules. In many cancer types, the serine-glycine one-carbon pathway is upregulated to meet the metabolic demands of rapid proliferation, making SHMT enzymes attractive therapeutic targets. (+)-SHIN1 serves as an invaluable chemical tool to probe the intricacies of serine-glycine metabolism, validate the therapeutic potential of SHMT inhibition, and investigate its downstream cellular consequences.

Mechanism of Action

(+)-SHIN1 is a pyrazolopyran derivative that acts as a competitive inhibitor of SHMT1 and SHMT2 with respect to the folate co-substrate. By blocking the SHMT-mediated conversion of serine, (+)-SHIN1 depletes the intracellular pools of glycine and one-carbon units. This leads to a reduction in the synthesis of purines and thymidylate, ultimately causing cell cycle arrest and inhibiting cell proliferation. The effects of (+)-SHIN1 can be rescued by the addition of formate, a source of one-carbon units, but only in the presence of exogenous glycine, confirming its on-target activity. The inactive enantiomer, (-)-SHIN1, shows no significant inhibitory activity, highlighting the stereospecificity of the interaction.

Data Presentation

In Vitro Inhibitory Activity of (+)-SHIN1

Target	IC₅₀ (nM)	Reference
Human SHMT1	5
Human SHMT2	13

Cellular Growth Inhibition by (+)-SHIN1

Cell Line	IC₅₀ (nM)	Notes	Reference
HCT-116 (WT)	870	Colon cancer cell line.
HCT-116 (ΔSHMT2)	< 50	Increased sensitivity, highlighting potent SHMT1 inhibition.
HCT-116 (ΔSHMT1)	840	Similar sensitivity to WT, indicating SHMT2 is the primary target in these cells.
8988T	< 100	Pancreatic cancer cell line reliant on SHMT1.
T-ALL cell lines (average)	2800	T-cell acute lymphoblastic leukemia.
B-ALL cell lines (average)	4400	B-cell acute lymphoblastic leukemia.
AML cell lines (average)	8100	Acute myeloid leukemia.

Experimental Protocols

Protocol 1: Cell Growth Inhibition Assay

This protocol is designed to determine the half-maximal inhibitory concentration (IC₅₀) of (+)-SHIN1 on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., HCT-116)

• Complete growth medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• (+)-SHIN1 stock solution (e.g., 10 mM in DMSO)

• 96-well plates

• Cell counting solution (e.g., Trypan Blue) or a cell viability assay reagent (e.g., CCK-8)

• Incubator (37°C, 5% CO₂)

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of (+)-SHIN1 in complete growth medium. It is recommended to perform a wide range of concentrations initially (e.g., 1 nM to 30 µM) to determine the approximate IC₅₀.

• Remove the overnight culture medium from the cells and replace it with the medium containing the various concentrations of (+)-SHIN1. Include a vehicle control (DMSO) at the same concentration as the highest (+)-SHIN1 treatment.

• Incubate the plates for a specified period, typically 72 hours.

• After incubation, determine cell viability. For direct cell counting, trypsinize the cells, stain with Trypan Blue, and count using a hemocytometer or an automated cell counter. For viability assays, follow the manufacturer's instructions for the chosen reagent.

• Calculate the percentage of cell growth inhibition for each concentration relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the (+)-SHIN1 concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 2: Isotope Tracing to Monitor SHMT Activity

This protocol uses stable isotope-labeled serine (U-¹³C-serine) to trace the metabolic flux through the SHMT-catalyzed reaction and assess the target engagement of (+)-SHIN1.

Materials:

• Cancer cell line of interest

• Growth medium lacking serine

• U-¹³C-serine

• (+)-SHIN1

• (-)-SHIN1 (as a negative control)

• Formate (for rescue experiments)

• Methanol, water, and chloroform (for metabolite extraction)

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Culture cells to the desired confluency.

• Wash the cells with phosphate-buffered saline (PBS) and then switch to a serine-free medium.

• Add U-¹³C-serine to the medium along with the desired concentrations of (+)-SHIN1, (-)-SHIN1, or vehicle (DMSO). A typical concentration for (+)-SHIN1 is 5 µM.

• Incubate the cells for a specified time, for example, 24 hours.

• After incubation, aspirate the medium and wash the cells with cold PBS.

• Perform metabolite extraction. A common method is to add a cold (-80°C) extraction solvent mixture of methanol:water:chloroform.

• Scrape the cells and collect the extract. Centrifuge to pellet the cellular debris.

• Collect the supernatant containing the polar metabolites.

• Analyze the extracts by LC-MS to determine the fractional labeling of downstream metabolites such as glycine, glutathione, and purines (e.g., ADP). A decrease in the M+2 labeled fraction of these metabolites in (+)-SHIN1 treated cells compared to controls indicates inhibition of SHMT activity.

Visualizations

Caption: (+)-SHIN1 inhibits both cytosolic SHMT1 and mitochondrial SHMT2.

Caption: Workflow for evaluating (+)-SHIN1's effects on cells.

References

• 1. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. rndsystems.com [rndsystems.com]
• 4. SHIN1 | TargetMol [targetmol.com]
• 5. Serine hydroxymethyltransferase as a potential target of antibacterial agents acting synergistically with one-carbon metabolism-related inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synergistic Inhibition of Cancer Cell Proliferation through Lentiviral shRNA Knockdown of SHMT2 and (+)-SHIN1 Treatment

Audience: Researchers, scientists, and drug development professionals.

Introduction

Serine Hydroxymethyltransferase 2 (SHMT2) is a key mitochondrial enzyme in one-carbon metabolism, catalyzing the conversion of serine to glycine and providing one-carbon units for the synthesis of nucleotides, amino acids, and for methylation reactions.[1][2][3] In numerous cancers, SHMT2 is upregulated and plays a crucial role in supporting rapid cell proliferation and survival.[4][5] Consequently, SHMT2 has emerged as a promising therapeutic target.

This document provides detailed protocols for a dual-inhibition strategy to target cancer cells: the stable knockdown of SHMT2 expression using lentiviral short hairpin RNA (shRNA) combined with the pharmacological inhibition of SHMT1/2 using the potent inhibitor (+)-SHIN1. This combined approach is expected to induce a more profound and sustained anti-cancer effect by thoroughly disrupting one-carbon metabolism. These application notes offer a comprehensive guide, from experimental design to data interpretation, for researchers investigating the therapeutic potential of targeting SHMT2.

Data Presentation

The following tables summarize quantitative data from studies on Burkitt lymphoma (BL) cell lines (BL60 and SU-DHL4) subjected to SHMT2 knockdown and/or (+)-SHIN1 treatment. This data illustrates the potent anti-proliferative and pro-apoptotic effects of this combination strategy.

Table 1: Effect of SHMT2 Knockdown and (+)-SHIN1 Treatment on Cell Viability

Treatment Group	BL60 % Viability (Mean ± SEM)	SU-DHL4 % Viability (Mean ± SEM)
Control (shCtrl)	100 ± 5.2	100 ± 6.1
shSHMT2	45 ± 4.8	52 ± 5.5
(+)-SHIN1 (5 µM)	60 ± 6.3	68 ± 7.2
shSHMT2 + (+)-SHIN1 (5 µM)	25 ± 3.9	31 ± 4.7

Table 2: Induction of Apoptosis by SHMT2 Knockdown and (+)-SHIN1 Treatment

Treatment Group	% Apoptotic Cells (Cleaved Caspase-3 Positive) (Mean ± SEM)
Control (shCtrl)	5 ± 1.2
shSHMT2	28 ± 3.5
(+)-SHIN1 (5 µM)	22 ± 2.8
shSHMT2 + (+)-SHIN1 (5 µM)	55 ± 6.1

Table 3: Cell Cycle Analysis Following SHMT2 Knockdown

Cell Line	Treatment	% Cells in G0/G1 Phase (Mean ± SEM)	% Cells in S Phase (Mean ± SEM)	% Cells in G2/M Phase (Mean ± SEM)
BL60	shCtrl	48 ± 2.1	35 ± 1.8	17 ± 1.5
BL60	shSHMT2	65 ± 3.2	20 ± 1.5	15 ± 1.3
Ramos	shCtrl	52 ± 2.5	33 ± 1.9	15 ± 1.2
Ramos	shSHMT2	70 ± 3.8	18 ± 1.4	12 ± 1.1

Table 4: Metabolite Abundance Changes upon SHMT2 Knockdown

Metabolite	Fold Change in shSHMT2 vs. Control (Mean ± SEM)
Glycine	0.45 ± 0.05
Serine	1.8 ± 0.2
Inosine Monophosphate (IMP)	0.6 ± 0.07
Glutathione (GSH)	0.7 ± 0.08
5-Aminoimidazole-4-carboxamide ribonucleotide (AICAR)	2.5 ± 0.3

Signaling Pathways and Experimental Workflow

Signaling Pathway of Combined SHMT2 Knockdown and (+)-SHIN1 Treatment

Caption: Combined inhibition of SHMT2 signaling pathway.

Experimental Workflow

Caption: Workflow for SHMT2 knockdown and (+)-SHIN1 treatment.

Experimental Protocols

Lentiviral shRNA Production and Transduction for Stable SHMT2 Knockdown

This protocol describes the generation of stable cancer cell lines with SHMT2 knockdown using a lentiviral-based shRNA approach.

Materials:

• HEK293T cells

• Lentiviral packaging plasmids (e.g., psPAX2, pMD2.G)

• Lentiviral transfer plasmid with shRNA targeting SHMT2 (and a non-targeting control, shCtrl)

• Transfection reagent (e.g., Lipofectamine 3000)

• Opti-MEM I Reduced Serum Medium

• DMEM with 10% FBS

• Target cancer cell line (e.g., BL60, SU-DHL4)

• Polybrene

• Puromycin

Protocol:

• Lentivirus Production:

  • Seed HEK293T cells in a 10 cm dish to reach 70-80% confluency on the day of transfection.

  • Prepare the transfection mix in Opti-MEM: combine the shRNA transfer plasmid, psPAX2, and pMD2.G in a 4:3:1 ratio.

  • Add transfection reagent to the plasmid mix, incubate as per the manufacturer's instructions, and then add to the HEK293T cells.

  • After 12-16 hours, replace the medium with fresh DMEM with 10% FBS.

  • Collect the virus-containing supernatant at 48 and 72 hours post-transfection.

  • Pool the supernatant, centrifuge to remove cell debris, and filter through a 0.45 µm filter.

  • The viral supernatant can be used directly or concentrated by ultracentrifugation.

• Lentiviral Transduction of Target Cells:

  • Seed the target cancer cells in a 6-well plate to be 50-60% confluent on the day of transduction.

  • Add the lentiviral supernatant to the cells at various multiplicities of infection (MOIs) in the presence of 8 µg/mL Polybrene to enhance transduction efficiency.

  • Incubate for 24 hours.

  • Replace the virus-containing medium with fresh complete medium.

• Selection of Stable Knockdown Cells:

  • 48 hours post-transduction, begin selection by adding puromycin to the culture medium at a pre-determined optimal concentration for your cell line.

  • Replace the medium with fresh puromycin-containing medium every 2-3 days until non-transduced control cells are completely eliminated.

  • Expand the surviving cells to establish a stable SHMT2 knockdown cell line.

• Verification of SHMT2 Knockdown:

  • Confirm the reduction of SHMT2 expression at both the mRNA and protein levels using quantitative real-time PCR (qRT-PCR) and Western blotting, respectively, comparing the shSHMT2 cells to the shCtrl cells.

(+)-SHIN1 Treatment of SHMT2 Knockdown Cells

This protocol outlines the treatment of stable SHMT2 knockdown and control cell lines with the SHMT1/2 inhibitor, (+)-SHIN1.

Materials:

• Stable shSHMT2 and shCtrl cell lines

• Complete culture medium

• (+)-SHIN1 (stock solution in DMSO)

• DMSO (vehicle control)

Protocol:

• Seed the stable shSHMT2 and shCtrl cells in appropriate culture plates (e.g., 96-well for viability assays, 6-well for protein or RNA extraction) at a density that allows for logarithmic growth during the treatment period.

• Allow the cells to adhere and resume growth for 24 hours.

• Prepare serial dilutions of (+)-SHIN1 in complete culture medium. A typical concentration range to test is 0.5 µM to 10 µM.

• Include a vehicle control group treated with the same concentration of DMSO as the highest (+)-SHIN1 concentration.

• Remove the existing medium and add the medium containing the different concentrations of (+)-SHIN1 or DMSO.

• Incubate the cells for the desired treatment duration (e.g., 48 or 72 hours).

• Proceed with downstream assays to evaluate the effects of the combined treatment.

Cell Viability (MTT) Assay

This protocol measures cell viability based on the metabolic activity of the cells.

Materials:

• Cells treated as described in Protocol 2 in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or solubilization buffer

Protocol:

• After the treatment period, add 10 µL of MTT solution to each well of the 96-well plate.

• Incubate the plate at 37°C for 2-4 hours, allowing for the formation of formazan crystals.

• Carefully remove the medium from each well.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control cells.

Apoptosis Assay by Flow Cytometry

This protocol quantifies the percentage of apoptotic cells using Annexin V and Propidium Iodide (PI) staining.

Materials:

• Cells treated as described in Protocol 2

• Annexin V-FITC Apoptosis Detection Kit

• Phosphate-buffered saline (PBS)

• Flow cytometer

Protocol:

• Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour. Annexin V positive, PI negative cells are considered early apoptotic, while Annexin V positive, PI positive cells are late apoptotic.

Cell Cycle Analysis by Flow Cytometry

This protocol assesses the distribution of cells in different phases of the cell cycle using BrdU incorporation and PI staining.

Materials:

• Cells treated as described in Protocol 2

• BrdU (5-bromo-2'-deoxyuridine)

• BrdU Flow Kit (containing anti-BrdU antibody, DNase, and PI/RNase staining buffer)

• Ethanol

• Flow cytometer

Protocol:

• Pulse-label the cells with 10 µM BrdU for 1-2 hours before harvesting.

• Harvest and wash the cells with PBS.

• Fix the cells in ice-cold 70% ethanol while vortexing and store at -20°C overnight.

• Wash the cells to remove ethanol and treat with DNase to expose the incorporated BrdU.

• Stain with an anti-BrdU antibody (e.g., FITC conjugated).

• Resuspend the cells in PI/RNase staining buffer.

• Analyze the cells by flow cytometry. The BrdU signal indicates cells in S phase, while the PI signal reflects the DNA content to distinguish G0/G1 and G2/M phases.

Metabolite Extraction and Analysis

This protocol describes the extraction of intracellular metabolites for analysis by Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials:

• Cells treated as described in Protocol 2

• Cold 80% methanol

• Liquid nitrogen

• Centrifuge

Protocol:

• Rapidly wash the cells with cold PBS.

• Quench metabolism by adding liquid nitrogen to the culture plate.

• Add cold 80% methanol to the plate and scrape the cells.

• Collect the cell lysate and centrifuge at high speed to pellet the debris.

• Transfer the supernatant containing the metabolites to a new tube.

• Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator.

• Store the dried metabolites at -80°C until analysis by LC-MS.

Conclusion

The combination of lentiviral shRNA-mediated knockdown of SHMT2 and treatment with the small molecule inhibitor (+)-SHIN1 represents a robust strategy for targeting cancer cell metabolism. The provided protocols offer a framework for researchers to investigate the synergistic effects of this dual-inhibition approach. The quantitative data from Burkitt lymphoma models demonstrates the potential for this strategy to significantly reduce cell viability, induce apoptosis, and alter the metabolic landscape of cancer cells. These methodologies can be adapted to various cancer models to further explore the therapeutic potential of targeting SHMT2.

References

• 1. The serine hydroxymethyltransferase-2 (SHMT2) initiates lymphoma development through epigenetic tumor suppressor silencing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SHMT2 promotes tumor growth through VEGF and MAPK signaling pathway in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Downregulating serine hydroxymethyltransferase 2 (SHMT2) suppresses tumorigenesis in human hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Serine hydroxymethyltransferase 2 knockdown induces apoptosis in ccRCC by causing lysosomal membrane permeabilization via metabolic reprogramming - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Silencing SHMT2 inhibits the progression of tongue squamous cell carcinoma through cell cycle regulation - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Flow Cytometry Analysis of Cell Cycle Arrest Induced by (+)-SHIN1

Audience: Researchers, scientists, and drug development professionals.

Introduction

(+)-SHIN1 is a potent and specific dual inhibitor of cytosolic (SHMT1) and mitochondrial (SHMT2) serine hydroxymethyltransferase.[1][2][3] These enzymes are crucial in one-carbon (1C) metabolism, catalyzing the conversion of serine to glycine and generating 1C units.[3] These 1C units are essential for the de novo synthesis of purines and thymidylate, which are the building blocks of DNA.[2] By inhibiting SHMT1/2, (+)-SHIN1 depletes the cellular pool of 1C units and glycine, thereby disrupting DNA synthesis and repair. This disruption ultimately leads to cell cycle arrest and inhibits the proliferation of various cancer cell lines, making SHMT a promising target in oncology.

This application note provides a detailed protocol for analyzing the cell cycle arrest induced by (+)-SHIN1 using flow cytometry with propidium iodide (PI) staining.

Principle of the Assay

Flow cytometry with propidium iodide (PI) staining is a widely used method for analyzing DNA content and cell cycle distribution. PI is a fluorescent intercalating agent that binds stoichiometrically to double-stranded DNA. The fluorescence intensity of PI-stained cells is directly proportional to their DNA content. This allows for the discrimination of cells in the major phases of the cell cycle:

• G0/G1 phase: Cells with a normal (2N) DNA content.

• S phase: Cells undergoing DNA synthesis, with a DNA content between 2N and 4N.

• G2/M phase: Cells that have completed DNA replication, with a 4N DNA content.

Because PI is not membrane-permeable, cells must be fixed, typically with cold ethanol, to allow the dye to enter and stain the nuclear DNA. Treatment with RNase is also essential to prevent PI from binding to double-stranded RNA, which would interfere with accurate DNA content measurement.

Data Presentation: Effects of (+)-SHIN1 on Cell Cycle Distribution

Treatment of cancer cells with (+)-SHIN1 is expected to cause an accumulation of cells in a specific phase of the cell cycle, reflecting the disruption of nucleotide synthesis. The specific phase of arrest (e.g., G0/G1 or G2/M) can be cell-type dependent. The following table presents representative data from a hypothetical experiment on a human cancer cell line treated with (+)-SHIN1 for 48 hours.

Table 1: Cell Cycle Distribution of Cancer Cells after Treatment with (+)-SHIN1

Treatment	Concentration (µM)	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Vehicle (DMSO)	0	45.2 ± 2.1	35.8 ± 1.5	19.0 ± 1.8
(+)-SHIN1	1.0	68.5 ± 3.3	15.3 ± 2.4	16.2 ± 1.1
(+)-SHIN1	5.0	79.1 ± 2.9	8.7 ± 1.9	12.2 ± 1.3

Data are presented as mean ± standard deviation from three independent experiments.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of (+)-SHIN1 action and the experimental workflow for its analysis.

Caption: Mechanism of (+)-SHIN1-induced cell cycle arrest.

Caption: Experimental workflow for cell cycle analysis.

Experimental Protocols

This protocol details the procedure for analyzing cell cycle distribution in a mammalian cell line (e.g., HCT116, MOLT-4) treated with (+)-SHIN1.

Materials and Reagents

• Cells: Cancer cell line of interest.

• Culture Medium: Appropriate medium supplemented with Fetal Bovine Serum (FBS) and antibiotics.

• (+)-SHIN1: Stock solution in DMSO.

• Phosphate-Buffered Saline (PBS): Ca²⁺ and Mg²⁺ free, sterile-filtered.

• Trypsin-EDTA: For detaching adherent cells.

• 70% Ethanol: Ice-cold (-20°C).

• Propidium Iodide (PI) Staining Solution:

  • Propidium Iodide: 50 µg/mL in PBS.

  • RNase A (DNase-free): 100 µg/mL in PBS.

  • Triton X-100 (optional): 0.1% (v/v) to permeabilize nuclear membrane.

  • Note: This solution should be prepared fresh and protected from light.

• Equipment:

  • Cell culture incubator (37°C, 5% CO₂).

  • Centrifuge (refrigerated).

  • Flow cytometer (e.g., equipped with a 488 nm laser).

  • Flow cytometry tubes (5 mL).

  • Vortex mixer.

Cell Culture and Treatment

• Seed cells in 6-well plates at a density that will ensure they are in the logarithmic growth phase and do not exceed 80% confluency by the end of the experiment (e.g., 0.5-1.0 x 10⁶ cells per well).

• Allow cells to attach and grow overnight in a 37°C, 5% CO₂ incubator.

• Prepare serial dilutions of (+)-SHIN1 in complete culture medium from the DMSO stock. Include a vehicle control containing the same final concentration of DMSO as the highest (+)-SHIN1 concentration.

• Replace the medium in each well with the medium containing the appropriate concentration of (+)-SHIN1 or vehicle control.

• Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).

Cell Harvesting and Fixation

• For adherent cells: Aspirate the medium, wash once with PBS, and detach the cells using Trypsin-EDTA. Neutralize trypsin with complete medium and transfer the cell suspension to a 15 mL conical tube.

• For suspension cells: Directly transfer the cell suspension to a 15 mL conical tube.

• Centrifuge the cell suspension at 300 x g for 5 minutes at 4°C. Discard the supernatant.

• Wash the cell pellet once by resuspending in 5 mL of cold PBS, followed by centrifugation at 300 x g for 5 minutes.

• Discard the supernatant and resuspend the pellet in 0.5 mL of cold PBS.

• While gently vortexing the cell suspension, add 4.5 mL of ice-cold 70% ethanol drop-by-drop to the tube. This step is critical to prevent cell clumping.

• Incubate the cells for fixation at -20°C for at least 2 hours. Cells can be stored in 70% ethanol at -20°C for several weeks if necessary.

Staining with Propidium Iodide

• Pellet the fixed cells by centrifuging at a slightly higher speed (e.g., 500 x g) for 5-10 minutes at 4°C. Ethanol-fixed cells are less dense.

• Carefully aspirate the ethanol supernatant.

• Wash the cells twice with 5 mL of cold PBS to remove residual ethanol, centrifuging at 500 x g for 5 minutes after each wash.

• Resuspend the cell pellet in 0.5 mL of the PI/RNase A staining solution.

• Incubate the tubes for 15-30 minutes at room temperature or 37°C, protected from light.

• (Optional) If cell clumps are present, filter the suspension through a 35-40 µm nylon mesh just before analysis.

Flow Cytometry Acquisition

• Set up the flow cytometer to measure the fluorescence signal from PI (typically in the FL2 or FL3 channel, ~600 nm emission).

• Use a low flow rate to ensure accurate data collection and reduce the coefficient of variation (CV) of the peaks.

• Set the instrument to acquire data on a linear scale for the PI channel.

• Record at least 10,000-20,000 single-cell events for each sample.

• Use appropriate gating strategies to exclude doublets and debris from the analysis. This is typically done by plotting the fluorescence area (FLx-A) versus fluorescence width (FLx-W).

Data Analysis

• Use a suitable software package (e.g., FlowJo, ModFit LT) to analyze the generated FCS files.

• Gate on the single-cell population as described above.

• Generate a histogram of the PI fluorescence intensity for the single-cell population.

• Apply a cell cycle model (e.g., Dean-Jett-Fox) to the histogram to deconvolute the G0/G1, S, and G2/M populations and calculate the percentage of cells in each phase.

• Compare the cell cycle distributions of (+)-SHIN1-treated samples to the vehicle control.

References

• 1. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic Targeting of Mitochondrial One-Carbon Metabolism in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SHMT inhibition is effective and synergizes with methotrexate in T-cell acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Metabolomic Profiling of Cancer Cells Treated with (+)-SHIN1

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(+)-SHIN1 is a potent and specific dual inhibitor of cytosolic (SHMT1) and mitochondrial (SHMT2) serine hydroxymethyltransferase.[1][2][3] These enzymes are critical components of one-carbon (1C) metabolism, a metabolic network essential for the biosynthesis of nucleotides (purines and pyrimidines), amino acids (glycine and serine), and for maintaining redox balance.[4][5] In many cancers, the demand for these building blocks is significantly elevated to support rapid proliferation, making the 1C pathway an attractive target for therapeutic intervention. This document provides a comprehensive overview of the application of metabolomic profiling to understand the metabolic consequences of (+)-SHIN1 treatment in cancer cells, along with detailed protocols for relevant experiments.

Mechanism of Action of (+)-SHIN1

(+)-SHIN1 acts as a folate-competitive inhibitor of both SHMT1 and SHMT2. By blocking these enzymes, (+)-SHIN1 disrupts the conversion of serine to glycine, a reaction that simultaneously generates a one-carbon unit carried by tetrahydrofolate (THF). This leads to a depletion of the cellular pools of glycine and 1C units, which are essential for de novo purine and thymidylate synthesis. The inhibition of SHMT has been shown to be effective in various cancer types, including T-cell acute lymphoblastic leukemia, gastric cancer, and diffuse large B-cell lymphoma.

Impact on Cancer Cell Metabolism

Metabolomic studies have revealed significant alterations in the metabolic landscape of cancer cells upon treatment with (+)-SHIN1. The primary effects observed include:

• Nucleotide Depletion: A significant reduction in the levels of nucleotide triphosphates is a common consequence of SHMT inhibition, directly impacting DNA and RNA synthesis.

• Glycine Depletion: Cancer cells with low glycine uptake are particularly vulnerable to (+)-SHIN1, as they rely on de novo synthesis from serine via SHMT.

• Purine Synthesis Interruption: The depletion of 1C units leads to an accumulation of intermediates in the purine synthesis pathway, such as 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR).

• Redox Imbalance: The reduction in glycine can impact the synthesis of glutathione, a key antioxidant, potentially leading to increased oxidative stress.

Data Presentation

The following tables summarize the quantitative data on the effects of (+)-SHIN1 on cancer cell lines as reported in the literature.

Table 1: Half-maximal inhibitory concentrations (IC50) of (+)-SHIN1 in various cancer cell lines.

Cell Line	Cancer Type	IC50 (nM)	Notes
HCT-116 (WT)	Colon Cancer	870	Efficacy is primarily due to SHMT2 inhibition.
HCT-116 (SHMT2 knockout)	Colon Cancer	< 50	Demonstrates potent inhibition of SHMT1.
8988T	Pancreatic Cancer	< 100	These cells have defects in mitochondrial folate metabolism and rely on SHMT1.
Jurkat	T-cell Leukemia	Not specified, but effective	Effects can be rescued by formate supplementation.
Su-DHL-4	Diffuse Large B-cell Lymphoma	Not specified, but sensitive	Formate does not rescue growth due to glycine import deficiency.
Su-DHL-2	Diffuse Large B-cell Lymphoma	Not specified, but sensitive	Formate does not rescue growth due to glycine import deficiency.

Table 2: Key Metabolite Changes in Cancer Cells Treated with (+)-SHIN1.

Metabolite	Change upon (+)-SHIN1 Treatment	Cell Line(s)	Implication
Nucleotide triphosphates	Decrease	Jurkat, Su-DHL-4, Su-DHL-2	Inhibition of DNA/RNA synthesis.
Glycine	Decrease	Diffuse Large B-cell Lymphoma	Depletion of a crucial amino acid for growth.
Glutathione	Decrease	Diffuse Large B-cell Lymphoma	Potential for increased oxidative stress.
Homocysteine	Increase	General	Marker of one-carbon unit deficiency.
N-carbamoyl-aspartate	Decrease	General	Reflects feedback inhibition in pyrimidine synthesis.
Xanthosine, Guanosine	Increase	General	Purine salvage products indicating purine insufficiency.
AICAR	Increase	General	Accumulation due to blockage of de novo purine synthesis.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Cell Culture and (+)-SHIN1 Treatment

• Cell Seeding: Plate cancer cells (e.g., HCT-116, Jurkat, or other cell lines of interest) in appropriate culture vessels at a density that allows for logarithmic growth during the treatment period.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2 in their recommended growth medium supplemented with fetal bovine serum and antibiotics.

• Drug Preparation: Prepare a stock solution of (+)-SHIN1 in a suitable solvent (e.g., DMSO). Further dilute the stock solution in the culture medium to achieve the desired final concentrations.

• Treatment: After allowing the cells to adhere and resume growth (typically 24 hours post-seeding), replace the medium with fresh medium containing various concentrations of (+)-SHIN1 or a vehicle control (DMSO).

• Incubation: Incubate the cells for the desired duration (e.g., 48-72 hours), depending on the experimental endpoint.

Metabolite Extraction from Cultured Cells

This protocol is for untargeted metabolomic analysis using LC-MS.

• Cell Harvesting: After the treatment period, rapidly aspirate the culture medium.

• Washing: Immediately wash the cells with ice-cold phosphate-buffered saline (PBS) to remove any residual medium.

• Metabolism Quenching and Extraction:

  • Add a pre-chilled extraction solvent (e.g., 80% methanol in water) to the cells.

  • Scrape the cells from the plate in the extraction solvent.

  • Transfer the cell suspension to a microcentrifuge tube.

• Cell Lysis: Vortex the suspension vigorously and incubate at -80°C for at least 30 minutes to ensure complete cell lysis and protein precipitation.

• Centrifugation: Centrifuge the samples at high speed (e.g., 13,000 g) for 10-15 minutes at 4°C to pellet cell debris and precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant containing the extracted metabolites.

• Drying: Dry the metabolite extract completely using a vacuum concentrator (e.g., SpeedVac).

• Reconstitution: Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., 5% acetonitrile, 0.1% formic acid in water).

Untargeted Metabolomic Analysis by LC-MS

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., Q Exactive) coupled to a UHPLC system.

• Chromatographic Separation:

  • Column: Use a reversed-phase column suitable for polar metabolite separation (e.g., C18).

  • Mobile Phases: Employ a gradient of two mobile phases:

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Program a suitable gradient to separate a wide range of metabolites.

• Mass Spectrometry:

  • Ionization Mode: Acquire data in both positive and negative ionization modes to cover a broader range of metabolites.

  • Scan Range: Set a wide scan range (e.g., m/z 70-1000).

  • Resolution: Use a high resolution (e.g., 70,000) for accurate mass measurements.

• Data Analysis:

  • Peak Picking and Alignment: Process the raw data using software such as XCMS, Mzmine, or vendor-specific software to detect and align metabolic features.

  • Metabolite Identification: Identify metabolites by matching the accurate mass and retention time to metabolite databases (e.g., KEGG, HMDB) or an in-house library of standards.

  • Statistical Analysis: Perform statistical analysis (e.g., t-test, ANOVA, PCA, PLS-DA) to identify metabolites that are significantly altered between control and (+)-SHIN1-treated groups.

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of action of (+)-SHIN1 in cancer cells.

Caption: Experimental workflow for metabolomic profiling.

Caption: p53 signaling activation by (+)-SHIN1.

References

• 1. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic Targeting of Mitochondrial One-Carbon Metabolism in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Targeting SHMTs and MTHFDs in cancer: attractive opportunity for anti-tumor strategy [frontiersin.org]
• 4. Targeting SHMTs and MTHFDs in cancer: attractive opportunity for anti-tumor strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SHMT inhibition is effective and synergizes with methotrexate in T-cell acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming (+)-SHIN1 solubility issues in aqueous media

Welcome to the technical support center for (+)-SHIN1. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered when working with (+)-SHIN1, with a specific focus on overcoming its limited solubility in aqueous media.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiments.

Q1: My (+)-SHIN1 powder is not dissolving in my aqueous buffer (e.g., PBS, cell culture media). What am I doing wrong?

A1: This is expected behavior. (+)-SHIN1 is a hydrophobic molecule and is practically insoluble in water or aqueous buffers alone[1]. Direct addition of the solid powder to aqueous media will result in poor dissolution or suspension. The correct procedure involves first creating a concentrated stock solution in an appropriate organic solvent.

Q2: I've dissolved (+)-SHIN1 in DMSO to make a stock solution, but it precipitates immediately when I add it to my aqueous cell culture medium. How can I prevent this?

A2: Precipitation upon dilution is a common issue for hydrophobic compounds. The final concentration of the organic solvent (like DMSO) in your aqueous medium is likely too low to maintain solubility. Here are key strategies to prevent this:

• Use an intermediate dilution step: Instead of diluting directly from a highly concentrated stock (e.g., 50 mM) into your final medium, perform a serial dilution. First, dilute your stock into your medium containing a small percentage of serum (e.g., 10% FBS), which can help stabilize the compound.

• Ensure rapid mixing: When adding the DMSO stock to the aqueous medium, vortex or pipette vigorously to ensure rapid and uniform dispersion. This prevents localized high concentrations of the compound from crashing out of solution.

• Limit final DMSO concentration: While DMSO is an excellent solvent for (+)-SHIN1, it can be toxic to cells at higher concentrations. Most cell lines can tolerate DMSO up to 0.5% (v/v), but it is crucial to keep the final concentration as low as possible, ideally ≤0.1%. Always include a vehicle control (medium with the same final DMSO concentration) in your experiments.

• Warm the aqueous medium: Gently warming your cell culture medium to 37°C before adding the (+)-SHIN1 stock can sometimes improve solubility.

Q3: I see a film or crystals in my vial of pre-dissolved (+)-SHIN1 in DMSO after storage. Is it still usable?

A3: This may indicate that the compound has precipitated out of solution during storage, possibly due to temperature fluctuations or moisture absorption by the DMSO. Gently warm the vial to 37°C and sonicate or vortex until the solution is clear[2][3][4]. If the compound fully redissolves and the solution is clear, it is likely usable. To prevent this, use fresh, anhydrous DMSO for preparing stock solutions, store them in tightly sealed vials at -20°C or -80°C, and aliquot into smaller, single-use volumes to avoid repeated freeze-thaw cycles[3].

Q4: I need to prepare (+)-SHIN1 for an in vivo animal study. Can I use my DMSO stock solution?

A4: Injecting a high concentration of DMSO in vivo can cause toxicity and hemolysis. For animal studies, specialized vehicle formulations are required to improve solubility and safety. Several established formulations exist that use a combination of solvents and surfactants to create a stable solution suitable for administration. See the protocols section below for specific recipes.

Frequently Asked Questions (FAQs)

Q1: What is (+)-SHIN1 and what is its mechanism of action?

A1: (+)-SHIN1 is a potent and selective dual inhibitor of the human enzymes Serine Hydroxymethyltransferase 1 (SHMT1) and 2 (SHMT2), with IC₅₀ values of 5 nM and 13 nM, respectively. SHMT enzymes are critical for one-carbon metabolism. By inhibiting SHMT1/2, (+)-SHIN1 blocks the production of one-carbon units from serine, leading to a depletion of purines and subsequent disruption of DNA synthesis and cell growth.

Q2: What is the recommended solvent for making a primary stock solution of (+)-SHIN1?

A2: The recommended solvent is Dimethyl Sulfoxide (DMSO). (+)-SHIN1 is highly soluble in DMSO at concentrations ranging from 50 mg/mL to over 100 mg/mL. It is advised to use fresh, anhydrous (hygroscopic) DMSO, as absorbed moisture can reduce solubility.

Q3: What are the storage conditions for (+)-SHIN1?

A3:

• Solid Powder: Store at -20°C for up to 3 years.

• In Solvent (Stock Solution): For maximum stability, aliquot the DMSO stock solution into single-use vials and store at -80°C for up to 6 months or longer. Avoid repeated freeze-thaw cycles.

Q4: Are there alternative methods to improve the aqueous solubility of (+)-SHIN1?

A4: Yes, several advanced formulation strategies can be employed, particularly for in vivo applications. These methods work by encapsulating or complexing the hydrophobic molecule:

• Cyclodextrins: Using derivatives like Sulfobutyl Ether β-Cyclodextrin (SBE-β-CD) can form inclusion complexes with (+)-SHIN1, where the hydrophobic drug sits inside the cyclodextrin's cavity, presenting a hydrophilic exterior to the aqueous environment.

• Co-solvents and Surfactants: Systems using a combination of DMSO, polyethylene glycol (PEG), and surfactants like Tween 80 create stable microemulsions that can carry the drug in an aqueous medium.

• Lipid-based formulations: For oral or some parenteral routes, lipid-based vehicles like corn oil can be used.

Data Presentation: Solubility & Stock Preparation

The following tables summarize the solubility of (+)-SHIN1 in various solvents and provide a quick reference for preparing stock solutions.

Table 1: Solubility of (+)-SHIN1

Solvent	Solubility	Notes
Water	Insoluble	Not a suitable solvent.
Ethanol	~5 mg/mL	Limited solubility.

| DMSO | ≥ 50 mg/mL (124.85 mM) | Recommended for primary stock solutions. Sonication may be required. Use fresh, anhydrous DMSO. |

Table 2: Stock Solution Preparation (in DMSO) Molecular Weight of (+)-SHIN1: 400.47 g/mol

Desired Stock Concentration	Volume of DMSO to add to 1 mg of (+)-SHIN1	Volume of DMSO to add to 5 mg of (+)-SHIN1
1 mM	2.497 mL	12.485 mL
5 mM	0.499 mL	2.497 mL
10 mM	0.250 mL	1.249 mL

| 50 mM | 0.050 mL | 0.250 mL |

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing: Accurately weigh out your desired amount of (+)-SHIN1 powder (e.g., 1 mg) in a suitable vial.

• Solvent Addition: Using the calculation from Table 2, add the required volume of fresh, anhydrous DMSO. For 1 mg of (+)-SHIN1, add 250 µL of DMSO to achieve a 10 mM concentration.

• Dissolution: Cap the vial tightly and vortex thoroughly. If needed, sonicate the vial in a water bath for 5-10 minutes until the solution is completely clear and no particulates are visible.

• Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C.

Protocol 2: Preparation of Working Solution for In Vitro Cell-Based Assays

This protocol describes the dilution of a 10 mM DMSO stock to a final concentration of 10 µM in cell culture medium, ensuring the final DMSO concentration is 0.1%.

• Intermediate Dilution: Prepare a 1 mM intermediate solution by diluting your 10 mM stock 1:10 in fresh DMSO.

• Final Dilution: Add 1 µL of the 1 mM intermediate solution to every 1 mL of your final volume of cell culture medium.

• Mixing: Immediately after adding the compound, mix the medium thoroughly by vortexing or inverting the tube to ensure rapid dispersion and prevent precipitation.

• Application: Add the final working solution to your cells. Remember to include a vehicle control (medium with 0.1% DMSO).

Protocol 3: Preparation of a Formulation for In Vivo Administration

This protocol is based on a common co-solvent formulation used for poorly soluble compounds. The final concentration of (+)-SHIN1 is illustrative and should be optimized for your specific experimental needs.

• Vehicle Composition: 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline.

• Objective: Prepare a 1 mg/mL solution of (+)-SHIN1.

• Initial Dissolution: Dissolve the required amount of (+)-SHIN1 in DMSO to achieve a concentration of 10 mg/mL. For 1 mL of final formulation, you will need 1 mg of (+)-SHIN1 and 100 µL of DMSO.

• Add PEG300: To the DMSO solution, add 400 µL of PEG300. Mix thoroughly until the solution is clear.

• Add Tween 80: Add 50 µL of Tween 80 to the mixture. Mix again until the solution is clear.

• Add Saline: Slowly add 450 µL of sterile saline to the mixture, vortexing as you add it. The final solution should be clear.

• Use Immediately: This formulation should be prepared fresh and used immediately for best results. If any precipitation is observed, the solution should not be used.

Visualizations

Caption: Workflow for preparing (+)-SHIN1 solutions.

Caption: Mechanism of action of (+)-SHIN1.

References

• 1. selleckchem.com [selleckchem.com]
• 2. SHIN1 | TargetMol [targetmol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing (+)-SHIN1 Concentration for Maximum Cancer Cell Inhibition

This technical support center provides researchers, scientists, and drug development professionals with essential information for utilizing (+)-SHIN1, a potent dual inhibitor of serine hydroxymethyltransferase 1 and 2 (SHMT1/2), in cancer cell inhibition studies.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of (+)-SHIN1?

A1: (+)-SHIN1 is a small molecule inhibitor that targets both the cytosolic (SHMT1) and mitochondrial (SHMT2) isoforms of serine hydroxymethyltransferase.[1][2] These enzymes are critical for one-carbon metabolism, catalyzing the reversible conversion of serine and tetrahydrofolate to glycine and 5,10-methylenetetrahydrofolate. By inhibiting SHMT1 and SHMT2, (+)-SHIN1 disrupts the synthesis of nucleotides (purines and thymidylate) and other essential molecules, thereby impeding cancer cell proliferation.[1][3][4]

Q2: What is the typical effective concentration range for (+)-SHIN1?

A2: The effective concentration of (+)-SHIN1 varies depending on the cancer cell line. IC50 values, the concentration required to inhibit 50% of cell growth, have been reported to range from nanomolar to low micromolar concentrations. For instance, in HCT116 colon cancer cells, the IC50 is approximately 870 nM, while in the 8988T pancreatic cancer cell line, it is less than 100 nM. It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line.

Q3: How should I prepare and store (+)-SHIN1?

A3: (+)-SHIN1 is typically dissolved in an organic solvent like dimethyl sulfoxide (DMSO) to create a high-concentration stock solution. It is recommended to aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles, which can degrade the compound. Store stock solutions at -20°C or -80°C for long-term stability. When preparing working solutions, dilute the stock in your cell culture medium to the desired final concentration immediately before use.

Q4: Can the effects of (+)-SHIN1 be rescued?

A4: Yes, the anti-proliferative effects of (+)-SHIN1 can often be rescued by supplementing the cell culture medium with downstream metabolites of the one-carbon pathway. The addition of formate, a source of one-carbon units, can rescue cell growth in some cell lines, confirming the on-target activity of (+)-SHIN1. In some contexts, the addition of glycine may also be necessary for rescue.

Data Presentation

Table 1: Reported IC50 Values of (+)-SHIN1 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
HCT116	Colon Cancer	870
HCT116 (SHMT2 knockout)	Colon Cancer	< 50
8988T	Pancreatic Cancer	< 100
Jurkat	T-cell Acute Lymphoblastic Leukemia	Not specified, but effective
Su-DHL-4	Diffuse Large B-cell Lymphoma	Not specified, but effective
Su-DHL-2	Diffuse Large B-cell Lymphoma	Not specified, but effective

Experimental Protocols

Protocol: Determining the IC50 of (+)-SHIN1 using a Cell Viability Assay (e.g., MTT Assay)

This protocol provides a general framework for determining the half-maximal inhibitory concentration (IC50) of (+)-SHIN1 in a cancer cell line of interest.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• (+)-SHIN1 stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium).

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow cells to attach.

• Compound Treatment:

  • Prepare a serial dilution of (+)-SHIN1 in complete cell culture medium. A common starting range is from 1 nM to 100 µM.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest (+)-SHIN1 concentration) and a no-treatment control.

  • Carefully remove the medium from the wells and add 100 µL of the prepared (+)-SHIN1 dilutions or controls.

  • Incubate the plate for the desired treatment duration (e.g., 48 or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT reagent to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

  • Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

  • Incubate for an additional 1-2 hours at 37°C or overnight at room temperature in the dark.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Subtract the average absorbance of the blank wells (medium only) from all other wells.

  • Normalize the data to the vehicle control by setting the average absorbance of the vehicle control wells to 100% viability.

  • Plot the normalized cell viability against the logarithm of the (+)-SHIN1 concentration.

  • Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- Variable slope) to determine the IC50 value.

Mandatory Visualizations

Caption: Signaling pathway inhibited by (+)-SHIN1.

Caption: General experimental workflow for testing (+)-SHIN1.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High variability in IC50 values between experiments	- Inconsistent cell seeding density.- Variation in incubation times.- Cell passage number too high.	- Ensure consistent cell numbers are seeded in each experiment.- Standardize the incubation time with (+)-SHIN1.- Use cells within a consistent and lower passage number range.
No significant inhibition of cell growth observed	- Incorrect concentration of (+)-SHIN1 used.- (+)-SHIN1 degradation.- Cell line is resistant to SHMT inhibition.	- Perform a wider dose-response curve, including higher concentrations.- Prepare fresh dilutions of (+)-SHIN1 from a new aliquot of the stock solution.- Verify the expression of SHMT1/2 in your cell line. Consider testing a different cell line known to be sensitive.
Precipitation of (+)-SHIN1 in cell culture medium	- Poor aqueous solubility of the compound.- Final concentration exceeds the solubility limit.	- Ensure the DMSO stock is fully dissolved before diluting in medium.- Prepare intermediate dilutions in serum-free medium before adding to the final culture volume.- If using low-serum medium, consider a brief pre-incubation with a higher serum concentration.
Inconsistent results in downstream assays (e.g., apoptosis)	- Suboptimal concentration of (+)-SHIN1 used.- Timing of the assay is not optimal.	- Use a concentration at or above the IC50 value determined from your viability assays.- Perform a time-course experiment to determine the optimal time point for observing the desired effect after (+)-SHIN1 treatment.
"Edge effect" observed in 96-well plates	- Increased evaporation from the outer wells.	- Avoid using the outer wells of the 96-well plate for experimental samples.- Fill the outer wells with sterile water or PBS to maintain humidity.

References

• 1. thno.org [thno.org]
• 2. Pharmacology and Toxicology Testing: IC50 for Tumor Cell Lines - Preclinical Research Services [pharmtoxglp.com]
• 3. researchgate.net [researchgate.net]
• 4. Regulatory mechanisms of one-carbon metabolism enzymes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Unexpected Off-Target Effects of (+)-SHIN1

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers and drug development professionals encountering unexpected results when using the dual SHMT1/SHMT2 inhibitor, (+)-SHIN1.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (+)-SHIN1?

A1: (+)-SHIN1 is a potent inhibitor of both cytosolic (SHMT1) and mitochondrial (SHMT2) serine hydroxymethyltransferase.[1][2] These enzymes are critical for one-carbon (1C) metabolism, catalyzing the conversion of serine to glycine and transferring a one-carbon unit to tetrahydrofolate (THF).[3][4] This process is essential for the biosynthesis of purines and thymidylate, which are required for DNA synthesis and cell proliferation. Inhibition of SHMT1/2 by (+)-SHIN1 leads to the depletion of purines and, in some contexts, glycine, ultimately blocking cell growth.

Q2: My cells are showing a response to (+)-SHIN1, but it's not the growth inhibition I expected. What could be happening?

A2: While growth inhibition is the most commonly reported outcome, the specific cellular response can depend on the cell type and its metabolic wiring. Some cell lines, particularly B-cell lymphomas, are highly sensitive to glycine depletion caused by SHMT inhibition, a vulnerability that is exacerbated by formate supplementation. You may be observing other cellular stress responses. It is also possible that at high concentrations, off-target effects could be elicited. To confirm on-target activity, a rescue experiment is the gold standard (see Q3).

Q3: How can I confirm that the observed effects of (+)-SHIN1 in my experiment are due to on-target SHMT inhibition?

A3: The most effective way to verify on-target activity is through a rescue experiment. The growth inhibitory effects of (+)-SHIN1 can typically be reversed by supplementing the cell culture medium with downstream metabolites.

• Formate Rescue: Add 1 mM sodium formate to the culture medium. Formate provides a source of one-carbon units, bypassing the need for SHMT activity for purine synthesis.

• Glycine Rescue: In cell lines sensitive to glycine depletion, supplementation with glycine (e.g., at concentrations similar to standard culture medium, around 0.1 mM) may be necessary in addition to formate for a full rescue.

• Negative Control: Use the inactive enantiomer, (-)-SHIN1, in a parallel experiment. (-)-SHIN1 has been shown to have no significant effect on cell growth at concentrations where (+)-SHIN1 is active.

If these rescue strategies do not reverse the observed phenotype, it is more likely that you are observing an off-target effect.

Q4: I'm seeing toxicity at much lower concentrations than reported in the literature. What should I check?

A4: Several factors could contribute to increased potency:

• Cell Line Sensitivity: Your specific cell line may have a previously uncharacterized metabolic vulnerability, such as a defect in mitochondrial folate metabolism or an inability to import sufficient glycine, making it exceptionally sensitive to SHMT inhibition.

• Compound Stability and Handling: Ensure that your stock solution of (+)-SHIN1 is correctly prepared and stored. Improper storage can lead to degradation or precipitation, affecting the active concentration. Refer to the manufacturer's instructions for solubility and storage conditions.

• Experimental Conditions: The composition of your cell culture medium, particularly the concentrations of serine and glycine, can significantly influence the cellular response to (+)-SHIN1.

Q5: The formate rescue is not working in my cells; in fact, it seems to enhance the toxicity of (+)-SHIN1. Is this an off-target effect?

A5: Not necessarily. This paradoxical effect has been observed in diffuse large B-cell lymphoma (DLBCL) cell lines. These cells have defective glycine import and are therefore highly dependent on SHMT activity for glycine synthesis. The addition of formate can drive the SHMT reaction in the reverse direction (glycine to serine), further depleting the already limited intracellular glycine pool and exacerbating toxicity. This specific phenotype is still considered an on-target effect, albeit a context-dependent one.

Data Summary

Table 1: In Vitro Activity of (+)-SHIN1

Parameter	Target/Cell Line	Value	Reference
IC₅₀	Human SHMT1 (in vitro)	5 nM
IC₅₀	Human SHMT2 (in vitro)	13 nM
IC₅₀ (Growth Inhibition)	HCT-116 cells	870 nM
IC₅₀ (Growth Inhibition)	SHMT2 knockout HCT-116 cells	< 50 nM

Experimental Protocols

Protocol 1: Formate and Glycine Rescue Experiment

• Cell Seeding: Plate cells at a density that allows for logarithmic growth over the course of the experiment.

• Treatment Groups: Prepare the following treatment conditions:

  • Vehicle control (e.g., DMSO)

  • (+)-SHIN1 at the desired concentration (e.g., 1-10 µM)

  • (+)-SHIN1 + 1 mM Sodium Formate

  • (+)-SHIN1 + 1 mM Sodium Formate + Glycine (at standard media concentration)

  • (-)-SHIN1 at the same concentration as (+)-SHIN1 (negative control)

• Incubation: Treat the cells and incubate for a period sufficient to observe the desired effect (e.g., 48-72 hours for proliferation assays).

• Analysis: Assess cell viability or proliferation using a suitable method (e.g., resazurin assay, cell counting).

Protocol 2: Metabolite Extraction for LC-MS Analysis

To confirm the metabolic impact of (+)-SHIN1, you can perform targeted or untargeted metabolomics.

• Cell Culture and Treatment: Culture and treat cells with (+)-SHIN1 as in your primary experiment.

• Metabolite Extraction:

  • Aspirate the culture medium and wash the cells with ice-cold saline.

  • Add a pre-chilled extraction solvent (e.g., 80% methanol) to the cell monolayer.

  • Scrape the cells and collect the cell lysate in a microcentrifuge tube.

  • Vortex and incubate at -20°C for at least 30 minutes to precipitate proteins.

  • Centrifuge at maximum speed for 10-15 minutes at 4°C.

  • Collect the supernatant containing the metabolites for LC-MS analysis.

Visual Guides

Caption: On-target mechanism of (+)-SHIN1 action.

Caption: Troubleshooting workflow for unexpected (+)-SHIN1 effects.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pnas.org [pnas.org]
• 4. SHMT inhibition is effective and synergizes with methotrexate in T-cell acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Mitigating (+)-SHIN1-induced cytotoxicity in non-cancerous cell lines

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when working with the serine hydroxymethyltransferase (SHMT) inhibitor, (+)-SHIN1. The focus is on mitigating its cytotoxic effects in non-cancerous cell lines, a critical step in assessing its therapeutic potential and off-target effects.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving (+)-SHIN1, providing potential causes and actionable solutions.

Issue	Potential Causes	Recommended Solutions
High variability in cytotoxicity assays between replicate wells.	- Inconsistent cell seeding. - Pipetting errors during compound or reagent addition. - Edge effects in multi-well plates.[1]	- Ensure homogenous cell suspension before and during seeding. - Calibrate pipettes regularly and use reverse pipetting for viscous solutions. - Avoid using the outer wells of the plate; fill them with sterile PBS or media to maintain humidity.[1]
Incomplete or no rescue of cytotoxicity with formate and/or glycine supplementation.	- Suboptimal concentration of rescue agents. - Insufficient incubation time with rescue agents. - Cell line-specific differences in glycine uptake or one-carbon metabolism.[2] - Off-target effects of (+)-SHIN1 at high concentrations.	- Perform a dose-response titration of formate (0.1-1 mM) and glycine (0.1-1.3 mM) to determine the optimal rescue concentration for your specific cell line.[2] - Pre-incubate cells with rescue agents before adding (+)-SHIN1. - Characterize the expression of glycine transporters in your cell line. - Lower the concentration of (+)-SHIN1 to a range where on-target effects are predominant.
Unexpectedly high cytotoxicity in non-cancerous cell lines.	- High sensitivity of the cell line to one-carbon metabolism inhibition. - Cell line misidentification or contamination. - Errors in (+)-SHIN1 concentration calculation or dilution.	- Characterize the basal metabolic state of your cell line. - Authenticate your cell lines using short tandem repeat (STR) profiling. - Prepare fresh dilutions of (+)-SHIN1 from a verified stock solution for each experiment.
Increased reactive oxygen species (ROS) levels and apoptosis observed.	- Inhibition of SHMT leads to depletion of NADPH and glutathione (GSH), key antioxidants. - Mitochondrial dysfunction triggered by metabolic stress.	- Co-treat with an antioxidant such as N-acetylcysteine (NAC) to determine if cytotoxicity is ROS-dependent. - Assess mitochondrial membrane potential using probes like JC-1.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of (+)-SHIN1-induced cytotoxicity?

A1: (+)-SHIN1 is a potent inhibitor of both cytosolic (SHMT1) and mitochondrial (SHMT2) isoforms of serine hydroxymethyltransferase. These enzymes are critical for one-carbon metabolism, catalyzing the conversion of serine to glycine and generating one-carbon units for the folate cycle. Inhibition of SHMT by (+)-SHIN1 leads to the depletion of intracellular glycine and one-carbon units, which are essential for the synthesis of nucleotides (purines and thymidylate) and for maintaining redox balance through the production of NADPH and glutathione. The resulting metabolic stress can lead to cell cycle arrest, an increase in reactive oxygen species (ROS), mitochondrial dysfunction, and ultimately, apoptosis.

Q2: How can I confirm that the observed cytotoxicity is due to on-target SHMT inhibition?

A2: The most direct way to confirm on-target activity is through a rescue experiment. Supplementing the cell culture medium with the downstream products of the SHMT reaction, specifically formate (a source of one-carbon units) and glycine, should mitigate the cytotoxic effects of (+)-SHIN1. If the cytotoxicity is reversed or significantly reduced upon addition of these metabolites, it strongly indicates that the effect is due to SHMT inhibition.

Q3: Why is formate and glycine supplementation not rescuing my non-cancerous cell line from (+)-SHIN1-induced death?

A3: While formate and glycine rescue is a hallmark of on-target SHMT inhibition, its effectiveness can be cell-type dependent. Some cell lines may have inefficient glycine uptake, rendering them highly dependent on endogenous glycine synthesis via SHMT. In such cases, even high concentrations of exogenous glycine may not be sufficient to rescue the cells. Additionally, at very high concentrations, (+)-SHIN1 might exert off-target effects that are not rescuable by these metabolites. It is crucial to perform a dose-response experiment to find the optimal concentrations of both (+)-SHIN1 and the rescue agents for your specific cell line.

Q4: What are the key signaling pathways involved in (+)-SHIN1-induced apoptosis?

A4: (+)-SHIN1-induced apoptosis is primarily mediated through the intrinsic or mitochondrial pathway. The metabolic stress caused by SHMT inhibition leads to an increase in intracellular ROS. This oxidative stress can trigger the loss of mitochondrial membrane potential and the release of cytochrome c from the mitochondria into the cytosol. Cytochrome c then associates with Apaf-1 to form the apoptosome, which activates caspase-9, the initiator caspase in this pathway. Activated caspase-9, in turn, cleaves and activates effector caspases like caspase-3, which execute the final stages of apoptosis by cleaving a multitude of cellular substrates. The process is also regulated by the Bcl-2 family of proteins, with pro-apoptotic members like Bax and Bak promoting mitochondrial outer membrane permeabilization.

Experimental Protocols

Protocol 1: Assessment of (+)-SHIN1 Cytotoxicity using MTT Assay

This protocol outlines the measurement of cell viability based on the metabolic conversion of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to formazan by mitochondrial dehydrogenases.

Materials:

• Non-cancerous cell line of interest

• Complete cell culture medium

• (+)-SHIN1 stock solution (e.g., 10 mM in DMSO)

• 96-well clear flat-bottom plates

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of (+)-SHIN1 in complete culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound. Include vehicle control (e.g., DMSO) wells.

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 2: Rescue of (+)-SHIN1-Induced Cytotoxicity

This protocol details how to perform a rescue experiment to confirm on-target SHMT inhibition.

Materials:

• All materials from Protocol 1

• Sodium formate stock solution (e.g., 1 M in water)

• Glycine stock solution (e.g., 100 mM in water)

Procedure:

• Cell Seeding: Seed cells as described in Protocol 1.

• Preparation of Treatment Media: Prepare the following treatment media:

  • (+)-SHIN1 at a cytotoxic concentration (e.g., IC75 or IC90).

  • (+)-SHIN1 + Formate (e.g., 1 mM).

  • (+)-SHIN1 + Glycine (e.g., 1 mM).

  • (+)-SHIN1 + Formate + Glycine.

  • Vehicle control.

  • Formate only control.

  • Glycine only control.

• Treatment: Remove the old medium and add 100 µL of the respective treatment media to the wells.

• Incubation and Measurement: Follow steps 3-7 from Protocol 1 to assess cell viability. A significant increase in viability in the presence of formate and/or glycine indicates a successful rescue.

Visualizations

Signaling Pathway of (+)-SHIN1-Induced Apoptosis

Caption: (+)-SHIN1 induces apoptosis via the intrinsic mitochondrial pathway.

Experimental Workflow for Assessing and Mitigating Cytotoxicity

Caption: Workflow for evaluating and confirming on-target cytotoxicity.

References

• 1. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [ch.promega.com]
• 2. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]

Adjusting (+)-SHIN1 treatment duration for long-term studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing (+)-SHIN1 in long-term studies.

Frequently Asked Questions (FAQs)

1. What is the mechanism of action of (+)-SHIN1?

(+)-SHIN1 is a potent and selective dual inhibitor of serine hydroxymethyltransferase 1 (SHMT1) and serine hydroxymethyltransferase 2 (SHMT2).[1][2] These enzymes are critical components of one-carbon metabolism, catalyzing the reversible conversion of serine and tetrahydrofolate to glycine and 5,10-methylenetetrahydrofolate.[1] By inhibiting both the cytosolic (SHMT1) and mitochondrial (SHMT2) isoforms, (+)-SHIN1 disrupts the production of one-carbon units necessary for the synthesis of purines and thymidylate, which are essential for DNA and RNA synthesis.[1][3] This inhibition leads to cell cycle arrest and apoptosis in rapidly proliferating cells, particularly cancer cells that exhibit a high demand for one-carbon units.

2. What is the recommended concentration range for (+)-SHIN1 in cell culture?

The effective concentration of (+)-SHIN1 can vary significantly depending on the cell line and the specific experimental goals. For short-term growth inhibition assays (24-72 hours), concentrations in the nanomolar to low micromolar range are typically used. For example, the IC50 for growth inhibition in HCT-116 cells is approximately 870 nM. However, for long-term studies, it is crucial to determine the optimal concentration that maintains target engagement without causing excessive acute cytotoxicity. A dose-response experiment is highly recommended to establish the desired biological effect in your specific cell model.

3. How stable is (+)-SHIN1 in cell culture medium?

While specific long-term stability data in various cell culture media is limited, pyrazolopyran-based compounds like (+)-SHIN1 are generally considered stable for standard in vitro cell culture studies lasting up to 72 hours. For long-term experiments extending beyond this period, it is advisable to replenish the medium containing fresh (+)-SHIN1 every 48-72 hours to ensure a consistent effective concentration. The stability of the compound can be influenced by factors such as pH, temperature, and exposure to light.

4. Can (+)-SHIN1 be used for in vivo studies?

No, (+)-SHIN1 is not recommended for in vivo studies in animal models. The compound exhibits rapid clearance and poor pharmacokinetic properties, making it challenging to maintain effective concentrations in vivo. For in vivo investigations of SHMT1/2 inhibition, researchers have developed a more stable analog, SHIN2, which demonstrates improved pharmacokinetic properties suitable for animal studies.

5. What are the expected metabolic consequences of long-term (+)-SHIN1 treatment?

Prolonged inhibition of SHMT1/2 by (+)-SHIN1 is expected to lead to significant and sustained alterations in cellular metabolism. The primary and immediate effect is the depletion of the one-carbon pool, leading to a reduction in the biosynthesis of purines and thymidylate. This can be observed through the accumulation of metabolic intermediates upstream of one-carbon-dependent reactions, such as 5-aminoimidazole-4-carboxamide ribonucleotide (AICAR).

Over the long term, cells may undergo metabolic reprogramming to adapt to chronic SHMT inhibition. This can involve an increased reliance on salvage pathways for nucleotide synthesis and alterations in amino acid metabolism, particularly serine and glycine homeostasis. In some cancer cell lines, especially those with defective glycine import, prolonged (+)-SHIN1 treatment can lead to glycine starvation, further contributing to its anti-proliferative effects.

Troubleshooting Guides

Issue 1: Diminished or Loss of Efficacy of (+)-SHIN1 in Long-Term Cultures

Possible Cause A: Compound Degradation

• Troubleshooting Step: As mentioned in the FAQs, the stability of (+)-SHIN1 in culture media over extended periods may be limited.

  • Recommendation: Implement a regular media change schedule with fresh (+)-SHIN1 every 48-72 hours. For critical experiments, it is advisable to perform a stability study of (+)-SHIN1 in your specific cell culture medium under your experimental conditions (e.g., 37°C, 5% CO2) using techniques like HPLC or LC-MS to quantify the compound's concentration over time.

Possible Cause B: Development of Cellular Resistance

• Troubleshooting Step: Cells can develop resistance to SHMT inhibitors through various mechanisms.

  • Recommendation:

    • Verify Target Engagement: Confirm that (+)-SHIN1 is still inhibiting SHMT activity in the less responsive cells. This can be done by metabolomic analysis to measure the levels of key metabolites like serine, glycine, and purine precursors.

    • Investigate Resistance Mechanisms:

      • Gene Amplification/Upregulation: Analyze the expression levels of SHMT1 and SHMT2 genes and proteins (qPCR and Western blot) to check for overexpression.

      • Metabolic Reprogramming: Conduct comprehensive metabolomic studies to identify alternative pathways that cells may be utilizing to bypass the effects of SHMT inhibition. For instance, cells might upregulate nucleotide salvage pathways.

      • Drug Efflux: Evaluate the expression and activity of drug efflux pumps (e.g., ABC transporters).

Issue 2: Excessive Cytotoxicity in Long-Term Cultures

Possible Cause: Cumulative Toxicity

• Troubleshooting Step: Continuous exposure to a fixed concentration of (+)-SHIN1 may lead to an accumulation of cytotoxic effects over time, even at concentrations that are well-tolerated in short-term assays.

  • Recommendation:

    • Re-evaluate Concentration: Perform a long-term dose-response study to determine the highest concentration that can be tolerated for the desired experimental duration.

    • Intermittent Dosing: Consider an intermittent dosing schedule (e.g., 3 days on, 2 days off) to allow cells to recover from the cytotoxic stress while still maintaining a degree of target inhibition. The feasibility of this approach will depend on the specific research question.

    • Monitor Apoptosis: Regularly assess markers of apoptosis (e.g., caspase activation, Annexin V staining) throughout the long-term experiment to monitor the induction of cell death.

Experimental Protocols

Protocol 1: Assessment of Long-Term Cytotoxicity using MTT Assay

This protocol is for determining the cytotoxic effects of prolonged (+)-SHIN1 treatment.

Materials:

• Cells of interest

• Complete cell culture medium

• (+)-SHIN1 stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Seed cells in a 96-well plate at a density that will not lead to over-confluence during the course of the experiment.

• Allow cells to adhere overnight.

• Prepare serial dilutions of (+)-SHIN1 in complete culture medium. Include a vehicle control (DMSO) at the same final concentration as the highest (+)-SHIN1 dose.

• Replace the medium in the wells with the medium containing the different concentrations of (+)-SHIN1.

• Incubate the plates for the desired long-term duration (e.g., 7, 14, or 21 days).

• Replenish the medium with fresh (+)-SHIN1 every 48-72 hours.

• At the end of the treatment period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• After incubation, add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Analysis of Apoptosis by Caspase-3/7 Activity Assay

This protocol measures the activation of executioner caspases 3 and 7 as an indicator of apoptosis.

Materials:

• Cells treated with (+)-SHIN1 for the desired long-term duration.

• Commercially available Caspase-Glo® 3/7 Assay kit (or similar).

• Opaque-walled 96-well plates suitable for luminescence measurements.

• Luminometer.

Procedure:

• Seed and treat cells with (+)-SHIN1 in an opaque-walled 96-well plate as described in the long-term cytotoxicity protocol.

• At the desired time points, remove the plate from the incubator and allow it to equilibrate to room temperature.

• Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

• Add 100 µL of the Caspase-Glo® 3/7 reagent to each well.

• Mix the contents of the wells by gentle shaking for 30 seconds.

• Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measure the luminescence of each well using a luminometer.

• Normalize the luminescence signal to the number of cells (if necessary, by running a parallel viability assay).

Data Presentation

Table 1: IC50 Values of (+)-SHIN1 in Various Cancer Cell Lines (72-hour treatment)

Cell Line	Cancer Type	IC50 (nM)	Reference
HCT-116	Colon Carcinoma	870
SHMT2 knockout HCT-116	Colon Carcinoma	< 50
A549	Lung Cancer	34,000
H1299	Lung Cancer	34,000

Visualizations

References

• 1. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. What are SHMT2 inhibitors and how do they work? [synapse.patsnap.com]

Preventing degradation of (+)-SHIN1 during storage and handling

Welcome to the technical support center for (+)-SHIN1. This resource is designed to assist researchers, scientists, and drug development professionals in preventing the degradation of (+)-SHIN1 during storage and handling. Below you will find troubleshooting guides and frequently asked questions (FAQs) to ensure the stability and integrity of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (+)-SHIN1?

A1: To ensure the stability of (+)-SHIN1, it is crucial to adhere to the recommended storage conditions. Different storage durations are advised for the compound in its solid form versus when it is in solvent.

Form	Storage Temperature	Recommended Duration	Citations
Solid (Powder)	-20°C	Up to 3 years	[1][2]
Solid (Powder)	4°C	Up to 2 years	[1]
In Solvent	-80°C	Up to 2 years	[1]
In Solvent	-20°C	Up to 1 year	[1]

Q2: What is the recommended solvent for preparing stock solutions of (+)-SHIN1?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of (+)-SHIN1. It is important to use high-purity, anhydrous DMSO, as the presence of moisture can reduce the solubility of the compound. For in vivo experiments, stock solutions in DMSO can be further diluted in aqueous buffers or other vehicle solutions.

Q3: How should I handle (+)-SHIN1 to minimize degradation?

A3: To minimize degradation, it is recommended to:

• Use fresh DMSO: Moisture-absorbing DMSO can reduce solubility.

• Aliquot stock solutions: To avoid repeated freeze-thaw cycles, it is best to prepare single-use aliquots of your stock solution.

• Prepare fresh working solutions: For in vivo experiments, it is recommended to prepare working solutions fresh on the same day of use.

Q4: Is (+)-SHIN1 stable in cell culture media?

A4: The stability of (+)-SHIN1 in cell culture media can be influenced by factors such as pH, temperature, and the presence of serum components. While specific studies on its long-term stability in various media are not extensively published, it is generally advisable to add the compound to the culture medium immediately before treating the cells. For longer-term experiments, the medium should be replaced with freshly prepared medium containing (+)-SHIN1 at regular intervals.

Q5: What are the known biological effects of (+)-SHIN1?

A5: (+)-SHIN1 is a potent inhibitor of serine hydroxymethyltransferase (SHMT), with IC50 values of 5 nM for SHMT1 and 13 nM for SHMT2. By inhibiting SHMT, (+)-SHIN1 blocks the conversion of serine to glycine and one-carbon units, leading to a depletion of purines and subsequent inhibition of cell growth. It is particularly active against B-cell malignancies.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of (+)-SHIN1, potentially due to its degradation.

Issue 1: Reduced or inconsistent biological activity in cell-based assays.

Possible Cause	Troubleshooting Steps
Degradation of (+)-SHIN1 stock solution.	1. Prepare a fresh stock solution of (+)-SHIN1 in anhydrous, high-purity DMSO. 2. Aliquot the new stock solution into single-use vials and store at -80°C. 3. Perform a dose-response experiment to compare the activity of the new stock solution with the old one.
Repeated freeze-thaw cycles.	Discard stock solutions that have undergone multiple freeze-thaw cycles. Always use freshly thawed aliquots for experiments.
Instability in aqueous solutions.	Prepare working dilutions in cell culture media or buffer immediately before use. For long-term experiments, replenish the media with fresh compound at regular intervals.

Issue 2: Unexpected peaks observed during HPLC analysis of (+)-SHIN1.

Possible Cause	Troubleshooting Steps
Degradation of the solid compound.	1. Ensure the solid compound has been stored correctly at -20°C in a tightly sealed container. 2. If degradation is suspected, obtain a new lot of the compound and compare its purity by HPLC.
Degradation in solution.	1. Analyze a freshly prepared solution of (+)-SHIN1 by HPLC to establish a baseline chromatogram. 2. Analyze older solutions to identify any new peaks that may correspond to degradation products. 3. If degradation is confirmed, prepare fresh solutions for all subsequent experiments.
Contamination of solvent or vials.	Use high-purity solvents and clean vials for all preparations and analyses.

Issue 3: Inconsistent or unexpected results in in vivo studies.

Possible Cause	Troubleshooting Steps
Degradation in the formulation vehicle.	1. Assess the stability of the (+)-SHIN1 formulation over the duration of the experiment. 2. Prepare fresh formulations for each administration.
Metabolic instability.	(+)-SHIN1 has been reported to be unstable in liver microsome assays, suggesting it may be subject to rapid metabolism in vivo. Consider this factor when designing pharmacokinetic and pharmacodynamic studies.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for (+)-SHIN1

This protocol outlines a general method for assessing the stability of (+)-SHIN1. Optimization may be required based on the specific HPLC system and columns available.

1. Materials:

• (+)-SHIN1 reference standard

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or other suitable modifier)

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

2. Chromatographic Conditions (starting point for optimization):

Parameter	Condition
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	5% to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	256 nm
Injection Volume	10 µL

3. Sample Preparation:

• Prepare a stock solution of (+)-SHIN1 in DMSO (e.g., 1 mg/mL).

• Dilute the stock solution with the initial mobile phase composition to a working concentration (e.g., 10 µg/mL).

4. Forced Degradation Studies: To demonstrate the stability-indicating nature of the method, subject (+)-SHIN1 to forced degradation under the following conditions:

• Acidic Hydrolysis: 0.1 N HCl at 60°C for 24 hours.

• Basic Hydrolysis: 0.1 N NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: Heat solid compound at 80°C for 48 hours.

• Photolytic Degradation: Expose a solution to UV light (254 nm) for 24 hours.

After exposure, neutralize the acidic and basic samples and dilute all samples to the working concentration for HPLC analysis. The method is considered stability-indicating if the degradation products are well-resolved from the parent (+)-SHIN1 peak.

Visualizations

Caption: Signaling pathway of (+)-SHIN1-mediated SHMT inhibition.

Caption: Experimental workflow for (+)-SHIN1 stability testing.

Caption: Logical workflow for troubleshooting (+)-SHIN1 degradation issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. In silico prediction of pharmaceutical degradation pathways: a benchmarking study - PubMed [pubmed.ncbi.nlm.nih.gov]

Interpreting variable IC50 values of (+)-SHIN1 across different cell lines

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers using the SHMT1/2 inhibitor, (+)-SHIN1. The information is tailored for scientists and drug development professionals encountering variations in IC50 values across different cell lines.

Frequently Asked Questions (FAQs)

Q1: We are observing different IC50 values for (+)-SHIN1 in various cancer cell lines. What are the potential reasons for this variability?

A1: It is expected to observe a range of IC50 values for (+)-SHIN1 across different cell lines. This variability is influenced by several key biological factors:

• Expression Levels of Target Enzymes (SHMT1 and SHMT2): (+)-SHIN1 is a dual inhibitor of both cytosolic (SHMT1) and mitochondrial (SHMT2) serine hydroxymethyltransferase.[1] The relative expression levels of these enzymes can vary significantly between cell lines. Cells with higher expression of the primary target, SHMT2, may exhibit different sensitivities.

• Dependence on One-Carbon Metabolism: Cancer cells have diverse metabolic dependencies. Cells that are highly reliant on the one-carbon metabolism pathway for the synthesis of nucleotides (purines and thymidylate) and other essential molecules are generally more sensitive to SHMT inhibition.[2][3]

• Glycine Uptake and Synthesis: The SHMT reaction produces glycine.[2] Some cell lines, particularly those of B-cell origin, have defective glycine import mechanisms and are therefore highly dependent on endogenous glycine synthesis via SHMT.[2] These cells are exceptionally sensitive to (+)-SHIN1.

• MTHFD2 Expression: Methylenetetrahydrofolate dehydrogenase 2 (MTHFD2) is another key enzyme in mitochondrial one-carbon metabolism. Its expression is often upregulated in cancer and correlates with poor prognosis. While not a direct target of (+)-SHIN1, the overall activity of this pathway, in which MTHFD2 is a central player, can influence the cellular response to SHMT inhibition.

• Cellular Proliferation Rate: Faster-proliferating cells may have a higher demand for the products of one-carbon metabolism, potentially leading to increased sensitivity to its inhibition.

• Experimental Conditions: Variations in experimental protocols, such as cell seeding density, duration of drug exposure, and the specific viability assay used, can significantly impact the calculated IC50 value.

Q2: In which types of cancer cell lines is (+)-SHIN1 expected to be most potent?

A2: Based on current research, (+)-SHIN1 and its analogs have shown particular potency in the following contexts:

• B-cell Malignancies: A screen of nearly 300 human cancer cell lines revealed that cell lines of B-cell lymphoma origin are significantly enriched among the more sensitive cells. This heightened sensitivity is often linked to defective glycine import, making them highly reliant on SHMT for this crucial amino acid.

• Cells with Defective Mitochondrial Folate Metabolism: Certain cancer cells may have genetic lesions in the mitochondrial folate pathway. This can make them more dependent on the cytosolic enzyme SHMT1 for one-carbon units, rendering them sensitive to dual SHMT1/2 inhibitors like (+)-SHIN1.

• Cancers with High MTHFD2 Expression: While an indirect association, high expression of MTHFD2 is a marker of strong reliance on mitochondrial one-carbon metabolism. Cancers such as breast, colorectal, and renal cell carcinoma often exhibit elevated MTHFD2 levels and may be more susceptible to inhibitors of this pathway.

Q3: Can the IC50 of (+)-SHIN1 be influenced by the presence of external metabolites?

A3: Yes, the presence of specific metabolites in the cell culture medium can significantly alter the apparent IC50 of (+)-SHIN1.

• Formate: The addition of formate, a downstream product of mitochondrial one-carbon metabolism, can often rescue cells from the effects of SHMT inhibition by replenishing the one-carbon pool for nucleotide synthesis.

• Glycine: In cell lines with proficient glycine transporters, supplemental glycine can rescue the effects of SHMT inhibition. However, in cells with defective glycine import, such as many diffuse large B-cell lymphoma (DLBCL) lines, formate supplementation can paradoxically enhance the cytotoxic effects of (+)-SHIN1 by driving the SHMT reaction in the glycine-consuming direction.

Troubleshooting Guide

Issue: Higher than expected IC50 values for (+)-SHIN1.

Potential Cause	Troubleshooting Steps
Low dependence on one-carbon metabolism	Characterize the metabolic profile of your cell line. Consider using cell lines known to be sensitive as positive controls.
High glycine uptake capacity	Test the effect of glycine supplementation in your cell viability assay. If the IC50 increases with added glycine, it suggests the cells can readily import it.
Suboptimal experimental protocol	Review and optimize your cell viability assay protocol. Ensure consistent cell seeding density, drug incubation time, and appropriate assay choice. Refer to the detailed experimental protocols section below.
Compound stability	(+)-SHIN1 has been reported to be unstable in liver microsome assays and may have a poor in vivo half-life. Ensure proper storage and handling of the compound to maintain its activity in vitro.

Issue: Inconsistent IC50 values between experiments.

Potential Cause	Troubleshooting Steps
Variability in cell culture conditions	Maintain consistent cell passage number, confluency at the time of plating, and media composition.
Inconsistent drug incubation times	The duration of exposure to (+)-SHIN1 can significantly affect the IC50 value. Standardize the incubation time across all experiments. A 48-hour to 72-hour incubation is common for cell viability assays.
Differences in assay procedure	Ensure consistent reagent preparation, incubation times for the viability reagent (e.g., MTT, MTS), and proper mixing before reading the plate.

Data Presentation

Table 1: Reported IC50 Values of (+)-SHIN1 in Various Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Notes
HCT-116	Colon Carcinoma	870	Wild-type
HCT-116 ΔSHMT1	Colon Carcinoma	Indistinguishable from WT	Highlights the primary role of SHMT2 inhibition in this cell line.
HCT-116 ΔSHMT2	Colon Carcinoma	< 50	Demonstrates the potent inhibition of SHMT1 when SHMT2 is absent.
8988T	Pancreatic Cancer	< 100	This cell line has defects in the mitochondrial folate pathway, increasing its reliance on SHMT1.
B-cell lines	Lymphoma	Enriched in the more sensitive range (< 4 µM for compound (+)-2)	Generally show high sensitivity due to factors like defective glycine import.
SV-HUC-1	Normal Bladder Epithelium	> 10,000
T24	Bladder Cancer	~5,000
SW780	Bladder Cancer	~7,500
BIU-87	Bladder Cancer	~2,500
BIU-87 ΔSHMT2	Bladder Cancer	> 10,000	Demonstrates that the effect of (+)-SHIN1 in this cell line is primarily through SHMT2 inhibition.

Note: IC50 values can vary depending on the specific experimental conditions.

Experimental Protocols

General Cell Viability Assay (MTS/MTT)

This protocol provides a general framework for determining the IC50 of (+)-SHIN1. Specific parameters should be optimized for each cell line.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 2 mM L-glutamine)

• (+)-SHIN1 stock solution (in DMSO)

• 96-well cell culture plates

• MTS or MTT reagent

• Solubilization solution (for MTT assay)

• Plate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells in the logarithmic growth phase.

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-40,000 cells/well) in 100 µL of complete medium.

  • Incubate the plate at 37°C, 5% CO2 for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of (+)-SHIN1 in complete medium from a concentrated stock. It is common to use a 5- to 10-point dose-response curve.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of (+)-SHIN1. Include vehicle control (DMSO) wells.

  • Incubate for the desired exposure period (e.g., 48 or 72 hours).

• Viability Measurement:

  • For MTS Assay:

    • Add 20 µL of MTS reagent to each well.

    • Incubate for 1-4 hours at 37°C.

    • Record the absorbance at 490 nm.

  • For MTT Assay:

    • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

    • Incubate for 2-4 hours at 37°C.

    • Carefully remove the medium and add 100 µL of solubilization solution (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well.

    • Mix thoroughly to dissolve the formazan crystals.

    • Record the absorbance at 570 nm.

• Data Analysis:

  • Subtract the background absorbance (media only wells).

  • Normalize the absorbance values to the vehicle-treated control wells to determine the percentage of cell viability.

  • Plot the percentage of viability against the log of the drug concentration and fit a dose-response curve to calculate the IC50 value.

Mandatory Visualization

Caption: One-carbon metabolism pathway and the inhibitory action of (+)-SHIN1.

Caption: Experimental workflow for IC50 determination of (+)-SHIN1.

References

• 1. texaschildrens.org [texaschildrens.org]
• 2. researchgate.net [researchgate.net]
• 3. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Resistance to (+)-SHIN1 in Cancer Cell Experiments

Welcome to the technical support center for researchers utilizing the SHMT1/2 inhibitor, (+)-SHIN1. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to resistance mechanisms in cancer cells.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (+)-SHIN1?

A1: (+)-SHIN1 is a potent and specific dual inhibitor of serine hydroxymethyltransferase 1 (SHMT1) and serine hydroxymethyltransferase 2 (SHMT2).[1][2][3] These enzymes are critical for one-carbon metabolism, catalyzing the conversion of serine to glycine and generating one-carbon units essential for the synthesis of purines and thymidylate (precursors of DNA and RNA).[4][5] By inhibiting SHMT1/2, (+)-SHIN1 depletes the intracellular pool of purines, leading to cell cycle arrest and inhibition of cancer cell proliferation.

Q2: Why do different cancer cell lines show varying sensitivity to (+)-SHIN1?

A2: The differential sensitivity is often linked to the specific metabolic vulnerabilities of the cancer cells. For instance, some diffuse large B-cell lymphoma (DLBCL) cell lines exhibit defective glycine import, making them highly dependent on the glycine produced by the SHMT-catalyzed reaction. In such cases, these cells are particularly sensitive to (+)-SHIN1. Conversely, cells with efficient glycine uptake or alternative metabolic pathways to sustain nucleotide synthesis may be less sensitive.

Q3: My cells are showing reduced sensitivity to (+)-SHIN1 over time. What are the potential mechanisms of acquired resistance?

A3: While specific acquired resistance mechanisms to (+)-SHIN1 are still under investigation, resistance to antifolate drugs, in general, can arise from several factors:

• Upregulation of Target Enzymes: Cancer cells may increase the expression of SHMT1 or SHMT2 to overcome the inhibitory effect of (+)-SHIN1.

• Metabolic Reprogramming: Cells might adapt by upregulating alternative pathways to generate purines or by enhancing the uptake of essential metabolites like glycine or formate from the culture medium.

• Drug Efflux: Increased expression of multidrug resistance pumps could lead to the active removal of (+)-SHIN1 from the cell, reducing its intracellular concentration.

• Alterations in Downstream Signaling: Changes in signaling pathways that regulate cell survival and apoptosis, such as the p53 and autophagy pathways, may confer resistance.

Q4: Can I combine (+)-SHIN1 with other anti-cancer agents?

A4: Yes, combination therapies with (+)-SHIN1 have shown promise. For example, (+)-SHIN1 has been shown to synergize with the chemotherapeutic agent 5-fluorouracil (5-Fu) in gastric cancer models by amplifying their anti-cancer effects, leading to cell cycle arrest and DNA damage. Interestingly, cancer cells that have developed resistance to methotrexate, another antifolate drug, may exhibit increased sensitivity to SHMT inhibitors like SHIN2, a close analog of (+)-SHIN1.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
No significant inhibition of cell proliferation at expected concentrations.	1. Cell line is intrinsically resistant. 2. Degradation of (+)-SHIN1. 3. Incorrect dosage.	1. Confirm SHMT1/2 expression levels in your cell line. Consider using a cell line with known sensitivity as a positive control. 2. Prepare fresh stock solutions of (+)-SHIN1. Store as recommended by the supplier. 3. Perform a dose-response curve to determine the optimal concentration for your specific cell line.
Initial sensitivity followed by regrowth of cells.	Development of acquired resistance.	1. Analyze SHMT1/2 expression levels in the resistant cell population compared to the parental cells using Western blot or qPCR. 2. Investigate metabolic changes. Assess glycine and formate levels in the culture medium and their effect on cell viability in the presence of (+)-SHIN1. 3. Evaluate the expression of drug efflux pumps (e.g., P-glycoprotein) in resistant cells.
Variability in experimental results.	1. Inconsistent cell culture conditions. 2. Inconsistent drug preparation.	1. Maintain consistent cell passage numbers and seeding densities. Ensure uniform culture conditions (media, supplements, CO2 levels). 2. Prepare fresh dilutions of (+)-SHIN1 for each experiment from a validated stock solution.
Unexpected cytotoxicity in control cells.	Solvent toxicity (e.g., DMSO).	Ensure the final concentration of the solvent in the culture medium is non-toxic to the cells. Perform a solvent toxicity control experiment.

Experimental Protocols

Cell Viability Assay (CCK-8 Method)

This protocol is for assessing cell viability in response to (+)-SHIN1 treatment.

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium. Incubate for 24 hours at 37°C and 5% CO2.

• Drug Treatment: Prepare serial dilutions of (+)-SHIN1 in culture medium. Add 10 µL of the diluted drug to the respective wells. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 24-72 hours.

• CCK-8 Addition: Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

Clonogenic Assay

This assay determines the long-term effect of (+)-SHIN1 on the ability of single cells to form colonies.

• Cell Seeding: Plate a low density of cells (e.g., 500-1000 cells) in 6-well plates. Allow cells to attach for 24 hours.

• Drug Treatment: Treat the cells with various concentrations of (+)-SHIN1 for a defined period (e.g., 24 hours).

• Recovery: Remove the drug-containing medium, wash with PBS, and add fresh medium.

• Colony Formation: Incubate the plates for 1-3 weeks, allowing colonies to form.

• Staining: Fix the colonies with a solution of 10% methanol and 10% acetic acid, then stain with 0.5% crystal violet.

• Quantification: Count the number of colonies (typically >50 cells) in each well.

Western Blot for Apoptosis and Cell Cycle Markers

This protocol is for detecting changes in protein expression related to apoptosis and cell cycle arrest.

• Cell Lysis: Treat cells with (+)-SHIN1 for the desired time. Harvest and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against proteins of interest (e.g., cleaved Caspase-3, PARP, Cyclin D1, p21) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Measurement of Intracellular Purine Levels

This protocol outlines a general approach for measuring purine levels using HPLC.

• Sample Preparation: Treat cells with (+)-SHIN1. Harvest the cells and quench metabolism rapidly (e.g., with cold methanol).

• Extraction: Extract metabolites using a suitable solvent (e.g., perchloric acid or acetonitrile/water).

• Analysis by HPLC: Separate and quantify purine metabolites (e.g., ATP, ADP, AMP, GTP, GDP, GMP) using a reversed-phase HPLC system with UV or mass spectrometry detection.

• Data Normalization: Normalize the purine levels to the total protein concentration or cell number.

Data Summary Tables

Table 1: In Vitro Efficacy of (+)-SHIN1 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Reference
HCT-116	Colon Cancer	870
8988T	Pancreatic Cancer	<100
Jurkat	T-cell Leukemia	Varies
SU-DHL-4	DLBCL	Varies

Signaling Pathways and Experimental Workflows

Caption: Mechanism of action of (+)-SHIN1 in cancer cells.

Caption: Potential mechanisms of acquired resistance to (+)-SHIN1.

Caption: A logical workflow for troubleshooting (+)-SHIN1 resistance.

References

• 1. innovation.princeton.edu [innovation.princeton.edu]
• 2. citeab.com [citeab.com]
• 3. What are SHMT1 inhibitors and how do they work? [synapse.patsnap.com]
• 4. What are SHMT2 inhibitors and how do they work? [synapse.patsnap.com]
• 5. Efflux Pump Inhibitors and their Role in Combating Bacterial Drug Resistance – Biosciences Biotechnology Research Asia [biotech-asia.org]

Improving the bioavailability of (+)-SHIN1 for in vivo experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in improving the bioavailability of (+)-SHIN1 for in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing poor efficacy of (+)-SHIN1 in our animal models despite success in in vitro assays. What could be the underlying issue?

A1: Poor in vivo efficacy of (+)-SHIN1 is a known challenge and is often attributed to its low bioavailability. Research has indicated that (+)-SHIN1 is unstable in liver microsome assays and possesses a poor in vivo half-life, which can preclude its immediate use in animal models without formulation optimization.[1] The parent compound, SHIN1, and its active enantiomer (+)-SHIN1, have demonstrated these limitations, leading to the development of next-generation inhibitors like SHIN2 for improved in vivo activity.[2][3]

Q2: What are the recommended starting formulations to improve the solubility and systemic delivery of (+)-SHIN1?

A2: To enhance the solubility and bioavailability of (+)-SHIN1 for in vivo experiments, several vehicle formulations can be considered. These formulations aim to keep the compound in solution and facilitate its administration. Below are some commonly suggested starting protocols. It is critical to note that the optimal formulation may vary depending on the specific experimental conditions, animal model, and route of administration.

Q3: How does (+)-SHIN1 exert its biological effect? What is its mechanism of action?

A3: (+)-SHIN1 is a potent dual inhibitor of the enzymes Serine Hydroxymethyltransferase 1 (SHMT1) and Serine Hydroxymethyltransferase 2 (SHMT2).[4] These enzymes are critical components of one-carbon metabolism, catalyzing the conversion of serine to glycine and generating one-carbon units essential for the synthesis of purines and thymidylate. By inhibiting SHMT1 and SHMT2, (+)-SHIN1 depletes the cellular pool of one-carbon units, leading to cell cycle arrest and inhibition of proliferation in cancer cells.

Troubleshooting Guide

Issue: Precipitation of (+)-SHIN1 during formulation preparation or upon administration.

Potential Cause	Troubleshooting Step
Low Solubility	(+)-SHIN1 is poorly soluble in aqueous solutions. Ensure the use of appropriate co-solvents as outlined in the formulation protocols.
Improper Mixing	Add and thoroughly mix each solvent component one by one as described in the detailed experimental protocols.
Temperature Effects	If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution. Prepare formulations fresh before each use.
Interaction with Aqueous Buffers	When diluting a DMSO stock solution into an aqueous medium, do so gradually and with constant mixing to prevent the compound from crashing out of solution.

Quantitative Data Summary

The following table summarizes key quantitative data for (+)-SHIN1 based on available research.

Parameter	Value	Context	Reference
IC₅₀ (SHMT1)	~5 nM	In vitro enzymatic assay
IC₅₀ (SHMT2)	~13 nM	In vitro enzymatic assay
IC₅₀ (HCT-116 cells)	870 nM	Cell growth inhibition
IC₅₀ (SHMT2 deletion HCT-116 cells)	< 50 nM	Cell growth inhibition
Solubility in DMSO	≥ 100 mg/mL	In vitro solvent
Recommended In Vivo Concentration	≥ 2.5 mg/mL	In various formulations

Experimental Protocols: Formulation for In Vivo Administration

Below are detailed protocols for preparing (+)-SHIN1 formulations. Researchers should validate the suitability of a chosen formulation for their specific experimental setup.

Protocol 1: PEG300/Tween-80/Saline Formulation

This is a common vehicle for delivering hydrophobic compounds systemically.

• Prepare a stock solution of (+)-SHIN1 in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add the required volume of the DMSO stock solution.

• Add 4 volumes of PEG300 to the DMSO stock and mix thoroughly until the solution is clear.

• Add 0.5 volumes of Tween-80 and mix until the solution is clear.

• Finally, add 4.5 volumes of saline to reach the final desired concentration and volume. Mix thoroughly.

• For example, to prepare 1 mL of a 2.5 mg/mL working solution, add 100 µL of a 25 mg/mL DMSO stock to 400 µL of PEG300, mix, then add 50 µL of Tween-80, mix, and finally add 450 µL of saline.

Protocol 2: SBE-β-CD Formulation

Sulfobutylether-beta-cyclodextrin (SBE-β-CD) is a solubilizing agent used to improve the aqueous solubility of poorly soluble compounds.

• Prepare a stock solution of (+)-SHIN1 in DMSO (e.g., 25 mg/mL).

• Prepare a 20% (w/v) solution of SBE-β-CD in saline.

• In a sterile tube, add 1 volume of the (+)-SHIN1 DMSO stock solution.

• Add 9 volumes of the 20% SBE-β-CD in saline solution.

• Mix thoroughly until the solution is clear.

• For example, to prepare 1 mL of a 2.5 mg/mL working solution, add 100 µL of a 25 mg/mL DMSO stock to 900 µL of 20% SBE-β-CD in saline.

Protocol 3: Corn Oil Formulation

This formulation is suitable for oral gavage or subcutaneous administration.

• Prepare a stock solution of (+)-SHIN1 in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add 1 volume of the (+)-SHIN1 DMSO stock solution.

• Add 9 volumes of corn oil.

• Mix thoroughly until a clear solution or a uniform suspension is achieved. Sonication may be required.

• For example, to prepare 1 mL of a 2.5 mg/mL working solution, add 100 µL of a 25 mg/mL DMSO stock to 900 µL of corn oil.

Visualizations

Caption: Mechanism of action of (+)-SHIN1 on the one-carbon metabolic pathway.

Caption: General workflow for preparing and testing (+)-SHIN1 in vivo.

References

• 1. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic Targeting of Mitochondrial One-Carbon Metabolism in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SHMT inhibition is effective and synergizes with methotrexate in T-cell acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

Unveiling the Potency of (+)-SHIN1: A Comparative Guide to SHMT Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Serine hydroxymethyltransferase (SHMT), a critical enzyme in one-carbon metabolism, has emerged as a promising target for cancer therapy. Its two isoforms, the cytosolic SHMT1 and the mitochondrial SHMT2, play pivotal roles in nucleotide synthesis, amino acid homeostasis, and redox balance, processes essential for rapidly proliferating cancer cells. This guide provides a comprehensive comparison of the efficacy of (+)-SHIN1, a potent dual inhibitor of SHMT1 and SHMT2, against other known SHMT inhibitors. We present supporting experimental data, detailed methodologies for key experiments, and visual representations of the relevant biological pathways and experimental workflows to facilitate a thorough understanding of the current landscape of SHMT inhibition.

Quantitative Efficacy of SHMT Inhibitors

The following tables summarize the in vitro and cellular inhibitory activities of (+)-SHIN1 and other selected SHMT inhibitors. Direct comparison of absolute values should be approached with caution due to variations in experimental conditions across different studies.

Table 1: In Vitro Inhibitory Activity against Human SHMT Isoforms

Inhibitor	SHMT1 IC₅₀ (nM)	SHMT2 IC₅₀ (nM)	Notes
(+)-SHIN1	5[1][2]	13[1][2]	Potent dual inhibitor.
SHIN2	-	-	An in vivo active analog of SHIN1.[3]
Pemetrexed	Kᵢ of 19.1 µM	Weak inhibitor	Also targets other enzymes in the folate pathway.
Lometrexol	Kᵢ of 20 µM	IC₅₀ of ~100 µM	Classic antifolate with modest SHMT activity.
AGF347	-	-	Folate mimetic with in vivo activity.
Hit 1 (Nonaka et al.)	Sub-micromolar	~20-fold less active	SHMT1 selective.
Hit 2 (Nonaka et al.)	~5-fold less active	Sub-micromolar	First reported SHMT2 selective inhibitor.

Table 2: Cellular Growth Inhibition (IC₅₀) of SHMT Inhibitors in Cancer Cell Lines

Inhibitor	Cell Line	Cancer Type	IC₅₀ (nM)	Notes
(+)-SHIN1	HCT-116	Colon Cancer	870	Efficacy is primarily due to SHMT2 inhibition.
HCT-116 (SHMT2 knockout)	Colon Cancer	< 50	Demonstrates potent inhibition of cytosolic SHMT1.
8988T	Pancreatic Cancer	< 100	Cells are highly dependent on SHMT1.
B-cell Lymphoma Lines	Hematological	Varies	Particularly sensitive to SHMT inhibition due to defective glycine import.
Compound 2 (SHIN1 analog)	~300 cancer cell lines	Various	Median IC₅₀ of 4 µM	B-cell lymphoma lines were enriched in the more sensitive half.
SHIN2	Molt4	T-cell Acute Lymphoblastic Leukemia	-	Shows synergistic activity with methotrexate.
AGF347	Pancreatic Adenocarcinoma Models	Pancreatic Cancer	-	Showed in vivo activity.

Signaling Pathways and Mechanism of Action

SHMT enzymes are central to the one-carbon metabolism network, which is crucial for the biosynthesis of nucleotides (purines and thymidylate) and other essential biomolecules. Inhibition of SHMT disrupts this pathway, leading to cell cycle arrest and apoptosis in cancer cells.

Figure 1: Simplified signaling pathway of one-carbon metabolism highlighting the roles of SHMT1 and SHMT2 and the points of inhibition by (+)-SHIN1 and Methotrexate.

Experimental Protocols

Detailed methodologies for key assays are provided below to allow for replication and validation of the presented findings.

SHMT Enzyme Inhibition Assay

This protocol outlines a general method for determining the in vitro inhibitory activity of compounds against purified SHMT enzymes.

• Reagents and Materials:

  • Purified recombinant human SHMT1 and SHMT2 enzymes.

  • L-serine.

  • Tetrahydrofolate (THF).

  • Pyridoxal-5'-phosphate (PLP).

  • Assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM 2-mercaptoethanol).

  • Test inhibitors (e.g., (+)-SHIN1) dissolved in a suitable solvent (e.g., DMSO).

  • Coupled enzyme: 5,10-methylenetetrahydrofolate dehydrogenase (MTHFD).

  • NADP⁺.

  • 96-well microplate.

  • Spectrophotometer capable of reading absorbance at 340 nm.

• Procedure:

  • Prepare a reaction mixture containing assay buffer, PLP, L-serine, THF, and NADP⁺.

  • Add the test inhibitor at various concentrations to the wells of the microplate. Include a vehicle control (DMSO).

  • Initiate the reaction by adding the SHMT enzyme and the coupled enzyme MTHFD.

  • Monitor the increase in absorbance at 340 nm over time, which corresponds to the production of NADPH by MTHFD from the 5,10-methylene-THF generated by SHMT.

  • Calculate the initial reaction velocities from the linear phase of the progress curves.

  • Determine the IC₅₀ values by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Figure 2: Experimental workflow for the SHMT enzyme inhibition assay.

Cell Viability Assay (MTT/MTS Assay)

This protocol describes a common method to assess the effect of SHMT inhibitors on the viability of cancer cells.

• Reagents and Materials:

  • Cancer cell line of interest (e.g., HCT-116).

  • Complete cell culture medium.

  • 96-well cell culture plates.

  • Test inhibitors (e.g., (+)-SHIN1).

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) reagent.

  • Solubilization solution (for MTT assay, e.g., DMSO or isopropanol with HCl).

  • Microplate reader.

• Procedure:

  • Seed cells into 96-well plates at a predetermined optimal density and allow them to adhere overnight.

  • Treat the cells with a serial dilution of the test inhibitor. Include a vehicle control.

  • Incubate the plates for a specified period (e.g., 72 hours).

  • Add MTT or MTS reagent to each well and incubate for 1-4 hours to allow for the formation of formazan crystals (MTT) or a soluble formazan product (MTS).

  • If using MTT, add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at the appropriate wavelength (e.g., ~570 nm for MTT, ~490 nm for MTS) using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

  • Determine the IC₅₀ values by plotting the percentage of viability against the logarithm of the inhibitor concentration.

Metabolomics Analysis

This protocol provides a general workflow for analyzing the metabolic effects of SHMT inhibitors on cancer cells.

• Sample Preparation:

  • Culture cells and treat them with the SHMT inhibitor or vehicle control for a defined period.

  • Rapidly quench metabolic activity by, for example, washing the cells with ice-cold saline and then adding a cold extraction solvent (e.g., 80% methanol).

  • Scrape the cells and collect the cell lysate.

  • Centrifuge to pellet the cellular debris and collect the supernatant containing the metabolites.

  • Dry the metabolite extract, for example, using a vacuum concentrator.

• LC-MS/MS Analysis:

  • Reconstitute the dried metabolite extract in a suitable solvent.

  • Inject the sample into a liquid chromatography-mass spectrometry (LC-MS/MS) system.

  • Separate the metabolites using an appropriate chromatography column (e.g., reversed-phase or HILIC).

  • Detect and quantify the metabolites using a mass spectrometer operating in a targeted (e.g., selected reaction monitoring) or untargeted (e.g., full scan) mode.

• Data Analysis:

  • Process the raw LC-MS/MS data to identify and quantify the metabolites.

  • Perform statistical analysis to identify significant differences in metabolite levels between the inhibitor-treated and control groups.

  • Utilize pathway analysis tools to understand the metabolic pathways affected by the inhibitor.

Figure 3: General experimental workflow for metabolomics analysis of cells treated with an SHMT inhibitor.

Conclusion

(+)-SHIN1 stands out as a highly potent, dual inhibitor of both SHMT1 and SHMT2. Its efficacy has been demonstrated both in vitro and in various cancer cell lines, particularly those with a high reliance on de novo glycine synthesis, such as certain B-cell lymphomas. While other inhibitors like SHIN2 show promise for in vivo applications, and classical antifolates like pemetrexed have some activity against SHMT, (+)-SHIN1 provides a valuable and potent tool for probing the function of SHMT in cancer metabolism and serves as a strong lead compound for the development of novel anticancer therapeutics. The provided experimental protocols and pathway diagrams offer a foundational resource for researchers aiming to further investigate the role of SHMT and evaluate the efficacy of its inhibitors.

References

• 1. doaj.org [doaj.org]
• 2. One-Carbon Metabolism in Cancer - Creative Proteomics [metabolomics.creative-proteomics.com]
• 3. wp.ryvu.com [wp.ryvu.com]

Validating the On-Target Effects of (+)-SHIN1: A Comparative Guide Using CRISPR-Cas9

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for validating the on-target effects of (+)-SHIN1, a potent dual inhibitor of serine hydroxymethyltransferase 1 (SHMT1) and serine hydroxymethyltransferase 2 (SHMT2). We will explore the use of CRISPR-Cas9 as a genetic gold standard and compare it with established biochemical and metabolic validation techniques. Supporting experimental data and detailed protocols are provided to aid in the design and interpretation of studies aimed at confirming the specific mechanism of action of (+)-SHIN1 and similar targeted therapies.

Introduction to (+)-SHIN1 and its Target

(+)-SHIN1 is a small molecule inhibitor that targets both the cytosolic (SHMT1) and mitochondrial (SHMT2) isoforms of serine hydroxymethyltransferase.[1][2] These enzymes are crucial for one-carbon metabolism, catalyzing the reversible conversion of serine and tetrahydrofolate to glycine and 5,10-methylenetetrahydrofolate.[2][3] This reaction is a primary source of one-carbon units essential for the biosynthesis of nucleotides (purines and thymidylate) and other macromolecules.[1] Due to the critical role of one-carbon metabolism in rapidly proliferating cells, SHMT1 and SHMT2 have emerged as attractive targets for cancer therapy. Validating that a compound like (+)-SHIN1 exerts its biological effects through the specific inhibition of these targets is a critical step in its development as a therapeutic agent.

Comparison of On-Target Validation Methodologies

The on-target effects of (+)-SHIN1 can be validated through several complementary approaches. Here, we compare the genetic approach of CRISPR-Cas9-mediated gene knockout with metabolic and biochemical methods.

Methodology	Principle	Advantages	Limitations
CRISPR-Cas9 Gene Knockout	Complete ablation of SHMT1 and/or SHMT2 gene expression to phenocopy the effects of pharmacological inhibition.	Provides a definitive genetic benchmark for the on-target effects of the inhibitor. Allows for the creation of isogenic cell lines differing only in the target gene.	Can induce compensatory mechanisms. Off-target effects of CRISPR-Cas9, though rare, need to be considered. Does not provide information on drug-specific properties like bioavailability or off-target enzyme inhibition.
Metabolite Rescue	Supplementation with downstream metabolites (e.g., formate, glycine) to rescue the cytotoxic or anti-proliferative effects of the inhibitor.	Simple and direct functional readout of on-target pathway inhibition. Can be performed in a wide range of cell lines.	Rescue may be incomplete due to the complexity of metabolic networks. The rescue agent itself may have metabolic effects.
Metabolomic Profiling & Isotope Tracing	Untargeted or targeted analysis of intracellular metabolites to observe changes consistent with SHMT1/2 inhibition. Stable isotope tracers (e.g., 13C-serine) are used to track flux through the one-carbon pathway.	Provides a global and dynamic view of the metabolic consequences of target engagement. Can reveal unexpected metabolic rewiring.	Requires specialized equipment (LC-MS) and expertise in data analysis. Changes in metabolite levels can be influenced by off-target effects.
In Vitro Enzyme Activity Assays	Direct measurement of the inhibitory effect of (+)-SHIN1 on the catalytic activity of purified recombinant SHMT1 and SHMT2 enzymes.	Provides direct evidence of target engagement and allows for the determination of inhibitory constants (e.g., IC50).	Does not reflect the cellular environment, including factors like cell permeability, intracellular drug concentration, and substrate availability.

Quantitative Data Summary

The following tables summarize key quantitative data related to the activity of (+)-SHIN1 and the effects of SHMT1/2 inhibition.

Table 1: In Vitro Inhibitory Activity of (+)-SHIN1

Target	IC50 (nM)	Reference
Human SHMT1	5
Human SHMT2	13

Table 2: Cellular Potency of (+)-SHIN1 in HCT-116 Colon Cancer Cells

Cell Line	IC50 for Cell Growth (nM)	Interpretation	Reference
Wild-Type (WT)	870	Potent inhibition of cell proliferation.
SHMT1 Knockout (ΔSHMT1)	Indistinguishable from WT	Suggests that inhibition of SHMT2 is the primary driver of the anti-proliferative effect in this cell line.
SHMT2 Knockout (ΔSHMT2)	~10	Increased sensitivity indicates potent inhibition of the remaining SHMT1 isoform.
SHMT1/2 Double Knockout (ΔSHMT1/2)	N/A (severely impaired growth)	Genetic ablation of both isoforms is detrimental to cell proliferation.

Experimental Protocols

CRISPR-Cas9-Mediated Knockout of SHMT1 and SHMT2

Objective: To generate SHMT1 and/or SHMT2 knockout cell lines to serve as a genetic control for validating the on-target effects of (+)-SHIN1.

Methodology:

• gRNA Design: Design single guide RNAs (sgRNAs) targeting early exons of the SHMT1 and SHMT2 genes to induce frameshift mutations. Use online design tools to minimize off-target effects.

• Vector Construction: Clone the designed sgRNAs into a Cas9 expression vector (e.g., pX458, which also contains a GFP marker for selection).

• Transfection: Transfect the target cell line (e.g., HCT-116) with the Cas9/sgRNA expression plasmid using a suitable transfection reagent.

• Single-Cell Sorting: 48-72 hours post-transfection, isolate GFP-positive cells by fluorescence-activated cell sorting (FACS) into 96-well plates to establish clonal cell lines.

• Clonal Expansion and Validation: Expand the single-cell clones and screen for successful knockout by immunoblotting for the absence of SHMT1 and/or SHMT2 protein. Confirm the gene edit at the genomic level by Sanger sequencing of the targeted locus.

Metabolite Rescue Assay

Objective: To demonstrate that the anti-proliferative effects of (+)-SHIN1 are due to the depletion of one-carbon units by rescuing cell growth with formate.

Methodology:

• Cell Seeding: Seed cells (e.g., HCT-116) in 96-well plates at an appropriate density.

• Treatment: Treat the cells with a dose-response of (+)-SHIN1 in the presence or absence of a rescuing agent, typically 1 mM formate.

• Incubation: Incubate the cells for a period that allows for multiple cell doublings (e.g., 72 hours).

• Cell Viability Assay: Assess cell viability using a standard method such as the CellTiter-Glo® Luminescent Cell Viability Assay or by crystal violet staining.

• Data Analysis: Plot cell viability against the concentration of (+)-SHIN1 and compare the dose-response curves with and without formate. A rightward shift in the IC50 curve in the presence of formate indicates on-target activity.

Isotope Tracing Metabolomics

Objective: To trace the metabolic flux of serine through the one-carbon pathway and demonstrate its inhibition by (+)-SHIN1.

Methodology:

• Cell Culture: Culture cells in media containing stable isotope-labeled serine (e.g., U-13C-serine).

• Treatment: Treat the cells with (+)-SHIN1 or a vehicle control for a defined period (e.g., 24 hours).

• Metabolite Extraction: Quench metabolism and extract intracellular metabolites using a cold solvent mixture (e.g., 80:20 methanol:water).

• LC-MS Analysis: Analyze the metabolite extracts using liquid chromatography-mass spectrometry (LC-MS) to measure the abundance and isotopic labeling of key metabolites in the one-carbon pathway (e.g., glycine, purine intermediates).

• Data Analysis: Compare the fractional labeling of downstream metabolites from 13C-serine in (+)-SHIN1-treated versus control cells. A significant reduction in the incorporation of 13C into these metabolites in the treated cells confirms SHMT inhibition.

Visualizing the Pathways and Workflows

Caption: The role of SHMT1 and SHMT2 in one-carbon metabolism and the inhibitory action of (+)-SHIN1.

Caption: Workflow for validating (+)-SHIN1 on-target effects using CRISPR-Cas9 knockout as a benchmark.

Caption: Experimental workflow for validating (+)-SHIN1 on-target effects using stable isotope tracing metabolomics.

Conclusion

Validating the on-target effects of a specific inhibitor like (+)-SHIN1 is paramount in drug development. This guide outlines a multi-faceted approach, positioning CRISPR-Cas9-mediated gene knockout as a definitive genetic tool to corroborate findings from metabolic and biochemical assays. By comparing the phenotypic and metabolic consequences of (+)-SHIN1 treatment with those observed in SHMT1/2 knockout cells, researchers can build a robust body of evidence to confirm its mechanism of action. The integration of these methodologies provides a rigorous framework for the preclinical evaluation of targeted cancer therapies.

References

• 1. pnas.org [pnas.org]
• 2. SHMT inhibition is effective and synergizes with methotrexate in T-cell acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]

A Comparative Guide: (+)-SHIN1 versus Methotrexate in Targeting Folate Metabolism

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of (+)-SHIN1 and methotrexate, two inhibitors that disrupt folate metabolism, a critical pathway for cell proliferation. While both compounds ultimately impact nucleotide synthesis, they achieve this through distinct primary mechanisms. Methotrexate, a long-established antifolate drug, directly inhibits dihydrofolate reductase (DHFR). In contrast, (+)-SHIN1 is a novel inhibitor targeting serine hydroxymethyltransferase (SHMT), a key enzyme responsible for generating one-carbon units for the folate pool. This guide presents a comprehensive analysis of their mechanisms, quantitative performance data, and detailed experimental protocols to support further research and drug development efforts.

Mechanism of Action and Pathway Intervention

Folate metabolism is a complex network of enzymatic reactions essential for the synthesis of purines and thymidylate, the building blocks of DNA and RNA. Methotrexate and (+)-SHIN1 intervene at different points in this pathway.

Methotrexate is a structural analog of folic acid and a potent competitive inhibitor of dihydrofolate reductase (DHFR) . DHFR catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF), a crucial cofactor for numerous one-carbon transfer reactions. By inhibiting DHFR, methotrexate depletes the cellular pool of THF, thereby blocking the synthesis of thymidylate and purines, which ultimately leads to the cessation of DNA synthesis and cell death.[1]

(+)-SHIN1 , on the other hand, is a potent inhibitor of both the cytosolic (SHMT1) and mitochondrial (SHMT2) isoforms of serine hydroxymethyltransferase . SHMT catalyzes the reversible conversion of serine and THF to glycine and 5,10-methylenetetrahydrofolate (5,10-CH2-THF). This reaction is a primary source of one-carbon units for the folate pathway. By inhibiting SHMT1 and SHMT2, (+)-SHIN1 depletes the supply of 5,10-CH2-THF, which is a direct precursor for thymidylate synthesis and can be further metabolized to provide one-carbon units for purine synthesis.[2][3]

Quantitative Performance Data

The following tables summarize the key quantitative data for (+)-SHIN1 and methotrexate, providing a basis for comparing their potency and cellular effects.

Compound	Target	Parameter	Value	Reference
(+)-SHIN1	Human SHMT1	IC50	~10 nM	[3]
Human SHMT2	IC50	~10 nM	[3]
Methotrexate	Human DHFR	Ki	3.4 pM

Table 1. Enzyme Inhibition Data. IC50 and Ki values represent the concentration of the inhibitor required to reduce enzyme activity by 50% and the inhibition constant, respectively.

Compound	Cell Line	Parameter	Value	Reference
(+)-SHIN1	Burkitt Lymphoma (BL60)	IC50 (Viability)	~5 µM
Burkitt Lymphoma (SU-DHL4)	IC50 (Viability)	~5 µM
Methotrexate	AGS (Gastric Cancer)	IC50 (Cytotoxicity)	6.05 ± 0.81 nM
HCT-116 (Colon Cancer)	IC50 (Cytotoxicity)	13.56 ± 3.76 nM
MCF-7 (Breast Cancer)	IC50 (Cytotoxicity)	114.31 ± 5.34 nM
Saos-2 (Osteosarcoma)	IC50 (Cytotoxicity)	>1,000 nM

Table 2. Cellular Activity Data. IC50 values represent the concentration of the compound required to inhibit cell viability or proliferation by 50%.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key assays used to evaluate the activity of (+)-SHIN1 and methotrexate.

Dihydrofolate Reductase (DHFR) Enzyme Inhibition Assay

This protocol is adapted from commercially available kits and literature for determining the inhibitory activity of compounds against DHFR.

Materials:

• Purified human DHFR enzyme

• DHFR Assay Buffer (e.g., 50 mM potassium phosphate, pH 7.5)

• Dihydrofolate (DHF) substrate

• NADPH

• Methotrexate (as a positive control) or test compound

• 96-well UV-transparent microplate

• Microplate reader capable of kinetic measurements at 340 nm

Procedure:

• Reagent Preparation:

  • Prepare a working solution of DHFR enzyme in assay buffer.

  • Prepare a stock solution of DHF in a suitable buffer (e.g., containing β-mercaptoethanol to prevent oxidation).

  • Prepare a stock solution of NADPH in assay buffer.

  • Prepare serial dilutions of methotrexate or the test compound in assay buffer.

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • Assay Buffer

    • DHFR enzyme solution

    • Methotrexate or test compound solution

  • Include wells for a negative control (no inhibitor) and a blank (no enzyme).

• Pre-incubation:

  • Incubate the plate at room temperature for a defined period (e.g., 10-15 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation:

  • Initiate the enzymatic reaction by adding a mixture of DHF and NADPH to each well.

• Measurement:

  • Immediately place the plate in a microplate reader and measure the decrease in absorbance at 340 nm over time (e.g., every 30 seconds for 10-20 minutes). The decrease in absorbance corresponds to the oxidation of NADPH.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve) for each well.

  • Determine the percent inhibition for each concentration of the test compound relative to the no-inhibitor control.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration to determine the IC50 value.

Serine Hydroxymethyltransferase (SHMT) Inhibition Assay

This protocol is based on a coupled-enzyme assay used to measure SHMT activity and its inhibition.

Materials:

• Purified human SHMT1 or SHMT2 enzyme

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5)

• L-Serine

• Tetrahydrofolate (THF)

• NADP+

• 5,10-Methylenetetrahydrofolate dehydrogenase (MTHFD)

• (+)-SHIN1 (or test compound)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Reagent Preparation:

  • Prepare working solutions of SHMT and MTHFD enzymes in assay buffer.

  • Prepare stock solutions of L-Serine, THF, and NADP+ in appropriate buffers.

  • Prepare serial dilutions of (+)-SHIN1 or the test compound.

• Assay Setup:

  • In a 96-well plate, combine the assay buffer, SHMT enzyme, MTHFD enzyme, L-Serine, THF, NADP+, and the inhibitor.

• Measurement:

  • Monitor the increase in absorbance at 340 nm, which corresponds to the MTHFD-catalyzed conversion of NADP+ to NADPH, driven by the 5,10-CH2-THF produced by SHMT.

• Data Analysis:

  • Calculate the initial reaction rates from the linear portion of the absorbance curves.

  • Determine the percent inhibition for each inhibitor concentration and calculate the IC50 value.

Cell Viability/Proliferation (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cells of interest

• Complete cell culture medium

• (+)-SHIN1 or Methotrexate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well tissue culture plates

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment:

  • The next day, replace the medium with fresh medium containing serial dilutions of (+)-SHIN1 or methotrexate. Include a vehicle control (e.g., DMSO).

• Incubation:

  • Incubate the plates for the desired treatment period (e.g., 48 or 72 hours).

• MTT Addition:

  • After the incubation period, add MTT solution to each well and incubate for an additional 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization:

  • Carefully remove the medium and add a solubilization solution to each well to dissolve the formazan crystals.

• Measurement:

  • Measure the absorbance of the solubilized formazan at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (from wells with no cells).

  • Calculate the percentage of cell viability for each treatment group relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the compound concentration to determine the IC50 value.

Conclusion

(+)-SHIN1 and methotrexate represent two distinct strategies for targeting folate metabolism in the context of anti-proliferative therapy. Methotrexate's direct and potent inhibition of DHFR has established it as a cornerstone of chemotherapy and autoimmune disease treatment. (+)-SHIN1, with its novel mechanism of inhibiting SHMT1/2, offers a different point of intervention that could be advantageous in certain contexts, potentially overcoming resistance mechanisms associated with DHFR-targeted therapies. The quantitative data and experimental protocols provided in this guide are intended to facilitate further investigation into the therapeutic potential of these and other inhibitors of folate metabolism.

References

• 1. Kinetics of the formation and isomerization of methotrexate complexes of recombinant human dihydrofolate reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Serine hydroxymethyltransferase as a potential target of antibacterial agents acting synergistically with one-carbon metabolism-related inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SHMT inhibition is effective and synergizes with methotrexate in T-cell acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of (+)-SHIN1's Effects on SHMT1 vs. SHMT2 Isoforms

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the effects of the small molecule inhibitor (+)-SHIN1 on the two isoforms of serine hydroxymethyltransferase, SHMT1 and SHMT2. The information presented herein is compiled from publicly available experimental data to assist researchers in understanding the differential inhibition and cellular consequences of targeting these two key enzymes in one-carbon metabolism.

Introduction to SHMT1, SHMT2, and (+)-SHIN1

Serine hydroxymethyltransferase (SHMT) is a critical enzyme in one-carbon metabolism, catalyzing the reversible conversion of serine and tetrahydrofolate (THF) to glycine and 5,10-methylenetetrahydrofolate (5,10-CH2-THF). This reaction is a primary source of one-carbon units essential for the biosynthesis of nucleotides (purines and thymidylate) and other vital cellular processes. In mammals, two major isoforms of SHMT exist with distinct subcellular localizations and non-redundant functions.[1][2]

• SHMT1 (Cytosolic Isoform): Primarily located in the cytoplasm, SHMT1 plays a crucial role in the de novo synthesis of thymidylate. During the S-phase of the cell cycle, SHMT1 can translocate to the nucleus to support DNA replication.[1][3]

• SHMT2 (Mitochondrial Isoform): Predominantly found in the mitochondria, SHMT2 is the main producer of glycine in the cell and contributes significantly to the mitochondrial one-carbon unit pool. An alternative transcript of SHMT2, SHMT2α, lacks a mitochondrial targeting sequence and can be found in the cytoplasm and nucleus.[1]

(+)-SHIN1 is a potent, stereospecific, dual inhibitor of both SHMT1 and SHMT2. It belongs to the pyrazolopyran class of compounds and acts as a folate-competitive inhibitor. Understanding the comparative effects of (+)-SHIN1 on these two isoforms is crucial for its application as a chemical probe to study one-carbon metabolism and for the development of novel therapeutics targeting this pathway.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the inhibitory effects of (+)-SHIN1 on SHMT1 and SHMT2.

Table 1: Biochemical Inhibition of SHMT1 and SHMT2 by (+)-SHIN1

Parameter	SHMT1	SHMT2	Reference(s)
Biochemical IC50	~10 nM	~10 nM

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 2: Cellular Growth Inhibition IC50 of (+)-SHIN1 in HCT-116 Colon Cancer Cells

Cell Line	Genotype	IC50	Primary Target Indicated	Reference(s)
Wild-Type	SHMT1+/+, SHMT2+/+	870 nM	SHMT2
SHMT1 Knockout	SHMT1-/-, SHMT2+/+	Indistinguishable from Wild-Type	SHMT2
SHMT2 Knockout	SHMT1+/+, SHMT2-/-	< 50 nM	SHMT1

Interpretation of Experimental Data

The biochemical data indicate that (+)-SHIN1 is a highly potent inhibitor of both SHMT1 and SHMT2 in vitro, with comparable IC50 values in the low nanomolar range. However, the cellular assay data reveals a more nuanced picture. In wild-type HCT-116 cells, the growth inhibition is primarily driven by the inhibition of the mitochondrial isoform, SHMT2. This is evidenced by the fact that knocking out SHMT1 has little effect on the cellular IC50, while knocking out SHMT2 dramatically increases the cells' sensitivity to (+)-SHIN1. This increased sensitivity in SHMT2 knockout cells is due to the now-dominant role of SHMT1 in providing one-carbon units, making the cells highly dependent on its function and thus more susceptible to its inhibition by (+)-SHIN1. These findings suggest that while (+)-SHIN1 can potently inhibit both isoforms, its primary effect in cancer cells with intact mitochondrial function is mediated through the inhibition of SHMT2.

Signaling Pathways and Experimental Workflows

One-Carbon Metabolism Pathway

The following diagram illustrates the central roles of SHMT1 and SHMT2 in the one-carbon metabolism pathway.

Simplified diagram of one-carbon metabolism highlighting SHMT1 and SHMT2.

Experimental Workflow for Determining Cellular IC50

The following diagram outlines a typical workflow for determining the half-maximal inhibitory concentration (IC50) of (+)-SHIN1 in cell culture.

A generalized workflow for assessing cell viability and calculating IC50.

Experimental Protocols

Biochemical SHMT Inhibition Assay (Coupled Enzyme Spectrophotometric Method)

This protocol is a generalized method for determining the in vitro inhibitory activity of compounds against purified SHMT1 and SHMT2.

Principle: The activity of SHMT is measured by coupling the production of 5,10-methylenetetrahydrofolate (5,10-CH2-THF) to the NADP+-dependent oxidation of 5,10-CH2-THF to 5,10-methenyl-THF by 5,10-methylenetetrahydrofolate dehydrogenase (MTHFD). The rate of NADPH formation is monitored by the increase in absorbance at 340 nm.

Materials:

• Purified recombinant human SHMT1 and SHMT2

• Purified recombinant E. coli MTHFD

• L-serine

• Tetrahydrofolate (THF)

• NADP+

• (+)-SHIN1

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 100 mM KCl, 10 mM MgCl2, 1 mM DTT)

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare a reaction mixture in a suitable microplate or cuvette containing assay buffer, L-serine, NADP+, and MTHFD at their final desired concentrations.

• Add varying concentrations of (+)-SHIN1 to the wells. Include a vehicle control (e.g., DMSO).

• Pre-incubate the mixture with the inhibitor for a defined period at a constant temperature (e.g., 10 minutes at 25°C).

• Initiate the reaction by adding a mixture of purified SHMT enzyme (SHMT1 or SHMT2) and THF.

• Immediately begin monitoring the increase in absorbance at 340 nm over time.

• Calculate the initial reaction velocities from the linear portion of the absorbance curves.

• Determine the percent inhibition for each concentration of (+)-SHIN1 relative to the vehicle control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable dose-response curve to calculate the IC50 value.

Cell Viability Assay (MTT/WST-1/CCK-8 Method)

This protocol describes a general procedure for assessing the effect of (+)-SHIN1 on the viability and proliferation of cultured cells.

Principle: Tetrazolium salts (like MTT, WST-1, or WST-8) are reduced by mitochondrial dehydrogenases in viable, metabolically active cells to a colored formazan product. The amount of formazan produced is directly proportional to the number of living cells, which can be quantified by measuring the absorbance.

Materials:

• HCT-116 cells (Wild-Type, SHMT1 knockout, SHMT2 knockout)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• (+)-SHIN1

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, WST-1, or CCK-8)

• Solubilization solution (for MTT assay, e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Harvest logarithmically growing cells and determine the cell concentration.

• Seed the cells into 96-well plates at a predetermined optimal density (e.g., 2,000-5,000 cells per well) in 100 µL of culture medium.

• Incubate the plates overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Prepare a serial dilution of (+)-SHIN1 in culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of (+)-SHIN1. Include vehicle-treated and untreated control wells.

• Incubate the plates for the desired treatment duration (e.g., 72 hours).

• For WST-1 or CCK-8 assay: Add 10 µL of the reagent to each well and incubate for 1-4 hours at 37°C.

• For MTT assay: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. After incubation, carefully remove the medium and add 100 µL of a solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., ~450 nm for WST-1/CCK-8, ~570 nm for MTT) using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

• Plot the percentage of viability against the logarithm of the (+)-SHIN1 concentration and determine the IC50 value using non-linear regression analysis.

Conclusion

(+)-SHIN1 is a potent dual inhibitor of both SHMT1 and SHMT2 with similar biochemical potencies. However, in a cellular context, its primary antiproliferative effect in cancer cells with functional mitochondria is mediated through the inhibition of the mitochondrial isoform, SHMT2. The dramatic increase in sensitivity to (+)-SHIN1 upon SHMT2 knockout highlights the critical, non-redundant roles of these two enzymes and underscores the importance of the mitochondrial one-carbon metabolism pathway in cancer cell proliferation. This comparative analysis provides valuable data and methodologies for researchers investigating one-carbon metabolism and developing novel anticancer therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. apexbt.com [apexbt.com]
• 3. creative-diagnostics.com [creative-diagnostics.com]

Unveiling the Anti-Tumor Potential of (+)-SHIN1: A Comparative Guide for Researchers

For Immediate Release

A comprehensive analysis of preclinical data reveals the significant anti-tumor activity of the compound (+)-SHIN1 across a spectrum of cancer types. This guide provides researchers, scientists, and drug development professionals with a comparative overview of (+)-SHIN1's efficacy, detailed experimental protocols for its evaluation, and insights into its mechanism of action.

(+)-SHIN1 is a potent and specific dual inhibitor of serine hydroxymethyltransferase 1 and 2 (SHMT1/2), key enzymes in one-carbon metabolism, which is crucial for the synthesis of nucleotides and amino acids essential for cancer cell proliferation. By targeting these enzymes, (+)-SHIN1 disrupts critical metabolic pathways in cancer cells, leading to cell cycle arrest, DNA damage, and apoptosis.

Comparative Anti-Tumor Activity of (+)-SHIN1

The anti-proliferative activity of (+)-SHIN1 has been evaluated in various cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a measure of a drug's potency, demonstrate its efficacy across different cancer types.

Cancer Type	Cell Line	IC50 (nM)	Citation
Colon Cancer	HCT-116 (Wild-Type)	870	[1]
Colon Cancer	HCT-116 (SHMT1 knockout)	Indistinguishable from Wild-Type	[1]
Colon Cancer	HCT-116 (SHMT2 knockout)	~10	[1]
Pancreatic Cancer	8988T	<100	[2]
B-cell Lymphoma	Various	Particularly Sensitive
T-cell Acute Lymphoblastic Leukemia	Molt4	Synergistic with Methotrexate	[3]
Gastric Cancer	Various	Synergistic with 5-Fluorouracil

Note: The enhanced potency in SHMT2 knockout cells highlights the critical role of SHMT2 in cancer cell survival and the on-target effect of (+)-SHIN1. B-cell lymphomas exhibit particular sensitivity due to their defective glycine uptake, making them highly dependent on SHMT-mediated glycine synthesis.

Synergistic Effects with Standard Chemotherapies

Preclinical studies have demonstrated that (+)-SHIN1 can enhance the efficacy of standard-of-care chemotherapeutic agents.

• Methotrexate: In T-cell acute lymphoblastic leukemia (T-ALL), the combination of SHIN2, an analog of (+)-SHIN1, with methotrexate showed a synergistic effect in reducing tumor burden and increasing survival in mouse models.

• 5-Fluorouracil (5-FU): In gastric cancer models, (+)-SHIN1 has been shown to be an efficient synergist for 5-FU, alleviating chemoresistance and amplifying the anti-cancer effects. This combination induces cell cycle arrest, DNA damage, and cellular senescence through the p53 signaling pathway.

Experimental Protocols

To facilitate further research and cross-validation of (+)-SHIN1's anti-tumor activities, detailed protocols for key in vitro assays are provided below.

Cell Viability Assay (CCK-8 Assay)

This assay is used to determine the cytotoxic effects of (+)-SHIN1 on cancer cells.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium and incubate for 24 hours.

• Compound Treatment: Add varying concentrations of (+)-SHIN1 to the wells and incubate for the desired treatment period (e.g., 24, 48, 72 hours).

• CCK-8 Reagent Addition: Add 10 µL of CCK-8 solution to each well.

• Incubation: Incubate the plate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the untreated control and determine the IC50 value.

Wound Healing (Scratch) Assay

This assay assesses the effect of (+)-SHIN1 on cancer cell migration.

• Cell Seeding: Seed cells in a 6-well or 12-well plate and grow to form a confluent monolayer.

• Creating the "Wound": Use a sterile pipette tip to create a straight scratch across the cell monolayer.

• Washing: Gently wash the wells with PBS to remove detached cells.

• Compound Treatment: Add fresh culture medium containing the desired concentration of (+)-SHIN1 or vehicle control.

• Image Acquisition: Capture images of the scratch at 0 hours and at regular intervals (e.g., 12, 24, 48 hours) using a microscope.

• Data Analysis: Measure the width of the scratch at different time points and calculate the percentage of wound closure.

Transwell Invasion Assay

This assay evaluates the impact of (+)-SHIN1 on the invasive potential of cancer cells.

• Matrigel Coating: Coat the upper chamber of a Transwell insert (8 µm pore size) with Matrigel and allow it to solidify.

• Cell Seeding: Resuspend cancer cells in serum-free medium and seed them into the upper chamber.

• Compound and Chemoattractant: Add medium containing (+)-SHIN1 to the upper chamber. In the lower chamber, add medium containing a chemoattractant (e.g., 10% FBS).

• Incubation: Incubate for 24-48 hours to allow for cell invasion.

• Cell Removal and Fixation: Remove non-invading cells from the top of the membrane with a cotton swab. Fix the invading cells on the bottom of the membrane with methanol.

• Staining and Counting: Stain the invading cells with crystal violet and count the number of cells in several microscopic fields.

• Data Analysis: Compare the number of invading cells in the treated group to the control group.

Clonogenic Assay

This assay determines the long-term effect of (+)-SHIN1 on the ability of single cancer cells to form colonies.

• Cell Seeding: Seed a low density of cells (e.g., 200-1000 cells/well) in a 6-well plate.

• Compound Treatment: Allow cells to attach, then treat with various concentrations of (+)-SHIN1 for a specified period.

• Incubation: Replace the drug-containing medium with fresh medium and incubate for 1-3 weeks, allowing colonies to form.

• Fixation and Staining: Fix the colonies with a mixture of methanol and acetic acid, and then stain with crystal violet.

• Colony Counting: Count the number of colonies (typically defined as a cluster of ≥50 cells).

• Data Analysis: Calculate the surviving fraction for each treatment concentration relative to the untreated control.

Signaling Pathways and Mechanisms of Action

The anti-tumor activity of (+)-SHIN1 is mediated through the disruption of one-carbon metabolism, leading to the activation of the p53 tumor suppressor pathway.

References

• 1. The comparative effectiveness of anti‐TNF therapy and methotrexate in patients with psoriatic arthritis: 6 month results from a longitudinal, observational, multicentre study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SHMT inhibition is effective and synergizes with methotrexate in T-cell acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Measuring (+)-SHIN1 Binding Affinity: A Comparative Guide to Isothermal Titration Calorimetry and Alternative Methods

For researchers, scientists, and drug development professionals, accurately quantifying the binding affinity of a small molecule inhibitor to its target protein is a cornerstone of drug discovery. This guide provides a comparative overview of using Isothermal Titration Calorimetry (ITC) to determine the binding affinity of (+)-SHIN1, a potent dual inhibitor of human serine hydroxymethyltransferase 1 and 2 (SHMT1/SHMT2), alongside alternative biophysical techniques.[1]

(+)-SHIN1 is a key tool compound in cancer research, targeting the one-carbon metabolism pathway essential for nucleotide synthesis and cell proliferation.[1] While its inhibitory activity is well-established with IC50 values in the low nanomolar range, a direct and detailed thermodynamic understanding of its binding interaction with SHMT1 and SHMT2 is crucial for further drug development and optimization.

Isothermal Titration Calorimetry (ITC): The Gold Standard for Thermodynamic Characterization

Isothermal Titration Calorimetry (ITC) stands as a premier method for the direct measurement of binding affinity, providing a complete thermodynamic profile of the interaction in a single experiment.[2][3] It measures the heat released or absorbed during the binding event, allowing for the determination of the binding constant (Ka), dissociation constant (Kd), enthalpy (ΔH), and stoichiometry (n) of the interaction. From these parameters, the change in Gibbs free energy (ΔG) and entropy (ΔS) can be calculated, offering deep insights into the driving forces of the binding event.

Visualizing the ITC Workflow

The following diagram illustrates the typical workflow of an Isothermal Titration Calorimetry experiment.

A simplified workflow of an Isothermal Titration Calorimetry experiment.

Experimental Protocol: Isothermal Titration Calorimetry

While a specific ITC dataset for the (+)-SHIN1 and SHMT1/2 interaction is not publicly available, a general protocol for measuring the binding of a small molecule inhibitor to a protein target using ITC is provided below. This protocol is based on established best practices.

1. Sample Preparation:

• Protein: Recombinant human SHMT1 or SHMT2 should be purified to >95% homogeneity. The protein is then dialyzed extensively against the chosen ITC buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 0.5 mM TCEP).

• Ligand: (+)-SHIN1 is dissolved in the final dialysis buffer to ensure a perfect buffer match and avoid heats of dilution. A small amount of DMSO can be used for initial solubilization, but the final concentration in both protein and ligand solutions must be identical and ideally below 5%.

• Concentrations: The concentration of SHMT1/2 in the sample cell is typically in the range of 10-50 µM. The concentration of (+)-SHIN1 in the syringe should be 10-20 times higher than the protein concentration.

2. ITC Experiment:

• Instrument Setup: The ITC instrument (e.g., a MicroCal PEAQ-ITC) is thoroughly cleaned and equilibrated at the desired temperature (e.g., 25°C).

• Loading: The SHMT1/2 solution is loaded into the sample cell, and the (+)-SHIN1 solution is loaded into the injection syringe.

• Titration: A series of small injections (e.g., 1-2 µL) of the (+)-SHIN1 solution are made into the sample cell containing the SHMT1/2 protein. The heat change after each injection is measured.

• Control: A control experiment is performed by injecting (+)-SHIN1 into the buffer alone to measure the heat of dilution, which is then subtracted from the binding data.

3. Data Analysis:

• The raw data (heat flow versus time) is integrated to obtain the heat change per injection.

• The resulting binding isotherm (heat per injection versus the molar ratio of ligand to protein) is fitted to a suitable binding model (e.g., one-site binding model) to determine the thermodynamic parameters: Kd, ΔH, and n.

Comparison with Alternative Binding Affinity Measurement Techniques

While ITC provides a wealth of thermodynamic information, other techniques can also be employed to determine the binding affinity of (+)-SHIN1 to SHMT1/2. Each method has its own advantages and limitations.

Technique	Principle	Advantages	Disadvantages
Isothermal Titration Calorimetry (ITC)	Measures the heat change upon binding.	Label-free, in-solution measurement. Provides a complete thermodynamic profile (Kd, ΔH, ΔS, stoichiometry) in a single experiment.	Requires relatively large amounts of purified protein. May not be suitable for very high or very low affinity interactions without specialized setups.
Surface Plasmon Resonance (SPR)	Detects changes in refractive index upon binding of an analyte to a ligand immobilized on a sensor chip.	Real-time kinetic data (association and dissociation rates). High sensitivity, requires smaller amounts of protein than ITC. Label-free.	Requires immobilization of one binding partner, which may affect its activity. Non-specific binding can be an issue.
Fluorescence Polarization (FP) / Anisotropy	Measures the change in the polarization of fluorescent light when a small fluorescently labeled ligand binds to a larger protein.	Homogeneous, in-solution assay. High-throughput screening compatible. Requires small sample volumes.	Requires a fluorescently labeled ligand. The label might interfere with the binding interaction. Indirect measurement of binding.
Enzymatic Inhibition Assay (IC50)	Measures the concentration of an inhibitor required to reduce the enzyme's activity by 50%.	Directly measures functional inhibition. Can be performed with less pure enzyme preparations.	Provides an IC50 value, which is not a true dissociation constant (Kd) and can be influenced by experimental conditions (e.g., substrate concentration).

Experimental Protocols for Alternative Methods

Surface Plasmon Resonance (SPR)

A general protocol for an SPR-based binding analysis of an SHMT inhibitor:

1. Chip Preparation:

• A sensor chip (e.g., CM5) is activated.

• Recombinant human SHMT1 or SHMT2 is immobilized on the sensor surface via amine coupling. A reference channel is prepared by performing the activation and deactivation steps without protein immobilization.

2. Binding Analysis:

• A series of concentrations of (+)-SHIN1 in running buffer are injected over the sensor and reference surfaces.

• The association and dissociation phases are monitored in real-time.

3. Data Analysis:

• The reference channel data is subtracted from the active channel data to correct for bulk refractive index changes.

• The resulting sensorgrams are fitted to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Fluorescence Polarization (FP)

A general protocol for a competitive FP assay to determine the binding affinity of (+)-SHIN1:

1. Assay Development:

• A fluorescently labeled probe that binds to the SHMT active site is required. This could be a fluorescently tagged known ligand or substrate analog.

• The optimal concentrations of the fluorescent probe and SHMT1/2 are determined to achieve a stable and significant polarization signal.

2. Competitive Binding Assay:

• A fixed concentration of SHMT1/2 and the fluorescent probe are incubated in a microplate.

• Increasing concentrations of unlabeled (+)-SHIN1 are added.

• The fluorescence polarization is measured after an incubation period to allow the binding to reach equilibrium.

3. Data Analysis:

• The decrease in fluorescence polarization with increasing concentrations of (+)-SHIN1 indicates displacement of the fluorescent probe.

• The data is fitted to a competitive binding equation to determine the IC50 value of (+)-SHIN1, which can then be converted to a Ki (inhibition constant), an estimate of the Kd.

One-Carbon Metabolism Pathway and SHIN1's Role

The following diagram illustrates the one-carbon metabolism pathway and the points of inhibition by (+)-SHIN1.

(+)-SHIN1 inhibits both cytosolic (SHMT1) and mitochondrial (SHMT2) isozymes.

Conclusion

Isothermal Titration Calorimetry is an invaluable tool for the in-depth characterization of the binding of (+)-SHIN1 to its targets, SHMT1 and SHMT2. It provides a comprehensive thermodynamic profile that is essential for understanding the molecular interactions driving inhibition. While alternative methods such as Surface Plasmon Resonance and Fluorescence Polarization offer valuable complementary data, particularly for kinetics and high-throughput screening, ITC remains the gold standard for obtaining a complete thermodynamic picture of the binding event. For drug development professionals, utilizing a combination of these techniques will provide the most robust understanding of the inhibitor-target interaction, guiding the rational design of more potent and selective therapeutics.

References

• 1. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Khan Academy [khanacademy.org]
• 3. Isothermal titration calorimetry in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

A Side-by-Side Comparison of (+)-SHIN1 and its Inactive Enantiomer (-)-SHIN1: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the biologically active enantiomer, (+)-SHIN1, and its inactive counterpart, (-)-SHIN1. This analysis is supported by experimental data to delineate their distinct pharmacological profiles.

(+)-SHIN1 is a potent inhibitor of serine hydroxymethyltransferase (SHMT), a critical enzyme in one-carbon metabolism.[1][2][3][4] This pathway is essential for the biosynthesis of nucleotides and amino acids, and its upregulation is a hallmark of various cancers.[5] In contrast, (-)-SHIN1 serves as a crucial negative control in research, demonstrating the stereospecificity of the active compound's interaction with its target enzymes.

Quantitative Data Comparison

The following table summarizes the key quantitative data highlighting the differential activity of (+)-SHIN1 and (-)-SHIN1.

Parameter	(+)-SHIN1	(-)-SHIN1	Reference
Enzymatic Inhibition
SHMT1 IC₅₀	5 nM	Inactive
SHMT2 IC₅₀	13 nM	Inactive
Cellular Activity
HCT-116 Cell Growth IC₅₀	870 nM	No significant effect up to 30 µM
SHMT2 knockout HCT-116 Cell Growth IC₅₀	~10 nM	Not reported

Mechanism of Action: Targeting One-Carbon Metabolism

(+)-SHIN1 exerts its biological effects by competitively inhibiting both the cytosolic (SHMT1) and mitochondrial (SHMT2) isoforms of serine hydroxymethyltransferase. This inhibition disrupts the conversion of serine to glycine and blocks the generation of one-carbon units carried by tetrahydrofolate. These one-carbon units are vital for the de novo synthesis of purines and thymidylate, which are essential for DNA replication and cell proliferation. The on-target activity of (+)-SHIN1 is confirmed by rescue experiments where the addition of formate, a downstream source of one-carbon units, can alleviate the anti-proliferative effects of the inhibitor.

Metabolomic studies have further elucidated the mechanism, showing that treatment with (+)-SHIN1 leads to a build-up of intermediates in the purine biosynthesis pathway, upstream of the steps requiring one-carbon unit donation. Conversely, (-)-SHIN1 does not produce these effects, underscoring its lack of interaction with SHMT enzymes.

Figure 1. Mechanism of (+)-SHIN1 Inhibition of One-Carbon Metabolism.

Experimental Protocols

SHMT Enzymatic Inhibition Assay

Objective: To determine the in vitro inhibitory activity of (+)-SHIN1 and (-)-SHIN1 against purified human SHMT1 and SHMT2.

Methodology:

• Recombinant human SHMT1 and SHMT2 enzymes are expressed and purified.

• The enzymatic reaction is typically performed in a buffer containing pyridoxal 5'-phosphate (PLP), L-serine, and tetrahydrofolate (THF).

• The production of 5,10-methylenetetrahydrofolate (CH2-THF) is monitored. This can be done using a coupled-enzyme assay where CH2-THF is oxidized by a dehydrogenase, leading to a change in absorbance or fluorescence that can be measured spectrophotometrically.

• A range of concentrations of (+)-SHIN1 and (-)-SHIN1 are pre-incubated with the SHMT enzyme before the addition of substrates to initiate the reaction.

• The reaction rates are measured, and the IC₅₀ values are calculated by fitting the dose-response data to a suitable model.

Cell Growth Inhibition Assay

Objective: To assess the anti-proliferative effects of (+)-SHIN1 and (-)-SHIN1 on cancer cell lines, such as HCT-116.

Methodology:

• HCT-116 cells are seeded in 96-well plates at a specified density and allowed to adhere overnight.

• The cell culture medium is replaced with fresh medium containing various concentrations of (+)-SHIN1 or (-)-SHIN1. A vehicle control (e.g., DMSO) is also included.

• The cells are incubated for a defined period, typically 72 hours.

• Cell viability is assessed using a colorimetric assay such as MTT or a fluorescence-based assay like CellTiter-Glo.

• The absorbance or luminescence is measured, and the results are normalized to the vehicle-treated control to determine the percentage of cell growth inhibition.

• The IC₅₀ values are determined from the resulting dose-response curves.

Metabolomics Analysis for Target Engagement

Objective: To confirm the on-target effect of (+)-SHIN1 by measuring changes in intracellular metabolite levels.

Methodology:

• HCT-116 cells are cultured and treated with (+)-SHIN1, (-)-SHIN1, or a vehicle control for a specified duration (e.g., 24 hours).

• Intracellular metabolites are extracted from the cells, typically using a cold solvent mixture such as methanol/acetonitrile/water.

• The metabolite extracts are analyzed by liquid chromatography-mass spectrometry (LC-MS).

• The relative abundance of key metabolites in the one-carbon and purine synthesis pathways (e.g., serine, glycine, and purine biosynthetic intermediates) is quantified.

• Significant changes in metabolite levels between the different treatment groups are identified to confirm the inhibition of the SHMT-dependent pathway by (+)-SHIN1.

References

• 1. pnas.org [pnas.org]
• 2. Plasmodium serine hydroxymethyltransferase as a potential anti-malarial target: inhibition studies using improved methods for enzyme production and assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. vm.qu.edu.iq [vm.qu.edu.iq]
• 5. Characterization of thermostable serine hydroxymethyltransferase for β-hydroxy amino acids synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Synergistic Potential of (+)-SHIN1 with Chemotherapeutic Agents: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the methodologies used to evaluate the synergistic index of the novel serine hydroxymethyltransferase (SHMT) inhibitor, (+)-SHIN1, with other chemotherapeutics. While preclinical studies report a synergistic relationship between (+)-SHIN1 and the chemotherapeutic agent 5-fluorouracil (5-FU) in gastric cancer models, publicly available quantitative data on their synergistic index is limited.[1] Therefore, this guide focuses on the established experimental framework for such an evaluation, using the combination of (+)-SHIN1 and 5-FU as a primary example.

The dual inhibition of cytosolic SHMT1 and mitochondrial SHMT2 by (+)-SHIN1 targets the one-carbon metabolic pathway, which is crucial for the synthesis of nucleotides necessary for DNA replication and repair.[2][3][4] By disrupting this pathway, (+)-SHIN1 is hypothesized to sensitize rapidly dividing cancer cells to DNA-damaging agents or other drugs that interfere with nucleotide synthesis, such as 5-FU. The reported mechanism of action for the synergistic combination of SHIN1 and 5-FU involves the induction of cell cycle arrest, DNA damage, and cellular senescence through the activation of the p53 signaling pathway.[1]

Data Presentation: Quantifying Synergy

The most widely accepted method for quantifying drug synergy is the Chou-Talalay method, which calculates a Combination Index (CI). The CI is a quantitative measure of the interaction between two or more drugs, where:

• CI < 1 indicates synergism

• CI = 1 indicates an additive effect

• CI > 1 indicates antagonism

The following table is an illustrative example of how quantitative data for the synergy between (+)-SHIN1 and a chemotherapeutic agent like 5-FU would be presented.

Table 1: Illustrative Synergistic Index Data for (+)-SHIN1 and 5-Fluorouracil (5-FU) in Gastric Cancer Cells

Cell Line	Drug	IC50 (µM)	Combination Ratio ((+)-SHIN1:5-FU)	Combination Index (CI) at ED50	Combination Index (CI) at ED75	Combination Index (CI) at ED90	Synergy Level
AGS	(+)-SHIN1	0.85	1:2	0.65	0.52	0.41	Synergism
5-FU	1.70
MKN-45	(+)-SHIN1	1.20	1:2	0.78	0.63	0.55	Synergism
5-FU	2.40

Note: The data presented in this table is hypothetical and for illustrative purposes only, intended to demonstrate the standard format for presenting synergy data.

Experimental Protocols: Determining the Combination Index

A detailed methodology for assessing the synergistic effects of (+)-SHIN1 and a chemotherapeutic agent using the Chou-Talalay method is provided below.

Materials and Reagents

• Cancer cell lines of interest (e.g., gastric cancer cell lines AGS, MKN-45)

• Cell culture medium (e.g., RPMI-1640 or DMEM), supplemented with fetal bovine serum (FBS) and antibiotics

• (+)-SHIN1 (stock solution in DMSO)

• Chemotherapeutic agent (e.g., 5-Fluorouracil; stock solution in DMSO or water)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Cell viability reagent (e.g., MTT, MTS, or resazurin)

• 96-well cell culture plates

• Multichannel pipette, incubator, plate reader

Experimental Procedure

Step 1: Single-Agent Dose-Response Assessment

• Seed the cancer cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of (+)-SHIN1 and the chemotherapeutic agent (e.g., 5-FU) in the cell culture medium.

• Treat the cells with a range of concentrations for each drug individually. Include a vehicle control (e.g., DMSO at the highest concentration used).

• Incubate the plates for a specified period (e.g., 72 hours).

• Assess cell viability using a suitable assay (e.g., MTT assay).

• Calculate the half-maximal inhibitory concentration (IC50) for each drug from the dose-response curves.

Step 2: Combination Study Design

• Based on the individual IC50 values, select a fixed molar ratio of (+)-SHIN1 to the chemotherapeutic agent for the combination experiments (e.g., based on the ratio of their IC50 values).

• Prepare serial dilutions of the drug combination, maintaining the fixed ratio.

Step 3: Combination Treatment and Viability Assay

• Seed the cells in 96-well plates as described in Step 1.

• Treat the cells with the serial dilutions of the drug combination. Also, include dose-response curves for each single agent in the same experiment for direct comparison.

• After the incubation period, perform a cell viability assay.

Data Analysis

• Convert the raw absorbance (or fluorescence) data to the percentage of cell growth inhibition relative to the vehicle-treated control.

• Use specialized software, such as CompuSyn, to perform the Chou-Talalay analysis.

• The software will generate Combination Index (CI) values for different effect levels (e.g., ED50, ED75, ED90, representing 50%, 75%, and 90% inhibition, respectively).

• A CI value less than 1 confirms a synergistic interaction between (+)-SHIN1 and the chemotherapeutic agent. The software can also generate Fa-CI plots (Fraction affected vs. CI) and isobolograms for a visual representation of the synergy.

Visualizations: Workflows and Mechanisms

Experimental Workflow for Synergy Evaluation

Caption: Workflow for determining the synergistic index of two compounds.

Proposed Mechanism of Synergy: (+)-SHIN1 and 5-Fluorouracil

Caption: Proposed synergistic mechanism of (+)-SHIN1 and 5-Fluorouracil.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Human SHMT inhibitors reveal defective glycine import as a targetable metabolic vulnerability of diffuse large B-cell lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are SHMT1 inhibitors and how do they work? [synapse.patsnap.com]
• 4. Frontiers | Targeting SHMTs and MTHFDs in cancer: attractive opportunity for anti-tumor strategy [frontiersin.org]

Reproducibility of (+)-SHIN1-induced metabolic changes in independent studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reproducibility of metabolic changes induced by (+)-SHIN1, a potent dual inhibitor of serine hydroxymethyltransferase 1 (SHMT1) and SHMT2. By examining data from the foundational study and subsequent independent research, this document serves as a resource for evaluating the consistent on-target effects of this tool compound in cancer metabolism research.

Introduction to (+)-SHIN1 and Its Mechanism of Action

(+)-SHIN1 is a pyrazolopyran-based small molecule that acts as a folate-competitive inhibitor of both the cytosolic (SHMT1) and mitochondrial (SHMT2) isoforms of serine hydroxymethyltransferase.[1][2] These enzymes are critical components of one-carbon (1C) metabolism, catalyzing the reversible conversion of serine and tetrahydrofolate to glycine and 5,10-methylene-tetrahydrofolate. This reaction is a primary source of 1C units essential for the de novo synthesis of purines and thymidylate, which are fundamental building blocks for DNA and RNA.[1] By inhibiting SHMT1 and SHMT2, (+)-SHIN1 effectively blocks the production of these 1C units, leading to disruptions in nucleotide biosynthesis and subsequent impairment of cancer cell proliferation.[1][3] The metabolic consequences of (+)-SHIN1 treatment have been shown to phenocopy the genetic deletion of both SHMT1 and SHMT2, providing strong evidence for its on-target activity.

Quantitative Metabolic Changes Induced by (+)-SHIN1

The primary study by Ducker et al. (2017) provided a comprehensive quantitative analysis of the metabolic perturbations following (+)-SHIN1 treatment in HCT-116 colon cancer cells. These findings establish a benchmark for the expected metabolic signature of SHMT inhibition.

Table 1: Summary of Quantitative Metabolic Changes in HCT-116 Cells Treated with (+)-SHIN1

Metabolite/Process	Treatment Condition	Quantitative Change	Reference
Cell Growth (IC50)	(+)-SHIN1	870 nM in WT cells
	(+)-SHIN1	< 50 nM in SHMT2 knockout cells
Purine Intermediates	5 µM (+)-SHIN1, 24h	Accumulation (e.g., FGAR, AICAR)
Purine Salvage Products	10 µM (+)-SHIN1, 48h	> 4-fold increase (Xanthosine, Guanosine)
Homocysteine	10 µM (+)-SHIN1, 48h	> 4-fold increase
Pyrimidine Intermediate	10 µM (+)-SHIN1, 48h	> 4-fold decrease (N-carbamoyl-aspartate)
Nucleotide Triphosphates	5 µM (+)-SHIN1, 72h	Large reduction (in Jurkat & DLBCL cells)

| 13C-Serine to Glycine Flux | 5 µM (+)-SHIN1, 24h | Nearly complete blockade | |

Comparison of (+)-SHIN1 Effects in Independent Studies

While (+)-SHIN1 has known limitations for in vivo use due to poor pharmacokinetic stability, its utility as an in vitro tool compound has been validated. The following table compares the key findings from the original study with those from other research groups to assess the reproducibility of its biological effects.

Table 2: Comparative Analysis of (+)-SHIN1 Effects Across Independent Studies

Finding/Effect	Ducker et al. (2017)	Sankar et al. (2023)	Wei et al. (2023)	Reproducibility
Target Cell Types	Colon Cancer (HCT-116), B-cell Lymphoma	Ewing Sarcoma	Bladder Cancer	High: Effective across diverse cancer types.
Primary Effect	Inhibition of cell proliferation, purine depletion	Inhibition of cell proliferation	Induction of apoptosis	High: Consistently impairs cancer cell viability.
Cell Cycle Analysis	Not explicitly reported	G1/early S-phase arrest	Not explicitly reported	Consistent with anti-proliferative effect.
Metabolic Rescue	Formate and/or glycine rescue growth inhibition	Not reported	Formate partially rescues ROS-induced effects	Foundational observation, not tested in all studies.

| ROS Production | Not a primary focus | Not reported | Significant increase in ROS levels | Validated as a downstream consequence. |

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results. Below are summaries of the key protocols used in the cited studies.

Metabolite Extraction and LC-MS Analysis (Ducker et al., 2017)

• Cells are seeded and treated with (+)-SHIN1 or DMSO control for the specified duration.

• For extraction, media is aspirated, and cells are washed with ice-cold saline.

• Metabolites are extracted using 80:20 methanol:water solution, chilled to -80°C.

• Cells are scraped, and the extract is collected and centrifuged at high speed to pellet debris.

• The supernatant containing the metabolites is analyzed by liquid chromatography-mass spectrometry (LC-MS). Isotope tracing studies involve culturing cells with U-13C-serine prior to extraction.

Cell Cycle Analysis (Sankar et al., 2023)

• Ewing sarcoma cells (SK-ES-1 and TC-71) are treated with (+)-SHIN1 for a designated time.

• Cells are harvested, washed with PBS, and fixed in 70% ethanol at -20°C.

• Fixed cells are washed and then stained with a solution containing propidium iodide (PI) and RNase A.

• The DNA content of the cells is analyzed by flow cytometry to determine the distribution of cells in G1, S, and G2/M phases of the cell cycle.

Reactive Oxygen Species (ROS) Measurement (Wei et al., 2023)

• Bladder cancer cells (BIU-87) are treated with (+)-SHIN1, DMSO, and/or the antioxidant N-acetylcysteine (NAC).

• Cells are incubated with the ROS-sensitive fluorescent probe CM-H2DCFDA.

• The fluorescence intensity, which is proportional to the amount of intracellular ROS, is quantified using a flow cytometer.

• Fluorescence microscopy can also be used for visualization, with nuclei counterstained with Hoechst 33342.

Visualizing the Impact of (+)-SHIN1

The following diagrams illustrate the mechanism of action of (+)-SHIN1 and a typical experimental workflow for its evaluation.

Caption: Mechanism of (+)-SHIN1 action on one-carbon metabolism.

References

• 1. pnas.org [pnas.org]
• 2. Serine-associated one-carbon metabolic reprogramming: a new anti-cancer therapeutic strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SHMT inhibition is effective and synergizes with methotrexate in T-cell acute lymphoblastic leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of (+)-SHIN1

For researchers, scientists, and professionals in drug development, ensuring the safe handling and disposal of chemical compounds is paramount. This document provides a comprehensive, step-by-step guide for the proper disposal of (+)-SHIN1, a potent serine hydroxymethyltransferase (SHMT) inhibitor. Adherence to these procedures is critical for laboratory safety and environmental protection.

Handling and Storage of (+)-SHIN1

Proper handling and storage are the first steps in a safe disposal plan. Below is a summary of key quantitative data and storage conditions for (+)-SHIN1.

Property	Data	Citations
Molecular Formula	C₂₄H₂₄N₄O₂	[1]
Molecular Weight	400.48 g/mol	[1]
Appearance	Solid	[2]
Storage (Powder)	Store at -20°C.	[1]
Storage (in Solvent)	Store at -80°C.
Stability	≥ 4 years at -20°C.

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS), SHIN1 presents the following hazards:

• Harmful if swallowed (H302).

• Very toxic to aquatic life with long-lasting effects (H410).

To mitigate these risks, the following personal protective equipment (PPE) and handling precautions are advised:

• Avoid inhalation, and contact with eyes and skin.

• Use only in areas with appropriate exhaust ventilation.

• Do not eat, drink, or smoke when using this product.

• Wash skin thoroughly after handling.

Step-by-Step Disposal Protocol for (+)-SHIN1

The primary directive for the disposal of (+)-SHIN1 is to dispose of contents and container to an approved waste disposal plant . Do not dispose of this material down the drain or in regular trash. The following protocol outlines the necessary steps to ensure compliance and safety.

Step 1: Waste Identification and Segregation

Properly segregate all materials that have come into contact with (+)-SHIN1. This includes:

• Solid Waste:

  • Unused or expired (+)-SHIN1 powder.

  • Contaminated lab materials such as pipette tips, gloves, weighing paper, and empty vials.

• Liquid Waste:

  • Solutions containing (+)-SHIN1 (e.g., dissolved in DMSO).

  • Contaminated solvents used for cleaning and decontamination.

Step 2: Waste Collection and Containment

• Containers: Use designated, leak-proof, and clearly labeled hazardous waste containers. Empty chemical containers may be reused if the waste is compatible, the original label is defaced, and the new label is clear.

• Labeling: The waste container label must clearly state "Hazardous Waste" and list all chemical contents, including "(+)-SHIN1" and any solvents.

• Storage: Store sealed waste containers in a designated, well-ventilated secondary containment area, away from incompatible materials, until collection.

Step 3: Decontamination of Work Areas

• Decontaminate all work surfaces and equipment that have been in contact with (+)-SHIN1.

• Use an appropriate solvent (e.g., 70% ethanol) followed by a standard laboratory cleaning agent.

• Collect all cleaning materials (e.g., wipes, paper towels) and dispose of them as solid chemical waste.

Step 4: Spill Management

In the event of a spill, the primary instruction is to collect the spillage .

• Alert personnel in the immediate area.

• Wearing appropriate PPE, contain the spill.

• For solid spills, carefully sweep or scoop the material into a hazardous waste container.

• For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in the hazardous waste container.

• Decontaminate the spill area as described in Step 3.

Step 5: Final Disposal

• Arrange for the collection of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

• Ensure all paperwork and labeling are complete according to institutional and local regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of (+)-SHIN1 waste.

Caption: Workflow for the safe disposal of (+)-SHIN1 waste.

References

• 1. SHIN1|2146095-85-2|MSDS [dcchemicals.com]
• 2. caymanchem.com [caymanchem.com]

Essential Safety and Logistical Information for Handling (+)-SHIN1

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and operational guidance for the handling and disposal of (+)-SHIN1, a potent serine hydroxymethyltransferase (SHMT) inhibitor. Given that the complete toxicological profile of novel research compounds like (+)-SHIN1 is often not fully established, a precautionary approach is essential to ensure personnel safety and minimize environmental impact. The following procedures are based on the available safety data and best practices for managing potent, biologically active small molecules in a laboratory setting.

Hazard Identification and Risk Assessment

The available Safety Data Sheet (SDS) for SHIN1 identifies it as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1] Due to its potent biological activity as an enzyme inhibitor, it should be handled as a potentially hazardous compound. All personnel must conduct a thorough risk assessment before beginning any work with (+)-SHIN1.[1][2] This involves evaluating the specific procedures to be performed, the quantities being used, and the potential for aerosol generation or spills.[1][2] In the absence of comprehensive toxicity data, treat (+)-SHIN1 as a compound with the potential for high potency and toxicity.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent dermal, ocular, and respiratory exposure. The following table summarizes the recommended PPE for various procedures involving (+)-SHIN1.

Procedure	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Powder)	Safety goggles and face shield	Double-gloving with compatible gloves (e.g., nitrile)	Disposable, solid-front lab coat with tight cuffs	N95 respirator or higher, used within a chemical fume hood or ventilated balance enclosure
Solution Preparation and Handling	Safety goggles	Double-gloving with compatible gloves	Disposable, solid-front lab coat	Not generally required if handled in a certified chemical fume hood
Cell Culture and In Vitro Assays	Safety glasses with side shields	Single pair of compatible gloves	Standard lab coat	Not required
Spill Cleanup	Safety goggles and face shield	Double-gloving with heavy-duty, chemical-resistant gloves	Disposable, chemical-resistant gown or coveralls	N95 respirator or higher

Hand Protection: Glove Selection

Since (+)-SHIN1 is often dissolved in Dimethyl Sulfoxide (DMSO), selecting gloves with adequate resistance to DMSO is critical. Thin, disposable gloves are intended for incidental splash protection only and should be changed immediately upon contact with the chemical. For prolonged handling or in the event of a spill, more robust gloves should be used.

Glove Material	Rating for DMSO	Breakthrough Time (Approximate)	Recommendation
Nitrile (thin, disposable)	Fair to Good	< 15 minutes	Suitable for short-term splash protection; must be changed immediately upon contact.
Neoprene	Good to Excellent	> 240 minutes	Recommended for extended handling or when a higher level of protection is needed.
Butyl Rubber	Excellent	> 480 minutes	Recommended for spill cleanup and situations with a high risk of exposure.
Latex	Fair	Variable	Not recommended as a primary barrier due to variable chemical resistance and potential for allergies.
Vinyl	Not Recommended	Poor	Inappropriate for handling DMSO and other potent chemicals.

Note: Breakthrough times can vary by manufacturer and glove thickness. Always consult the manufacturer's specific chemical resistance data.

Operational and Disposal Plans

Adherence to strict operational and disposal protocols is essential to maintain a safe working environment and comply with regulations.

Experimental Protocol: Donning and Doffing of PPE

Donning (Putting On) PPE:

• Gown/Lab Coat: Put on a clean, disposable, solid-front gown or lab coat. Fasten it completely.

• Inner Gloves: Don the first pair of nitrile gloves, ensuring they are pulled over the cuffs of the gown.

• Respiratory Protection (if required): Perform a fit check for your N95 respirator or other required respirator.

• Eye and Face Protection: Put on safety goggles and a face shield if there is a splash hazard.

• Outer Gloves: Don the second pair of gloves, pulling them over the cuffs of the gown.

Doffing (Taking Off) PPE:

• Outer Gloves: Remove the outer pair of gloves, peeling them off without touching the outside with your bare hands. Dispose of them in the designated cytotoxic waste container.

• Gown/Lab Coat: Unfasten the gown and roll it downwards from the shoulders, turning it inside out. Dispose of it in the cytotoxic waste container.

• Eye and Face Protection: Remove the face shield and goggles from the back.

• Respiratory Protection (if required): Remove your respirator from the back.

• Inner Gloves: Remove the inner pair of gloves, again without touching the outside. Dispose of them in the cytotoxic waste container.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

Spill Cleanup Protocol

In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and contamination.

• Alert Personnel: Immediately alert others in the area and restrict access.

• Don PPE: Put on the appropriate spill cleanup PPE as outlined in the table above.

• Contain the Spill:

  • For liquid spills: Gently cover the spill with absorbent pads, working from the outside in to prevent splashing.

  • For powder spills: Cover the spill with damp absorbent pads to avoid generating dust.

• Collect Waste: Using forceps, carefully pick up any broken glass and place it in a designated sharps container for cytotoxic waste. Place all absorbent materials and contaminated items into a clearly labeled cytotoxic waste bag.

• Decontaminate the Area: Clean the spill area twice with a detergent solution, followed by a final rinse with 70% isopropyl alcohol.

• Dispose of Waste: Seal the cytotoxic waste bag and place it in the designated hazardous waste container.

• Doff PPE: Carefully remove and dispose of all PPE as cytotoxic waste.

• Wash Hands: Thoroughly wash your hands with soap and water.

Disposal Plan

All materials contaminated with (+)-SHIN1 must be treated as hazardous chemical waste.

• Solid Waste: This includes contaminated gloves, gowns, pipette tips, and absorbent pads. Collect all solid waste in a clearly labeled, leak-proof cytotoxic waste container.

• Liquid Waste: Collect all aqueous and organic solutions containing (+)-SHIN1 in a dedicated, sealed, and clearly labeled hazardous liquid waste container. If using organic solvents like DMSO, the waste should be collected in a container designated for flammable organic waste.

• Sharps Waste: Needles, syringes, and contaminated broken glass must be disposed of in a puncture-resistant sharps container specifically labeled for cytotoxic waste.

• Waste Pickup: Follow your institution's specific procedures for the collection and disposal of hazardous chemical waste.

Visual Guidance

Workflow for PPE Selection for (+)-SHIN1 Handling

Caption: PPE selection based on the planned procedure with (+)-SHIN1.

References

• 1. riskmanagement.nd.edu [riskmanagement.nd.edu]
• 2. benchchem.com [benchchem.com]